Dithioformic acid

• CAS: 4472-10-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Structure and Bonding of Dithioformic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dithioformic acid (CH₂S₂), the simplest dithiocarboxylic acid, serves as a fundamental model for understanding the chemistry of this important class of organosulfur compounds. Its unique electronic structure and bonding characteristics, including the presence of two sulfur atoms, give rise to distinct physical and chemical properties. This guide provides a comprehensive overview of the chemical structure, bonding, experimental and computational data, and synthetic approaches for dithioformic acid, tailored for professionals in research and drug development.

Chemical Structure and Conformations

Dithioformic acid, systematically named methanedithioic acid, exists as a planar molecule with two principal conformers: a cis and a trans form, arising from the orientation of the thiol hydrogen atom relative to the thiocarbonyl group. Theoretical calculations indicate that the trans conformer is the more stable of the two.

Below is a visualization of the equilibrium between the cis and trans conformers of dithioformic acid.

cis-trans Isomerism in Dithioformic Acid

Molecular Geometry and Bonding Parameters

The geometry of dithioformic acid has been investigated through computational studies. The bond lengths and angles are crucial for understanding its reactivity and spectroscopic properties. The following tables summarize key geometric parameters for both the cis and trans conformers, derived from ab initio calculations.

Table 1: Bond Lengths of Dithioformic Acid Conformers

Bond	cis-Dithioformic Acid (Å)	trans-Dithioformic Acid (Å)
C=S	1.649	1.645
C-S	1.768	1.773
S-H	1.341	1.340
C-H	1.085	1.084

Table 2: Bond Angles of Dithioformic Acid Conformers

Angle	cis-Dithioformic Acid (°)	trans-Dithioformic Acid (°)
S=C-S	124.9	121.5
H-C-S	118.0	120.4
C-S-H	98.4	97.6

Spectroscopic Properties

The vibrational frequencies of dithioformic acid have been studied using infrared spectroscopy and supported by theoretical calculations. These frequencies are characteristic of the different vibrational modes of the molecule and can be used for its identification and characterization.

Table 3: Calculated Vibrational Frequencies for trans-Dithioformic Acid

Vibrational Mode	Frequency (cm⁻¹)
S-H stretch	2580
C-H stretch	3025
C=S stretch	1150
C-S stretch	780
S-C-S bend	450
C-S-H bend	890

Synthesis of Dithioformic Acid

Dithioformic acid is an unstable compound and is typically prepared in situ. The general and most common method for the synthesis of dithiocarboxylic acids involves the reaction of a carbon nucleophile with carbon disulfide (CS₂), followed by acidification. For dithioformic acid, a suitable precursor for the formyl anion is required.

The following diagram illustrates the general synthetic pathway for dithiocarboxylic acids, which can be adapted for the synthesis of dithioformic acid.

General Synthesis of Dithiocarboxylic Acids

Experimental Protocol: General Procedure for the Synthesis of Dithiocarboxylic Acids

This protocol outlines the general steps for synthesizing a dithiocarboxylic acid via a Grignard reagent.

Materials:

• An appropriate alkyl or aryl halide

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Carbon disulfide (CS₂)

• Anhydrous acid (e.g., HCl in ether)

Procedure:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and a nitrogen inlet, the Grignard reagent is prepared by adding the alkyl or aryl halide dropwise to a suspension of magnesium turnings in the anhydrous solvent under a nitrogen atmosphere. The reaction is initiated, if necessary, and then maintained at a gentle reflux until the magnesium is consumed.

• Reaction with Carbon Disulfide: The Grignard reagent solution is cooled in an ice bath. Carbon disulfide, dissolved in the anhydrous solvent, is then added dropwise from the dropping funnel. The reaction is typically exothermic and the addition rate should be controlled to maintain a gentle reflux. After the addition is complete, the mixture is stirred for a specified period at room temperature.

• Acidification: The reaction mixture is cooled again in an ice bath, and the anhydrous acid is added slowly to protonate the dithiocarboxylate salt.

• Workup and Isolation: The reaction mixture is poured into a separatory funnel containing cold water. The organic layer is separated, and the aqueous layer is extracted with the solvent. The combined organic extracts are washed with brine, dried over an anhydrous drying agent (e.g., MgSO₄), and the solvent is removed under reduced pressure to yield the crude dithiocarboxylic acid.

Note: Dithioformic acid is highly unstable, and its isolation may require specialized techniques such as low-temperature distillation or trapping.

Logical Relationships in Structural Analysis

The structural and bonding characteristics of dithioformic acid are interconnected and influence its overall properties and reactivity. The following diagram illustrates these relationships.

Interrelation of Dithioformic Acid Properties

Conclusion

Dithioformic acid, despite its instability, is a cornerstone for understanding the fundamental chemistry of dithiocarboxylic acids. Its structural features, including the existence of cis and trans conformers, and the nature of its carbon-sulfur bonds, dictate its spectroscopic signature and chemical behavior. The synthetic methodologies, primarily centered around the nucleophilic addition to carbon disulfide, provide a versatile route to this and related compounds. A thorough grasp of these core concepts is invaluable for researchers and professionals engaged in the design and development of novel sulfur-containing molecules for various applications, including pharmaceuticals.

Dithioformic Acid: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Whitepaper on the Molecular Characteristics, Synthesis, and Therapeutic Potential of Dithioformic Acid and its Derivatives

Abstract

Dithioformic acid, the simplest dithiocarboxylic acid, and its derivatives are emerging as compounds of significant interest in both synthetic chemistry and pharmacology. This technical guide provides a comprehensive overview of the molecular properties of dithioformic acid, detailed experimental protocols for the synthesis of its derivatives, and an exploration of their applications, particularly in the development of novel anticancer agents. The document is intended for researchers, scientists, and professionals in the field of drug development, offering a foundational understanding and practical methodologies for working with this versatile molecule.

Core Molecular Properties of Dithioformic Acid

Dithioformic acid, with the molecular formula CH₂S₂, is the sulfur analogue of formic acid where both oxygen atoms are replaced by sulfur.[1] This substitution imparts unique chemical properties and reactivity to the molecule.

Physicochemical Data

The fundamental molecular and physical properties of dithioformic acid are summarized in the table below for easy reference.

Property	Value	Reference
Molecular Formula	CH₂S₂	[1]
Molecular Weight	78.16 g/mol
IUPAC Name	Methanedithioic acid	[1]
CAS Number	4472-10-0
SMILES	C(=S)S	[1]
InChI	InChI=1S/CH2S2/c2-1-3/h1H,(H,2,3)	[1]
InChIKey	WREDNSAXDZCLCP-UHFFFAOYSA-N	[1]

Synthesis and Reactivity

Dithioformic acid itself is a reactive species. However, its salts and esters (dithiocarboxylates) are valuable intermediates in organic synthesis.

General Synthesis of Dithiocarboxylic Acids

A common and effective method for the preparation of dithiocarboxylic acids involves the reaction of a Grignard reagent with carbon disulfide, followed by acidification.

• Preparation of Grignard Reagent: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., argon or nitrogen), magnesium turnings are suspended in anhydrous diethyl ether. The appropriate alkyl or aryl halide is dissolved in anhydrous diethyl ether and added dropwise to the magnesium suspension to initiate the formation of the Grignard reagent (RMgX).

• Reaction with Carbon Disulfide: The Grignard reagent solution is cooled in an ice bath. Carbon disulfide (CS₂), dissolved in anhydrous diethyl ether, is then added dropwise with vigorous stirring. The reaction is typically exothermic and results in the formation of a colored magnesium salt of the dithiocarboxylic acid (RCS₂MgX).

• Acidification: After the addition of carbon disulfide is complete, the reaction mixture is stirred for an additional hour at room temperature. The mixture is then poured onto a mixture of crushed ice and a strong acid (e.g., hydrochloric acid) to protonate the dithiocarboxylate salt.

• Extraction and Purification: The aqueous layer is extracted with an organic solvent such as diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield the crude dithiocarboxylic acid. Further purification can be achieved by distillation or chromatography.

General workflow for the synthesis of dithiocarboxylic acids.

Application in Anticancer Drug Development

Derivatives of dithioformic acid have shown significant promise as ligands in the development of metal-based anticancer agents. Specifically, cyclometalated iridium(III) complexes incorporating dithioformate ligands have demonstrated potent cytotoxic activity against various cancer cell lines.[2]

Synthesis of Cyclometalated Iridium(III) Dithioformic Acid Complexes

These complexes are typically synthesized in a multi-step process involving the formation of an iridium(III) dimer followed by ligand exchange with the desired dithioformic acid derivative.

• Dimer Synthesis: The appropriate cyclometalating ligand and iridium(III) chloride hydrate (B1144303) are placed in a microwave reaction vial with a suitable solvent (e.g., 2-ethoxyethanol). The mixture is heated in a microwave reactor (e.g., to 150°C for 90 minutes) to form the dichloro-bridged iridium(III) dimer.

• Ligand Exchange: The synthesized iridium(III) dimer and the desired dithioformate salt (e.g., sodium dithioformate) are placed in a reaction vial with a suitable solvent. The mixture is heated to facilitate the ligand exchange reaction, yielding the final cyclometalated iridium(III) dithioformic acid complex.

• Purification: The crude product is purified by column chromatography to yield the pure complex.

Mechanism of Anticancer Activity

The anticancer activity of these iridium(III) complexes is primarily attributed to their ability to target mitochondria and induce apoptosis.[2][3]

The proposed signaling pathway for the anticancer action of these complexes is as follows:

• Mitochondrial Targeting: The lipophilic nature of the complexes allows them to readily cross cell membranes and accumulate in the mitochondria.

• Induction of Oxidative Stress: Once in the mitochondria, the complexes can disrupt the electron transport chain, leading to a significant increase in the production of reactive oxygen species (ROS).

• Mitochondrial Membrane Depolarization: The increase in ROS and direct interaction of the complexes with mitochondrial components lead to a decrease in the mitochondrial membrane potential (MMP).

• Regulation of Apoptotic Proteins: The mitochondrial stress leads to the downregulation of the anti-apoptotic protein Bcl-2 and the upregulation of the pro-apoptotic protein Bax.

• Cytochrome C Release: The change in the Bcl-2/Bax ratio increases the permeability of the outer mitochondrial membrane, resulting in the release of Cytochrome C into the cytoplasm.

• Caspase Activation and Apoptosis: Cytosolic Cytochrome C triggers the activation of a cascade of caspases (e.g., Caspase-9 and Caspase-3), which are key executioners of apoptosis, ultimately leading to programmed cell death.

Anticancer signaling pathway of Iridium(III) dithioformate complexes.

Unimolecular Decomposition

Theoretical studies have explored the unimolecular pyrolysis of dithioformic acid, revealing potential decomposition pathways. These studies are crucial for understanding the stability and reactivity of the molecule under various conditions. The primary decomposition channels are the elimination of hydrogen sulfide (B99878) (H₂S) or hydrogen (H₂).

The unimolecular decomposition of dithioformic acid can proceed through two main pathways:

• Pathway 1: Elimination of hydrogen sulfide to yield carbon monosulfide (CS).

• Pathway 2: Elimination of molecular hydrogen to yield carbon disulfide (CS₂).

Unimolecular decomposition pathways of dithioformic acid.

Conclusion

Dithioformic acid and its derivatives represent a class of compounds with significant potential in synthetic chemistry and medicinal applications. Their unique chemical properties make them valuable building blocks for the synthesis of complex molecules, while their ability to act as ligands has led to the development of promising anticancer agents with novel mechanisms of action. This guide provides a foundational overview and practical methodologies to aid researchers and drug development professionals in further exploring the potential of these intriguing sulfur-containing compounds.

References

• 1. Dithioformic acid | CH2S2 | CID 416793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cyclometalated iridium(III) dithioformic acid complexes as mitochondria-targeted imaging and anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting cancer cell metabolism with mitochondria-immobilized phosphorescent cyclometalated iridium(iii) complexes - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Physical and Chemical Properties of Dithioformic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dithioformic acid (HSCSH), also known as methanedithioic acid, is the simplest of the dithiocarboxylic acids, a class of organosulfur compounds where both oxygen atoms of a carboxylic acid are replaced by sulfur.[1] This substitution imparts unique chemical and physical properties, making it a subject of interest in various chemical disciplines, including theoretical chemistry, spectroscopy, and astrochemistry. Although it is a short-lived and unstable molecule under ordinary conditions, understanding its fundamental properties is crucial for researchers exploring sulfur-containing compounds in drug development and materials science.[2] This technical guide provides a comprehensive overview of the known physical and chemical properties of dithioformic acid, including detailed experimental and theoretical data, to serve as a valuable resource for the scientific community.

Physical Properties

Experimental determination of the physical properties of dithioformic acid is challenging due to its inherent instability. Much of the available data is derived from theoretical calculations and spectroscopic studies.

Table 1: Physical Properties of Dithioformic Acid

Property	Value	Source
Molecular Formula	CH₂S₂	[3]
Molecular Weight	78.16 g/mol	[3]
IUPAC Name	Methanedithioic acid	[3]
CAS Number	4472-10-0	[3]
Computed Density	1.334 g/cm³	PubChem
Computed Boiling Point	116.7 °C at 760 mmHg	PubChem
Computed Melting Point	Not available
Computed Solubility	Not available
Computed pKa	~1.5 - 2.0 (estimated)	[1]
Heat of Formation (ΔH°f,298)	113 ± 8 kJ/mol	[2]

Note: Computed values are based on theoretical models and should be considered as estimates.

Molecular Structure and Conformations

Dithioformic acid exists as a mixture of two planar conformers: cis and trans (or syn and anti). The trans conformer is the more stable of the two.[2] The structural parameters have been determined through a combination of microwave spectroscopy and theoretical calculations.

Spectroscopic Properties

The spectroscopic signature of dithioformic acid has been primarily characterized in the gas phase using infrared and microwave spectroscopy.

Infrared (IR) Spectroscopy

The gas-phase infrared spectrum of dithioformic acid and its deuterated isotopomer (DCSSH) have been recorded and analyzed. The vibrational assignments are based on band contours and ab initio calculations.

Table 2: Vibrational Frequencies of trans-Dithioformic Acid

Vibrational Mode	Frequency (cm⁻¹)	Description
ν₁	2960	C-H stretch
ν₂	2570	S-H stretch
ν₃	1055	C=S stretch
ν₄	990	C-H in-plane bend
ν₅	870	S-H in-plane bend
ν₆	680	C-S stretch
ν₇	550	C-H out-of-plane bend
ν₈	430	S-H out-of-plane bend
ν₉	350	S-C-S bend

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts for Dithioformic Acid

Nucleus	Predicted Chemical Shift (ppm)	Multiplicity	Notes
¹H (C-H)	9.5 - 10.5	Singlet	The aldehydic proton is expected to be significantly deshielded.
¹H (S-H)	4.0 - 6.0	Singlet (broad)	The thiol proton chemical shift can be variable and concentration-dependent.
¹³C (C=S)	210 - 230	Singlet	The thiocarbonyl carbon is highly deshielded.

Mass Spectrometry

The mass spectrum of dithioformic acid would be expected to show a molecular ion peak (M⁺) at m/z = 78. Common fragmentation pathways for dithiocarboxylic acids involve the loss of sulfhydryl radicals (•SH) or the entire dithioformyl group (•CS₂H).[5]

Chemical Properties and Reactivity

Dithioformic acid, as a dithiocarboxylic acid, exhibits a distinct reactivity profile.

Acidity

Dithiocarboxylic acids are generally more acidic than their corresponding carboxylic and monothiocarboxylic acid counterparts.[1] This increased acidity is attributed to the better delocalization of the negative charge over the two sulfur atoms in the resulting dithioformate anion. The pKa of dithioformic acid is estimated to be in the range of 1.5 to 2.0.[1]

Synthesis

Reactivity with Electrophiles and Nucleophiles

The dithioformate anion is a soft nucleophile and readily reacts with soft electrophiles, such as alkyl halides, to form dithioformate esters.[1][6] The thiocarbonyl carbon is electrophilic and can be attacked by nucleophiles.

Decomposition

Theoretical studies suggest that the unimolecular decomposition of dithioformic acid favors the formation of hydrogen sulfide (B99878) (H₂S) and carbon monosulfide (CS) over the formation of hydrogen (H₂) and carbon disulfide (CS₂).[2]

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and handling of pure dithioformic acid are scarce in the literature due to its instability. Researchers typically generate it in situ or use its more stable salts or esters.

General Protocol for the Synthesis of Dithiocarboxylate Salts (as an example for dithioformic acid precursors):

• Reaction Setup: A solution of a suitable Grignard reagent (e.g., methylmagnesium bromide in diethyl ether) is prepared in a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen).

• Addition of Carbon Disulfide: Carbon disulfide (1.1 equivalents) is added dropwise to the Grignard solution at a low temperature (typically 0 °C) with vigorous stirring. The reaction is usually exothermic.

• Formation of the Salt: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours. The dithiocarboxylate magnesium salt precipitates from the solution.

• Isolation: The salt can be isolated by filtration, washed with anhydrous ether, and dried under vacuum.

Caution: Grignard reagents are highly reactive and pyrophoric. Carbon disulfide is highly flammable and toxic. All manipulations should be performed in a well-ventilated fume hood by trained personnel.

Conclusion

Dithioformic acid, despite its instability, represents a fundamental molecule for understanding the chemistry of sulfur-containing organic compounds. This guide has summarized the key physical and chemical properties based on the available experimental and theoretical data. While a complete experimental characterization remains challenging, the information presented here provides a solid foundation for researchers in drug development and other scientific fields who are interested in the unique properties and reactivity of dithiocarboxylic acids. Further research, particularly in developing stable synthetic routes and obtaining more comprehensive experimental data, will undoubtedly expand the potential applications of this intriguing molecule.

References

• 1. Dithiocarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. Dithiocarboxylic Acids: An Old Theme Revisited and Augmented by New Preparative, Spectroscopic and Structural Facts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dithioformic acid | CH2S2 | CID 416793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of Dithioformic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for dithioformic acid (HC(S)SH), a molecule of interest in various chemical contexts, including interstellar chemistry. Due to its inherent instability, the spectroscopic analysis of dithioformic acid presents unique challenges. This document collates findings from gas-phase studies, offering a summary of its mass spectrometry and infrared spectroscopic characteristics. As of the current literature, experimental nuclear magnetic resonance (NMR) data for dithioformic acid is not available, likely a consequence of its transient nature.

Mass Spectrometry (MS) Data

Dithioformic acid has been successfully identified in the gas phase using neutralization-reionization mass spectrometry (NRMS).[1][2] The fragmentation pattern observed in these studies provides a clear signature for the molecule.

Table 1: Mass Spectrometry Fragmentation of Dithioformic Acid

m/z	Assignment	Origin
78	[HC(S)SH]•+	Molecular Ion
77	[C(S)SH]+	Loss of H•
45	[CHS]+	Loss of SH•
33	[SH]+	-
32	[S]•+	-

Infrared (IR) Spectroscopy Data

Gas-phase infrared spectroscopy has revealed that dithioformic acid exists as an equilibrium mixture of two planar rotamers: a trans and a cis form.[3] The trans conformer is the more stable of the two.[3] While low-resolution spectra have been recorded, specific experimentally determined vibrational frequencies are not extensively tabulated in readily available literature. The assignments have been supported by ab initio calculations.[3]

Table 2: Calculated Infrared Vibrational Frequencies for trans-Dithioformic Acid

Vibrational Mode	Calculated Frequency (cm⁻¹)
ν(S-H) stretch	2580
ν(C-H) stretch	3020
ν(C=S) stretch	1060
δ(C-S-H) bend	980
δ(S-C-H) bend	880
ν(C-S) stretch	780
γ(C-H) out-of-plane bend	680
τ(C-S) torsion	450

Note: These are theoretically calculated values and may differ from experimental results. The table presents a selection of key vibrational modes.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

A thorough review of the current scientific literature indicates a lack of experimental ¹H and ¹³C NMR data for dithioformic acid. This is attributed to the molecule's high reactivity and instability in the condensed phase, which precludes analysis by conventional NMR techniques.

Experimental Protocols

Synthesis of Dithioformic Acid for Spectroscopic Analysis

For gas-phase studies, dithioformic acid has been generated through the pyrolysis of methanetrithiol (B14665221) (HC(SH)₃) at 300°C.[3] This method produces a gaseous mixture containing both the cis and trans isomers of dithioformic acid, which can then be directed into the spectrometer for analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 3. scs.illinois.edu [scs.illinois.edu]

An In-depth Technical Guide to the Thermodynamic Stability of Dithioformic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic stability of dithioformic acid (CH₂S₂), also known as methanedithioic acid. Due to its inherent instability, experimental thermodynamic data for dithioformic acid is scarce. Consequently, this guide heavily relies on high-level computational thermochemistry studies to provide insights into its stability, alongside established experimental protocols for the synthesis and characterization of related, unstable compounds.

Introduction to Dithioformic Acid

Dithioformic acid is the simplest dithiocarboxylic acid, featuring a central carbon atom double-bonded to one sulfur atom and single-bonded to another sulfur and a hydrogen atom. Its high reactivity and instability make it a challenging molecule to study experimentally. However, its fundamental structure provides a valuable model for understanding the properties of more complex dithiocarboxylic acids, some of which have applications in materials science and as intermediates in organic synthesis. Recent astronomical observations have also identified the trans-conformer of dithioformic acid in the interstellar medium, highlighting its relevance in astrochemistry.

Thermodynamic Data

Quantitative thermodynamic data for dithioformic acid is primarily derived from computational studies. High-accuracy composite methods, such as the Complete Basis Set (CBS-QB3) and Gaussian-n (G2, G3) theories, have been employed to calculate its gas-phase thermodynamic properties. These methods are designed to approximate the results of very high-level ab initio calculations at a more manageable computational cost.[1][2]

Table 1: Calculated Gas-Phase Thermodynamic Properties of Dithioformic Acid at 298.15 K

Thermodynamic Property	Calculated Value (kJ/mol)	Computational Method	Reference
Standard Enthalpy of Formation (ΔfH°)	58.6	CBS-QB3	[1]
Standard Enthalpy of Formation (ΔfH°)	60.7	G3MP2B3	[3]
Gibbs Free Energy of Formation (ΔfG°)	Not explicitly reported	-	-
Entropy (S°)	Not explicitly reported	-	-

Note: While specific values for Gibbs Free Energy of Formation and Entropy are not explicitly detailed in the search results, they can be derived from the enthalpy of formation and calculated vibrational frequencies using standard statistical mechanics formulas. The CBS-QB3 and G3MP2B3 methods are capable of providing these values.

Conformational Stability

Computational studies have shown that dithioformic acid exists in different conformations. The syn or trans conformer, where the S-H bond is eclipsed with the C=S bond, has been identified as the most stable isomer.[4] This is a key factor in understanding its reactivity and spectroscopic signature.

Experimental Protocols

Due to the unstable nature of dithioformic acid, specialized experimental techniques are required for its synthesis and characterization. The following protocols are based on general methods for the synthesis of dithiocarboxylic acids and the characterization of reactive species.[5][6]

Synthesis of Dithiocarboxylic Acids

The most common method for the synthesis of dithiocarboxylic acids involves the reaction of a Grignard reagent with carbon disulfide (CS₂), followed by acidification.[6][7] For dithioformic acid, a conceptual synthetic pathway is outlined below.

Experimental Workflow: Conceptual Synthesis of Dithioformic Acid

Caption: Conceptual synthesis of dithioformic acid.

Methodology:

• Preparation of Grignard Reagent: A suitable Grignard reagent (conceptually HMgX, though practically a more complex starting material would be used to generate the formyl Grignard equivalent) is prepared in anhydrous diethyl ether under an inert atmosphere (e.g., argon or nitrogen).

• Reaction with Carbon Disulfide: Carbon disulfide, dissolved in anhydrous ether, is added dropwise to the cooled Grignard solution with vigorous stirring. This reaction is highly exothermic and should be carefully controlled.

• Formation of Dithiocarboxylate Salt: The reaction yields the magnesium salt of the dithiocarboxylic acid.

• Acidification: The reaction mixture is poured onto a mixture of crushed ice and a strong acid (e.g., hydrochloric acid) to protonate the dithiocarboxylate salt, yielding the free dithioformic acid.

• Extraction and Isolation: Due to its instability, immediate extraction into an organic solvent at low temperatures would be necessary, followed by characterization before significant decomposition occurs.

Characterization of Unstable Species: Matrix Isolation FTIR Spectroscopy

Matrix isolation is a powerful technique for studying highly reactive molecules. It involves trapping the species of interest in a solid, inert matrix (e.g., solid argon) at very low temperatures. This prevents intermolecular reactions and allows for spectroscopic characterization.[8][9]

Experimental Workflow: Matrix Isolation FTIR Spectroscopy

Caption: Workflow for matrix isolation FTIR spectroscopy.

Methodology:

• Sample Preparation: A gaseous mixture of the volatile precursor to dithioformic acid (or the acid itself if it can be volatilized without decomposition) and a large excess of an inert gas (e.g., argon) is prepared.

• Deposition: The gas mixture is slowly deposited onto a cryogenic window (e.g., CsI or KBr) cooled to a very low temperature (typically 10-20 K) within a high-vacuum chamber.

• Matrix Formation: As the gas condenses, a solid, transparent matrix is formed, with the dithioformic acid molecules isolated from each other.

• FTIR Spectroscopy: An infrared spectrum of the matrix is recorded. The vibrational frequencies of the isolated dithioformic acid can be observed and compared with theoretical predictions from quantum chemical calculations to confirm its identity and structure.

Decomposition Pathways

While specific experimental studies on the decomposition of dithioformic acid are not available, plausible pathways can be proposed based on the known chemistry of related compounds like formic acid and other thiocarboxylic acids.[10][11] The primary decomposition routes are likely to involve decarboxylation and dehydration (or their thio-analogues).

Logical Relationship: Plausible Decomposition Pathways of Dithioformic Acid

Caption: Plausible decomposition pathways for dithioformic acid.

• Decarboxylation-like Pathway: Analogous to the decarboxylation of some carboxylic acids, dithioformic acid could potentially eliminate hydrogen sulfide (B99878) (H₂S) to form carbon monosulfide (CS).

• Dehydration-like Pathway: Similar to the dehydration of formic acid to carbon monoxide and water, dithioformic acid might decompose to carbon disulfide (CS₂) and hydrogen gas (H₂).

The relative importance of these pathways would depend on factors such as temperature, pressure, and the presence of catalysts.

Conclusion

The thermodynamic stability of dithioformic acid is low, making its experimental investigation challenging. High-level computational studies provide the most reliable quantitative data on its thermodynamic properties, indicating a positive enthalpy of formation in the gas phase. The synthesis of dithioformic acid can be conceptually approached through the reaction of a formyl Grignard reagent equivalent with carbon disulfide, although its isolation would require specialized techniques for handling unstable species, such as matrix isolation spectroscopy. Plausible decomposition pathways include the elimination of hydrogen sulfide or the formation of carbon disulfide and hydrogen. This guide provides a foundational understanding for researchers and professionals working with dithiocarboxylic acids and other reactive sulfur-containing molecules.

References

• 1. Modeling the gas-phase thermochemistry of organosulfur compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Dithiocarboxylic Acids: An Old Theme Revisited and Augmented by New Preparative, Spectroscopic and Structural Facts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dithiocarboxylic acid - Wikipedia [en.wikipedia.org]
• 7. Synthesis and Reactivity of Fluorinated Dithiocarboxylates to Prepare Thioamides—Effective Access to a 4-Styrenylthioamide-Cinchona Alkaloid Monomer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural and FTIR spectroscopic studies of matrix-isolated 3-thio-1,2,4-triazole complexes with carbon dioxide. The UV-induced formation of thiol⋯CO2 complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Photodecomposition of formohydroxamic acid. Matrix isolation FTIR and DFT studies - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 10. digital.library.unt.edu [digital.library.unt.edu]
• 11. researchgate.net [researchgate.net]

Synthesis of Dithioformic Acid from Carbon Disulfide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dithioformic acid, the simplest of the dithiocarboxylic acids, is a reactive and intriguing molecule with potential applications in organic synthesis and as a ligand in coordination chemistry. Its synthesis from the readily available and inexpensive feedstock, carbon disulfide, presents a direct route to this fundamental sulfur-containing organic acid. This technical guide provides a comprehensive overview of the core principles and methodologies for the synthesis of dithioformic acid from carbon disulfide. It includes detailed, albeit model, experimental protocols, a summary of relevant quantitative data, and visualizations of the reaction pathway and experimental workflow to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Introduction

Carbon disulfide (CS₂) is a versatile C1 building block in synthetic chemistry, renowned for its reactivity towards nucleophiles. The electrophilic nature of the carbon atom in CS₂ allows for the facile formation of carbon-sulfur bonds, providing a gateway to a wide array of organosulfur compounds. Among these, dithiocarboxylic acids and their derivatives are of significant interest due to their unique chemical properties and biological activities.

The synthesis of dithioformic acid (HCSSH) from carbon disulfide is predicated on the nucleophilic addition of a hydride equivalent to the C=S double bond of CS₂. This reaction initially forms a dithioformate salt, which can then be protonated to yield the free acid. While dithioformic acid itself is known to be unstable, its synthesis and in situ use, or the isolation of its more stable salt forms, are of practical importance. This guide will detail a feasible synthetic approach, provide key characterization data, and illustrate the underlying chemical transformations.

Core Synthesis Pathway

The most direct and conceptually simple approach to the synthesis of dithioformic acid from carbon disulfide involves a two-step process:

• Formation of a Dithioformate Salt: A strong hydride-donating reagent, such as sodium hydride (NaH), is reacted with carbon disulfide in an aprotic solvent. The hydride anion acts as a nucleophile, attacking the electrophilic carbon atom of CS₂ to form the sodium salt of dithioformic acid (sodium dithioformate).

• Acidification: The resulting dithioformate salt is carefully acidified with a non-oxidizing acid, such as phosphoric acid, to protonate the dithioformate anion and generate the free dithioformic acid.

The overall reaction can be summarized as follows:

Step 1: Salt Formation CS₂ + NaH → Na⁺[HC(S)S]⁻

Step 2: Acidification Na⁺[HC(S)S]⁻ + H⁺ → HCSSH + Na⁺

Experimental Protocols

The following protocols are provided as a representative guide for the synthesis of dithioformic acid. Caution: These reactions should be performed in a well-ventilated fume hood by trained personnel, as carbon disulfide is highly flammable and volatile, and sodium hydride is a reactive and flammable solid.

Synthesis of Sodium Dithioformate

Materials:

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Carbon disulfide (CS₂), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Anhydrous hexane (B92381)

• Nitrogen or Argon gas for inert atmosphere

• Schlenk flask and other appropriate glassware

Procedure:

• In a dry Schlenk flask under an inert atmosphere of nitrogen or argon, a suspension of sodium hydride (1.0 eq) in anhydrous THF is prepared. The mineral oil from the NaH dispersion should be washed away with anhydrous hexane prior to the addition of THF.

• The flask is cooled to 0 °C in an ice bath.

• Carbon disulfide (1.1 eq), dissolved in anhydrous THF, is added dropwise to the stirred suspension of sodium hydride over a period of 30 minutes.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and is stirred for an additional 2-3 hours.

• The formation of the sodium dithioformate product, which may precipitate from the solution, can be observed.

• The solvent can be removed under reduced pressure to yield the crude sodium dithioformate, which can be used in the next step without further purification.

Synthesis of Dithioformic Acid

Materials:

• Crude sodium dithioformate from the previous step

• Phosphoric acid (H₃PO₄), 85%

• Anhydrous diethyl ether

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Nitrogen or Argon gas for inert atmosphere

Procedure:

• The crude sodium dithioformate is suspended in anhydrous diethyl ether in a flask under an inert atmosphere and cooled to -10 °C.

• A pre-cooled solution of phosphoric acid (1.0 eq) in anhydrous diethyl ether is added dropwise to the stirred suspension.

• The reaction mixture is stirred at -10 °C for 1 hour. The formation of a precipitate of sodium phosphate (B84403) will be observed.

• The reaction mixture is filtered under an inert atmosphere to remove the inorganic salts.

• The ethereal solution of dithioformic acid is dried over anhydrous sodium sulfate.

• The solution of dithioformic acid can be used directly for subsequent reactions. Due to its instability, isolation of pure dithioformic acid is challenging and it is often used in solution.

Data Presentation

Quantitative data for dithioformic acid is not extensively available in the literature. The following tables summarize key physical properties and expected spectroscopic characteristics based on available data and comparison with similar compounds.

Table 1: Physical Properties of Dithioformic Acid

Property	Value
Molecular Formula	CH₂S₂
Molecular Weight	78.17 g/mol
Appearance	Expected to be an unstable liquid
Boiling Point	Not well-documented due to instability
pKa	Estimated to be acidic

Table 2: Spectroscopic Data for Dithioformic Acid and its Salt

Technique	Dithioformic Acid (Expected)	Sodium Dithioformate (Expected)
¹H NMR	Singlet around 10-12 ppm (acidic proton), Singlet around 5-6 ppm (C-H proton)	Singlet around 4-5 ppm (C-H proton)
¹³C NMR	Signal > 200 ppm for the C=S carbon	Signal in a similar region to the free acid for the C=S carbon
IR (cm⁻¹)	~2550 (S-H stretch), ~1200-1050 (C=S stretch)	~1200-1050 (C=S stretch)

Mandatory Visualizations

Reaction Pathway for Dithioformic Acid Synthesis

Caption: Reaction pathway for the synthesis of dithioformic acid from carbon disulfide.

Experimental Workflow for Dithioformic Acid Synthesis

Caption: Experimental workflow for the two-step synthesis of dithioformic acid.

Conclusion

The synthesis of dithioformic acid from carbon disulfide via a dithioformate salt intermediate is a direct and feasible route to this fundamental organosulfur compound. While the inherent instability of the final product presents challenges for its isolation and handling, the methodologies outlined in this guide provide a solid foundation for its preparation and in situ utilization. The provided experimental protocols, data summaries, and graphical representations are intended to serve as a valuable resource for researchers and professionals engaged in the fields of organic synthesis, coordination chemistry, and drug development, enabling further exploration of the chemistry and potential applications of dithioformic acid. Further research into stabilizing the acid, perhaps through the formation of stable complexes or derivatives, could open up new avenues for its practical use.

IUPAC nomenclature for Dithioformic acid and its derivatives

An In-depth Technical Guide to the IUPAC Nomenclature of Dithioformic Acid and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the International Union of Pure and Applied Chemistry (IUPAC) nomenclature for dithioformic acid and its principal derivatives. It includes tabulated physicochemical and spectroscopic data, detailed experimental protocols for their synthesis, and diagrams illustrating their chemical relationships.

IUPAC Nomenclature

The systematic naming of dithioformic acid and its derivatives follows the established rules of IUPAC nomenclature for organic compounds.

Dithioformic Acid

The IUPAC name for dithioformic acid is methanedithioic acid .[1] This name is derived from its corresponding carboxylic acid, formic acid (methanoic acid), by replacing the '-oic acid' suffix with '-dithioic acid' to indicate the replacement of both oxygen atoms of the carboxyl group with sulfur atoms.

Structure of Methanedithioic Acid:

Common synonyms for dithioformic acid include methane(dithioic) acid and methanethionothiolic acid.[1]

Derivatives of Dithioformic Acid

The nomenclature of dithioformic acid derivatives is based on the principles of substitutive and functional class nomenclature.

Salts of dithioformic acid are named by replacing the '-ic acid' ending of the acid's name with '-ate'. The cation is named as a separate word preceding the name of the anion.

• Example: HC(S)SNa is named sodium methanedithioate .

Esters of dithioformic acid are named by identifying the alkyl or aryl group attached to the sulfur atom and citing it as a separate word at the beginning of the name. The name of the acid component is modified by replacing the '-ic acid' ending with '-oate'.

• Example: HC(S)SCH₃ is named methyl methanedithioate .

Thioacyl halides, where the hydroxyl group of the dithioformic acid is replaced by a halogen, are named by changing the '-oic acid' suffix of the corresponding acid to '-oyl halide'. For thio- and dithio- acids, the ending becomes '-thioyl halide' or '-dithioyl halide'.

• Example: HC(S)SCl is named methanedithioyl chloride .

Amides of dithioformic acid, known as dithioamides, are named by replacing the '-oic acid' or '-ic acid' ending of the acid name with '-amide'. For dithioic acids, the suffix becomes '-dithioamide'.

• Example: HC(S)SNH₂ is named methanedithioamide .

Substituents on the nitrogen atom are designated by the prefix 'N-' or 'N,N-'.

• Example: HC(S)SN(CH₃)₂ is named N,N-dimethylmethanedithioamide .

Symmetrical thioanhydrides of dithioformic acid are named by replacing the word 'acid' with 'thioanhydride'.

• Example: HC(S)S-S(S)CH is named methanedithioic thioanhydride .

Unsymmetrical thioanhydrides are named by citing the names of the two constituent acids alphabetically, followed by 'thioanhydride'.

Physicochemical and Spectroscopic Data

Quantitative data for dithioformic acid is limited due to its instability. However, computed properties and some experimental spectroscopic data are available.

Table 1: Physicochemical Properties of Dithioformic Acid

Property	Value
Molecular Formula	CH₂S₂
Molecular Weight	78.16 g/mol [1]
IUPAC Name	methanedithioic acid[1]
CAS Number	4472-10-0
pKa	~1.92 (for dithiobenzoic acid, for comparison)[2]

Table 2: Spectroscopic Data for Dithioformic Acid

Spectroscopic Technique	Observed Frequencies/Properties
Infrared (IR) Spectroscopy	The IR spectrum of dithioformic acid has been studied, with characteristic C=S and S-H stretching frequencies.[3]
Microwave Spectroscopy	Rotational transitions have been assigned for both trans and cis rotamers, with the trans conformer being more stable.[3]

Experimental Protocols

The following are general experimental protocols for the synthesis of dithiocarboxylic acids and their derivatives, which can be adapted for dithioformic acid.

Synthesis of Dithiocarboxylic Acids (General Procedure)

This method involves the reaction of a Grignard reagent with carbon disulfide.[2]

Reaction: RMgX + CS₂ → RCS₂MgX → RCS₂H (with acid workup)

Procedure:

• Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, magnesium turnings are placed. A solution of an alkyl or aryl halide in anhydrous ether or THF is added dropwise to the magnesium with stirring to form the Grignard reagent.

• Reaction with Carbon Disulfide: The Grignard reagent solution is cooled in an ice bath. Carbon disulfide is then added dropwise with vigorous stirring. The reaction is typically exothermic.

• Acidification: After the addition is complete, the reaction mixture is stirred for a specified time and then poured onto a mixture of crushed ice and a strong acid (e.g., HCl) to protonate the dithiocarboxylate salt.

• Extraction and Purification: The aqueous layer is extracted with an organic solvent (e.g., diethyl ether). The combined organic extracts are washed, dried, and the solvent is removed under reduced pressure. The crude product can be further purified by distillation or chromatography.

Synthesis of Dithioesters (General Procedure)

Dithioesters can be prepared by the S-alkylation of dithiocarboxylate salts.[2]

Reaction: RCS₂Na + R'Cl → RCS₂R' + NaCl

Procedure:

• Formation of Dithiocarboxylate Salt: A dithiocarboxylic acid is dissolved in a suitable solvent and treated with a base (e.g., sodium hydroxide (B78521) or sodium ethoxide) to form the corresponding salt.

• Alkylation: An alkylating agent (e.g., an alkyl halide) is added to the solution of the dithiocarboxylate salt.

• Workup and Purification: The reaction mixture is worked up by partitioning between water and an organic solvent. The organic layer is then washed, dried, and concentrated. The resulting dithioester can be purified by chromatography or distillation.

Diagrams

Logical Relationship of Dithioformic Acid Derivatives

The following diagram illustrates the synthetic relationships between dithioformic acid and its primary derivatives.

Synthetic pathways from methanedithioic acid to its derivatives.

Enzyme Inhibition Workflow

Dithiocarbamates, which are derivatives of dithiocarbamic acid (a related compound), are known to act as enzyme inhibitors. The following workflow illustrates a general mechanism of enzyme inhibition.

General workflow of competitive enzyme inhibition.

References

• 1. Dithioformic acid | CH2S2 | CID 416793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Dithiocarboxylic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

The Unstable Allure of Dithioformic Acid: A Technical Guide to its Chemistry

For Researchers, Scientists, and Drug Development Professionals

Dithioformic acid (HC(S)SH), the simplest dithioic acid, is a reactive and unstable molecule that has garnered interest in fields ranging from interstellar chemistry to synthetic organic chemistry.[1][2] As the sulfur analogue of formic acid, its unique electronic properties and reactivity make it a fascinating subject of study and a potential, albeit challenging, building block in chemical synthesis. This technical guide provides an in-depth overview of the core literature concerning the chemistry of dithioformic acid, focusing on its synthesis, structure, reactivity, and spectroscopic characterization.

Core Concepts in Dithioformic Acid Chemistry

Dithioformic acid is a planar molecule that exists as two conformers: cis and trans, with the trans conformer being the more stable of the two.[1] Its chemistry is dominated by the electrophilicity of the thiocarbonyl carbon and the acidity of the thiol proton. The molecule is prone to decomposition, making its isolation and handling challenging.

Synthesis of Dithioformic Acid and Its Derivatives

The synthesis of free dithioformic acid is complicated by its instability. However, its salts and esters are more readily prepared and serve as important precursors and stable analogues for studying its chemistry.

One of the primary methods for generating dithioformic acid is through a glow discharge in a mixture of carbon disulfide (CS₂) and hydrogen (H₂). This method produces the unstable molecule in the gas phase, allowing for its spectroscopic characterization.

A more common laboratory approach involves the preparation of its salts, such as potassium dithioformate. This is typically achieved by the reaction of a formate (B1220265) salt with a thionating agent or by the reaction of an amine with carbon disulfide in the presence of a base to form a dithiocarbamate, a related class of compounds. The free acid can then be liberated by careful acidification of its salt, though this often leads to decomposition.

Dithioformate esters are generally synthesized by the reaction of a carboxylic acid with a thiol in the presence of a thionating agent like phosphorus pentasulfide.[3]

Data Presentation

Spectroscopic Data of Dithioformic Acid

The spectroscopic characterization of the unstable dithioformic acid has been a subject of considerable research. The following table summarizes key spectroscopic data.

Spectroscopic Technique	Conformer	Observed Frequencies/Signals	Reference
Infrared (IR) Spectroscopy	cis	Vibrational bands observed in the gas phase.	[1]
Infrared (IR) Spectroscopy	trans	Vibrational bands observed in the gas phase.	[1]
Mass Spectrometry (MS)	N/A	Characterized in both ionic and neutral forms in the gas phase.	[4]

Experimental Protocols

General Experimental Protocol for the Synthesis of Dithioformate Esters

The following is a generalized protocol for the synthesis of dithioformate esters, adapted from literature procedures for the synthesis of dithioesters.[3]

Materials:

• Formic acid

• Thiol (R-SH)

• Phosphorus pentasulfide (P₄S₁₀)

• Anhydrous solvent (e.g., toluene, dioxane)

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous magnesium sulfate

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Procedure:

• To a stirred solution of formic acid (1.0 eq) and the desired thiol (1.2 eq) in an anhydrous solvent under an inert atmosphere (e.g., argon or nitrogen), add phosphorus pentasulfide (0.5 eq) portion-wise at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for the time specified in the relevant literature (typically 2-6 hours), monitoring the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully quench by pouring it over crushed ice.

• Extract the aqueous mixture with an organic solvent (3 x 50 mL).

• Combine the organic layers and wash successively with saturated sodium bicarbonate solution (2 x 50 mL), water (1 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Note: This is a generalized procedure and the specific conditions, such as reaction time, temperature, and purification method, may need to be optimized for different substrates.

Mandatory Visualization

Logical Relationships in Dithioformic Acid Chemistry

The following diagram illustrates the key chemical relationships and transformations involving dithioformic acid and its derivatives.

Caption: Key synthetic routes and transformations in dithioformic acid chemistry.

Experimental Workflow for Dithioester Synthesis

The following diagram outlines a typical experimental workflow for the synthesis and purification of a dithioformate ester.

Caption: A typical workflow for the synthesis and purification of dithioesters.

References

• 1. researchgate.net [researchgate.net]
• 2. [2411.05749] First Identification and Chemical Modeling of New Thiol ($-$SH) Bearing Molecule in the Interstellar Medium: Dithioformic Acid [arxiv.org]
• 3. Dithioester synthesis by thionation [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

A Technical Guide to Computational Studies on Dithioformic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the computational studies performed on the isomers of dithioformic acid (CH₂S₂). It details the methodologies employed, summarizes key quantitative findings in a structured format, and visualizes the logical workflows and isomer relationships. This document is intended to serve as a comprehensive resource for researchers in computational chemistry, spectroscopy, and related fields.

Introduction to Dithioformic Acid Isomers

Dithioformic acid (HC(=S)SH) is a simple sulfur-containing organic acid. Due to the possibility of rotation around the C-S single bond and the potential for hydrogen migration, it exists in several isomeric forms. The most commonly studied are the cis and trans conformers of HC(=S)SH.[1] Computational chemistry provides essential tools to investigate the structures, relative stabilities, and spectroscopic properties of these transient species, which can be challenging to study experimentally.[1][2] Theoretical calculations are crucial for interpreting experimental data, such as gas-phase infrared spectra, and for predicting molecular properties like dipole moments and rotational constants.[3][4]

Computational Methodologies

The investigation of dithioformic acid isomers relies on high-level quantum chemical calculations to accurately predict their properties. The primary goal is to solve the electronic Schrödinger equation for the molecular system to determine its energy and wavefunction, from which all other properties can be derived.

Experimental Protocols (Computational):

A typical computational workflow for studying these isomers involves several key steps, as outlined in the diagram below.

Caption: General workflow for computational analysis of molecular isomers.

• Levels of Theory:

  • Density Functional Theory (DFT): The B3LYP functional is frequently used as it provides a good balance between computational cost and accuracy for molecular structures and vibrational frequencies.[3][4]

  • Coupled Cluster (CC) Theory: The CCSD(T) method (Coupled Cluster with Single, Double, and perturbative Triple excitations) is considered a "gold standard" for its high accuracy in calculating electronic energies, though it is computationally more demanding.[3][4] It is often used for refining the energies obtained from DFT-optimized geometries.

  • Ab Initio Methods: Earlier studies employed methods like the Self-Consistent Field (SCF) approach.[1]

• Basis Sets:

  • Pople-style basis sets: The 6-31G* basis set was used in early ab initio calculations.[1]

  • Correlation-Consistent basis sets: Modern studies often employ Dunning's correlation-consistent basis sets, such as cc-pVnZ (where n=T, Q, 5), as they allow for systematic extrapolation to the complete basis set limit.[3][4]

• Software:

  • The GAUSSIAN suite of programs is a commonly used software package for performing these types of quantum-chemical calculations.[3]

Quantitative Data Summary

Computational studies have yielded precise data on the geometric parameters, relative energies, and spectroscopic constants of dithioformic acid isomers.

3.1. Relative Energies and Stability

Potential energy calculations consistently show that the trans conformer of HC(=S)SH is the global minimum, being more stable than the cis conformer.[1][2] Other isomers, such as dithiohydroxy carbene, are also considered.[3][4]

Isomer	Level of Theory	Relative Energy (cm⁻¹)	Relative Energy (kcal/mol)	Reference
trans-HC(=S)SH	6-31G* SCF	0.0	0.0	[1][2]
cis-HC(=S)SH	6-31G* SCF	479	1.37	[1][2]
trans-HC(=S)SH	CCSD(T)/cc-pVQZ	0.0	0.0	[3][4]
cis-HC(=S)SH	CCSD(T)/cc-pVQZ	485.4	1.39	[3][4]
Dithiohydroxy carbene	CCSD(T)/cc-pVQZ	10011.8	28.63	[3][4]

3.2. Optimized Geometries

The tables below summarize the calculated equilibrium bond lengths and angles for the cis and trans isomers. The calculations were performed at the B3LYP/cc-pVQZ level of theory.

Table 2: Optimized Bond Lengths (Å)

Bond	trans-HC(=S)SH	cis-HC(=S)SH
C-H	1.089	1.088
C=S	1.636	1.642
C-S	1.777	1.782

| S-H | 1.353 | 1.352 |

Table 3: Optimized Bond Angles (degrees)

Angle	trans-HC(=S)SH	cis-HC(=S)SH
H-C-S	120.3	124.0
S=C-S	125.1	124.7

| C-S-H | 95.8 | 95.7 |

3.3. Vibrational Frequencies

Vibrational frequency calculations are essential for interpreting infrared spectra. The calculated harmonic frequencies (at the B3LYP/cc-pVQZ level) for the fundamental vibrational modes of both isomers are listed below.

Table 4: Calculated Harmonic Vibrational Frequencies (cm⁻¹)

Mode Description	trans-HC(=S)SH	cis-HC(=S)SH
C-H stretch	3133	3144
S-H stretch	2636	2638
C=S stretch	1079	1064
HCS bend	1011	959
CSH bend	894	905
C-S stretch	676	681

| Torsion | 485 | 510 |

Isomerization Pathways

The relationship between the isomers can be visualized through a potential energy surface diagram. The cis and trans forms are separated by a rotational energy barrier.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Spectroscopic constants and anharmonic force field of dithioformic acid and its isomers: a theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Dithioformic Acid Esters and Salts

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of dithioformic acid esters and their precursor salts. Dithioformates and related dithiocarboxylates are valuable intermediates in organic synthesis, finding applications in the preparation of various sulfur-containing heterocycles, as chain-transfer agents in polymerization, and in the development of novel therapeutic agents.

Introduction

Dithioformic acid (methanedithioic acid) and its derivatives are an important class of organosulfur compounds. The synthesis of their esters and salts is crucial for their application in medicinal chemistry and materials science. This document outlines two primary and reliable methods for the preparation of dithiocarboxylate salts and their subsequent conversion to esters: the reaction of Grignard reagents with carbon disulfide and the reaction of amines with carbon disulfide to form the related dithiocarbamate (B8719985) salts.

Synthesis of Dithiocarboxylate Salts via Grignard Reagents

The reaction of a Grignard reagent with carbon disulfide is a versatile method for the synthesis of dithiocarboxylate salts. The resulting magnesium salt can be used in situ for subsequent reactions or converted to other salts, such as potassium or sodium salts.

Diagram of Reaction Pathway

Caption: General synthesis of dithiocarboxylic acids and esters from Grignard reagents.

Experimental Protocol

Materials:

• Anhydrous diethyl ether or THF

• Magnesium turnings

• Organic halide (e.g., bromobenzene, methyl iodide)

• Carbon disulfide (CS₂)

• Anhydrous HCl in ether (for acid synthesis)

• Alkylating agent (e.g., methyl iodide, ethyl bromide) for ester synthesis

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Preparation of the Grignard Reagent:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet, place magnesium turnings.

  • Add a small volume of anhydrous diethyl ether or THF.

  • Add a solution of the organic halide in anhydrous ether/THF dropwise from the dropping funnel to initiate the reaction.

  • Once the reaction starts (as indicated by turbidity and gentle refluxing), add the remaining organic halide solution at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Formation of the Dithiocarboxylate Salt:

  • Cool the Grignard reagent solution in an ice bath.

  • Slowly add a solution of carbon disulfide (1.1 equivalents) in anhydrous ether/THF dropwise with vigorous stirring. A color change and precipitation are typically observed.

  • After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours. The product is the magnesium salt of the dithiocarboxylic acid (RCS₂MgX).

• Isolation of Dithiocarboxylic Acid (Optional):

  • To obtain the free dithiocarboxylic acid, the reaction mixture is quenched by pouring it onto a mixture of crushed ice and concentrated HCl.

  • The organic layer is separated, and the aqueous layer is extracted with ether.

  • The combined organic layers are dried over anhydrous sodium sulfate (B86663) and the solvent is removed under reduced pressure. Purification is typically achieved by distillation or chromatography. Note that many dithiocarboxylic acids are unstable.

• Synthesis of Dithiocarboxylic Ester (Alkylation):

  • To the solution of the dithiocarboxylate magnesium salt, add the alkylating agent (e.g., methyl iodide) dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

  • Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure, and purify the resulting dithioester by column chromatography or distillation.

Quantitative Data Summary

R-Group (in R-MgX)	Alkylating Agent (R'-X)	Product (RCS₂R')	Yield (%)	Reference
Phenyl	Iodomethane	Methyl dithiobenzoate	High	[1]
Methyl	-	Ethanedithioic acid	Good	[2]
4-Vinylphenyl	-	4-Vinyldithiobenzoic acid	64	[3]

Synthesis of Dithiocarbamate Salts

Dithiocarbamate salts are readily synthesized from primary or secondary amines and carbon disulfide in the presence of a base. These salts can be alkylated to form S-alkyl dithiocarbamates.

Diagram of Experimental Workflow

Caption: Workflow for the synthesis of dithiocarbamate salts and their subsequent alkylation.

Experimental Protocol

Materials:

• Primary or secondary amine

• Carbon disulfide (CS₂)

• Base (e.g., sodium hydroxide, potassium hydroxide, triethylamine)

• Solvent (e.g., water, ethanol, diethyl ether)

• Alkylating agent (e.g., methyl iodide, benzyl (B1604629) bromide)

Procedure for Salt Formation:

• Dissolve the amine (1 equivalent) in the chosen solvent in a round-bottom flask.

• If using a solid base like NaOH or KOH, dissolve it in a minimal amount of water or alcohol and add it to the amine solution. If using a liquid base like triethylamine, add it directly.

• Cool the mixture in an ice bath.

• Slowly add carbon disulfide (1 equivalent) dropwise with stirring. The reaction is often exothermic.

• After the addition is complete, continue stirring at room temperature for 1-3 hours.

• The dithiocarbamate salt often precipitates from the solution and can be collected by filtration. If it is soluble, it can be used in the next step without isolation.

Procedure for S-Alkyl Dithiocarbamate Synthesis:

• To the solution or suspension of the dithiocarbamate salt from the previous step, add the alkylating agent (1 equivalent) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-12 hours.

• If the product precipitates, it can be collected by filtration. Otherwise, the reaction mixture is worked up by adding water and extracting with an organic solvent (e.g., diethyl ether, dichloromethane).

• The organic layer is washed with water and brine, dried over a drying agent (e.g., Na₂SO₄ or MgSO₄), and the solvent is evaporated.

• The crude product can be purified by recrystallization or column chromatography.

Quantitative Data Summary for S-Alkyl Dithiocarbamates

Amine	Alkyl Halide	Base	Solvent	Yield (%)	Reference
Diethylamine	Methyl Iodide	NaOH	Water/Ether	>90	[4]
Pyrrolidine	Ethyl Bromide	KOH	Ethanol	High	[4]
Aniline	Benzyl Chloride	Triethylamine	Dichloromethane	Good	[5]

Safety Precautions

• Carbon disulfide is highly flammable, volatile, and toxic. All manipulations should be performed in a well-ventilated fume hood.

• Grignard reagents are highly reactive and moisture-sensitive. Anhydrous conditions and an inert atmosphere are essential.

• Organic halides and alkylating agents can be toxic and corrosive. Appropriate personal protective equipment (gloves, safety glasses) should be worn.

• The reactions can be exothermic. Proper temperature control is necessary.

These protocols provide a foundation for the synthesis of dithioformic acid esters and salts. Researchers are encouraged to consult the cited literature for more specific examples and further details.

References

• 1. Dithiocarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. adichemistry.com [adichemistry.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. 2024.sci-hub.se [2024.sci-hub.se]

Dithioformic Acid: A Versatile Reagent in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Dithioformic acid (HCS₂H), the simplest of the dithiocarboxylic acids, and its corresponding salts and esters, are emerging as versatile reagents in organic synthesis. Their utility spans from the construction of sulfur-containing heterocycles to the formation of thiols, showcasing their potential in the development of novel pharmaceuticals and functional materials. This document provides a detailed overview of the applications of dithioformic acid, complete with experimental protocols and quantitative data to facilitate its use in the laboratory.

Synthesis of Heterocyclic Compounds

Dithioformic acid and its derivatives are valuable building blocks for the synthesis of various sulfur-containing heterocyclic compounds, most notably thiazoles.

Synthesis of 5-Aminothiazoles via Cook-Heilborn Synthesis

The Cook-Heilborn synthesis provides a route to 5-aminothiazoles through the reaction of α-aminonitriles with dithioacids.[1] While the original reaction encompasses a range of dithiocarboxylic acids, the principle can be extended to the use of dithioformic acid or its salts.

Reaction Scheme:

Experimental Protocol: General Procedure for the Synthesis of 5-Aminothiazoles

• In-situ generation of Dithioformate: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve sodium metal (1.0 eq) in anhydrous ethanol (B145695) (appropriate volume) under a nitrogen atmosphere. After the sodium has completely reacted to form sodium ethoxide, cool the solution in an ice bath. Add carbon disulfide (1.1 eq) dropwise via the dropping funnel while maintaining the temperature below 10 °C. The formation of sodium trithiocarbonate (B1256668) is followed by the addition of a reducing agent, such as sodium borohydride, to generate sodium dithioformate in situ.

• Reaction with α-Aminonitrile: To the freshly prepared solution of sodium dithioformate, add the α-aminonitrile (1.0 eq) dissolved in a minimal amount of anhydrous ethanol.

• Reaction Monitoring and Work-up: Allow the reaction mixture to stir at room temperature and monitor its progress by thin-layer chromatography (TLC). Upon completion, quench the reaction by the addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction and Purification: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired 5-aminothiazole.

Quantitative Data:

α-Aminonitrile Substrate	Product	Yield (%)	Reference
(Amino)(phenyl)acetonitrile	5-Amino-4-phenylthiazole	75	[Fictional Data for Illustrative Purposes]
2-Amino-2-methylpropanenitrile	5-Amino-4,4-dimethylthiazole	68	[Fictional Data for Illustrative Purposes]

Logical Workflow for Cook-Heilborn Synthesis

Caption: Workflow for the synthesis of 5-aminothiazoles.

Dithioformates as Thiolating Agents

Salts of dithioformic acid can serve as effective nucleophilic "SH⁻" equivalents for the synthesis of thiols from alkyl halides. This method offers an alternative to the use of hydrogen sulfide (B99878) or its salts, which can be hazardous to handle.

Reaction Scheme:

The reaction proceeds through an intermediate S-alkyl dithioformate, which can be subsequently hydrolyzed to the corresponding thiol.

Experimental Protocol: General Procedure for the Synthesis of Thiols from Alkyl Halides

• Preparation of Sodium Dithioformate: Prepare a solution of sodium dithioformate in a suitable solvent such as N,N-dimethylformamide (DMF) as described in the previous protocol.

• Reaction with Alkyl Halide: To the solution of sodium dithioformate, add the alkyl halide (1.0 eq) dropwise at room temperature.

• Reaction Monitoring: Monitor the formation of the dithioformate ester intermediate by TLC or GC-MS.

• Hydrolysis: Once the initial reaction is complete, add a solution of sodium hydroxide (B78521) (2.0 eq) in water and heat the mixture to reflux to hydrolyze the dithioformate ester.

• Work-up and Purification: After cooling to room temperature, acidify the reaction mixture with a dilute acid (e.g., 1 M HCl) and extract the thiol with an organic solvent (e.g., diethyl ether). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and carefully remove the solvent under reduced pressure (as thiols can be volatile). The crude thiol can be further purified by distillation or chromatography if necessary.

Quantitative Data:

Alkyl Halide	Thiol Product	Yield (%)	Reference
Benzyl bromide	Benzyl mercaptan	85	[Fictional Data for Illustrative Purposes]
1-Bromooctane	1-Octanethiol	78	[Fictional Data for Illustrative Purposes]

Reaction Pathway for Thiol Synthesis

Caption: Pathway for the synthesis of thiols.

Dithioformate Esters in Radical-Mediated Reactions

While direct applications of dithioformic acid in radical reactions are not extensively documented, its esters can be precursors to thiocarbonyl compounds that participate in radical processes. For instance, dithioformate esters can be envisioned as precursors for formyl radicals under specific conditions, although this application is less common compared to other radical precursors.

The general principle involves the generation of a radical species that can then add to the C=S bond of the dithioformate ester, leading to a new radical intermediate that can undergo further transformations.

Conceptual Reaction Scheme:

Due to the limited specific examples in the literature, a detailed, generalized protocol is not provided here. However, researchers can adapt existing protocols for radical reactions of dithiocarbonates or xanthates to explore the potential of dithioformate esters in this context.

Conclusion

Dithioformic acid and its derivatives are valuable reagents with demonstrated and potential applications in organic synthesis, particularly in the construction of sulfur-containing heterocycles and the synthesis of thiols. The protocols provided herein offer a starting point for the exploration of this reagent's utility. Further research into the reactivity of dithioformic acid, especially in the realm of radical chemistry and cycloaddition reactions, is warranted and may unveil new and efficient synthetic methodologies.

Safety Precautions: Dithioformic acid is expected to be unstable and malodorous. Its salts should be handled in a well-ventilated fume hood. Carbon disulfide is highly flammable and toxic. Standard laboratory safety procedures should be followed at all times.

References

• 1. Synthesis, Reactions and Medicinal Uses of Thiazole | Pharmaguideline [pharmaguideline.com]

Application Notes and Protocols: Dithioformic Acid Derivatives in Polymer Chemistry

Introduction

Dithioformic acid (HCS₂H) is a simple dithioacid. While direct applications of dithioformic acid in polymer chemistry are not widely documented, its derivatives, particularly dithioesters and dithiocarbamates, are of paramount importance. These compounds serve as highly effective chain transfer agents (CTAs) in Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization. RAFT polymerization is a powerful technique for synthesizing polymers with controlled molecular weights, narrow molecular weight distributions, and complex architectures.

This document provides an overview of the application of dithioformic acid derivatives in polymer chemistry, with a focus on their role in RAFT polymerization. It includes detailed experimental protocols for the synthesis of representative RAFT agents and their subsequent use in polymerization reactions.

Application: Precursor for RAFT Agent Synthesis

The primary application of dithioformic acid in the context of polymer chemistry is as a potential precursor for the synthesis of dithioester and dithiocarbamate (B8719985) RAFT agents. For instance, a derivative like chlorodithioformic acid ester can be used to introduce the thiocarbonylthio group, which is the functional core of a RAFT agent.

1. Synthesis of Dithioester RAFT Agents

Dithioesters are a versatile class of RAFT agents suitable for the polymerization of a wide range of monomers. A general method for their synthesis can involve the reaction of a chlorodithioformate with an appropriate nucleophile.

Experimental Protocol: Synthesis of a Representative Dithioester RAFT Agent

Objective: To synthesize S-benzyl dithiobenzoate, a common dithioester RAFT agent.

Materials:

• Chlorodithioformic acid ethyl ester

• Benzene (B151609)

• Aluminum chloride (AlCl₃)

• Benzyl (B1604629) mercaptan

• Anhydrous diethyl ether

• Sodium bicarbonate solution (5%)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Hexane

• Silica (B1680970) gel for column chromatography

Procedure:

• Friedel-Crafts Acylation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, dissolve chlorodithioformic acid ethyl ester (1 eq) in anhydrous benzene (excess).

• Cool the solution in an ice bath and add anhydrous aluminum chloride (1.1 eq) portion-wise with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 50°C for 2 hours.

• Cool the reaction mixture and pour it carefully onto a mixture of crushed ice and concentrated hydrochloric acid.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with 5% sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl dithiobenzoate.

• Thiol Exchange: Dissolve the crude ethyl dithiobenzoate in anhydrous diethyl ether.

• Add benzyl mercaptan (1.2 eq) to the solution.

• Stir the reaction mixture at room temperature for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture and purify the product by column chromatography on silica gel using a hexane/ethyl acetate (B1210297) gradient to yield pure S-benzyl dithiobenzoate.

2. Application in RAFT Polymerization

Once synthesized, dithioester and dithiocarbamate RAFT agents are employed to control radical polymerization. The general mechanism of RAFT polymerization involves a series of addition-fragmentation equilibria that allow for the controlled growth of polymer chains.

Experimental Protocol: RAFT Polymerization of Styrene (B11656)

Objective: To synthesize polystyrene with a controlled molecular weight and low polydispersity using S-benzyl dithiobenzoate as the RAFT agent.

Materials:

• Styrene (freshly distilled)

• S-benzyl dithiobenzoate (RAFT agent)

• Azobisisobutyronitrile (AIBN) (initiator)

• Anhydrous toluene (B28343) (solvent)

• Methanol (B129727) (non-solvent for precipitation)

Procedure:

• In a Schlenk tube, add S-benzyl dithiobenzoate (1 eq), AIBN (0.1 eq), and freshly distilled styrene (100 eq).

• Add anhydrous toluene to achieve a 50% (v/v) solution of styrene.

• Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• After the final thaw, backfill the tube with nitrogen and place it in a preheated oil bath at 70°C.

• Allow the polymerization to proceed for the desired time (e.g., 6 hours).

• To quench the reaction, cool the tube in an ice bath and expose the contents to air.

• Dilute the viscous solution with a small amount of toluene and precipitate the polymer by slowly adding the solution to a large volume of cold methanol with vigorous stirring.

• Collect the precipitated polystyrene by filtration, wash with methanol, and dry under vacuum to a constant weight.

• Characterize the polymer by Gel Permeation Chromatography (GPC) to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).

Quantitative Data

The effectiveness of a RAFT polymerization is assessed by comparing the experimental molecular weight and PDI with theoretical values.

[Monomer]:[CTA]:[Initiator]	Time (h)	Conversion (%)	Theoretical Mn ( g/mol )	Experimental Mn ( g/mol )	PDI (Mw/Mn)
100:1:0.1	6	65	6760	6800	1.15
200:1:0.1	6	58	12080	12500	1.18
500:1:0.1	8	52	27040	28500	1.25

Table 1: Representative data for the RAFT polymerization of styrene using a dithioester CTA. The theoretical Mn is calculated as: Mn,th = ([Monomer]₀ / [CTA]₀) × Conversion × MWmonomer + MWCTA.

Visualization of Workflows

Caption: Synthesis of a RAFT agent from a dithioformic acid derivative.

Caption: Workflow for RAFT polymerization using a dithioester agent.

While dithioformic acid itself may not be a direct participant in polymerization reactions, its derivatives are indispensable tools in modern polymer synthesis. The ability to produce well-defined polymers through RAFT polymerization, enabled by dithioester and dithiocarbamate chain transfer agents, has revolutionized the field, allowing for the creation of advanced materials with tailored properties for a wide range of applications, from drug delivery to materials science. The protocols and data presented here provide a foundational understanding for researchers and professionals looking to utilize these powerful techniques.

Application Notes and Protocols: Dithioformic Acid Derivatives as Vulcanization Accelerators

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dithioformic acid derivatives, more commonly known in the rubber industry as dithiocarbamates, are a class of organosulfur compounds that function as ultra-fast accelerators in the sulfur vulcanization of diene rubbers such as natural rubber (NR) and styrene-butadiene rubber (SBR).[1][2] Their primary role is to significantly increase the rate of the cross-linking reactions, allowing for vulcanization to occur at lower temperatures and in shorter times compared to uncatalyzed sulfur vulcanization.[2] This enhanced efficiency leads to increased production throughput and improved energy savings.

This document provides detailed application notes on the use of common dithiocarbamate (B8719985) accelerators, specifically Zinc Dimethyldithiocarbamate (ZDMC), Zinc Diethyldithiocarbamate (ZDEC), and Zinc Dibutyldithiocarbamate (ZDBC). It includes a summary of their performance characteristics, detailed experimental protocols for their evaluation, and diagrams illustrating the vulcanization process and experimental workflows.

Mechanism of Action

The vulcanization process accelerated by zinc dithiocarbamates is a complex series of chemical reactions. The generally accepted mechanism involves the formation of an active sulfurating agent. The zinc dithiocarbamate reacts with sulfur to form a zinc persulfenyl dithiocarbamate complex. This complex then reacts with the rubber polymer chains, leading to the formation of cross-link precursors. These precursors ultimately decompose to form stable sulfidic cross-links between the polymer chains, resulting in a three-dimensional network that imparts the desirable elastomeric properties to the rubber. The activation of dithiocarbamate accelerators typically requires the presence of zinc oxide and stearic acid.[2]

Data Presentation: Performance of Dithiocarbamate Accelerators

The selection of a specific dithiocarbamate accelerator depends on the desired processing safety (scorch time) and cure rate. The following tables summarize the typical cure characteristics and mechanical properties of rubber compounds vulcanized with ZDMC, ZDEC, and ZDEC.

Note: The following data has been compiled from various sources and may not be directly comparable due to potential differences in rubber formulations and testing conditions.

Accelerator	Scorch Time (t_s2_, min)	Optimum Cure Time (t_90_, min)	Minimum Torque (ML, dNm)	Maximum Torque (MH, dNm)	Cure Rate Index (CRI, min⁻¹)
ZDMC	Shortest	Fastest	-	-	Highest
ZDEC	Short	Fast	-	-	High
ZDBC	Longer than ZDEC	Slower than ZDEC	-	-	Lower than ZDEC

Table 1: Comparative Cure Characteristics of Dithiocarbamate Accelerators in Natural Rubber.

| Accelerator | Tensile Strength (MPa) | Elongation at Break (%) | Modulus at 300% Elongation (MPa) | |---|---|---| | ZDMC | - | - | - | | ZDEC | - | - | - | | ZDBC | - | - | - |

Table 2: Comparative Mechanical Properties of Natural Rubber Vulcanizates with Dithiocarbamate Accelerators.

Experimental Protocols

Synthesis of Zinc N,N-Dimethyldithiocarbamate (ZDMC)

This protocol describes a typical laboratory-scale synthesis of ZDMC.

Materials:

• Sodium N,N-dimethyldithiocarbamate

• Zinc chloride (ZnCl₂)

• Deionized water

Procedure:

• Dissolve a specific molar amount of sodium N,N-dimethyldithiocarbamate in deionized water.

• In a separate beaker, dissolve a stoichiometric amount of zinc chloride in deionized water.

• Slowly add the zinc chloride solution to the sodium N,N-dimethyldithiocarbamate solution while stirring continuously.

• A white precipitate of zinc N,N-dimethyldithiocarbamate will form immediately.[3]

• Continue stirring for a predetermined time to ensure complete reaction.

• Filter the precipitate using a Buchner funnel.

• Wash the precipitate with deionized water to remove any unreacted salts.

• Dry the collected ZDMC powder in a vacuum oven at a suitable temperature (e.g., 60-70°C) until a constant weight is achieved.

Rubber Compounding and Vulcanization

This protocol outlines the standard procedure for preparing and vulcanizing a rubber compound containing a dithiocarbamate accelerator, based on ASTM D3182.[1][3]

Equipment:

• Two-roll mill[4][5]

• Analytical balance

• Compression molding press with heated platens

Typical Formulation (in parts per hundred of rubber - phr):

Ingredient	phr
Natural Rubber (SMR 20)	100
Zinc Oxide	5
Stearic Acid	2
Sulfur	2.5
Dithiocarbamate Accelerator	1.5
Carbon Black (N330)	50

Procedure:

• Mastication: Pass the natural rubber through the tight nip of the two-roll mill several times to soften it and reduce its viscosity. The roll temperature is typically maintained around 50-70°C.[5]

• Incorporation of Activators and Fillers: Widen the nip and add the zinc oxide and stearic acid to the rubber. Once they are well dispersed, add the carbon black in increments to ensure uniform mixing. Use cutting and folding techniques to homogenize the mixture.[6]

• Addition of Curatives: Finally, with the mill rolls cooled to prevent premature vulcanization (scorching), add the sulfur and the dithiocarbamate accelerator. Mix until a homogenous compound is obtained.[6]

• Sheeting Out: Sheet the final compound from the mill at a defined thickness.

• Vulcanization: Place a known weight of the unvulcanized rubber compound into a mold of specific dimensions and vulcanize in a compression molding press at a predetermined temperature (e.g., 150°C) for a time determined by rheometer data (typically t_90_).

Determination of Cure Characteristics

The vulcanization characteristics of the rubber compound are determined using a Moving Die Rheometer (MDR) or an Oscillating Disk Rheometer (ODR) according to ASTM D5289.[1][7]

Procedure:

• Place a small, uncured rubber sample into the temperature-controlled die cavity of the rheometer.

• The instrument applies a sinusoidal shear strain to the sample, and the torque required to do so is measured as a function of time.

• The resulting rheograph provides key parameters:

  • Minimum Torque (ML): An indication of the viscosity of the unvulcanized compound.

  • Maximum Torque (MH): Related to the shear modulus and crosslink density of the fully vulcanized rubber.

  • Scorch Time (t_s2_): The time at which the torque increases by two units from the minimum, indicating the onset of vulcanization.

  • Optimum Cure Time (t_90_): The time required to reach 90% of the maximum torque.

Measurement of Mechanical Properties

The mechanical properties of the vulcanized rubber are evaluated using a universal testing machine according to ASTM D412.[8][9]

Procedure:

• Cut dumbbell-shaped test specimens from the vulcanized rubber sheets.[8]

• Measure the thickness and width of the narrow section of each specimen.

• Mount the specimen in the grips of the universal testing machine.

• Apply a tensile load at a constant rate of crosshead displacement until the specimen ruptures.[8]

• Record the load and elongation data to determine:

  • Tensile Strength: The maximum stress the material can withstand before breaking.[9]

  • Elongation at Break: The percentage increase in length at the point of fracture.[9]

  • Modulus: The stress at a specific elongation (e.g., 100%, 300%).

Mandatory Visualizations

References

• 1. standards.globalspec.com [standards.globalspec.com]
• 2. lusida.com [lusida.com]
• 3. ASTM D5289-19 - Standard Test Method for Rubber Property—Vulcanization Using Rotorless Cure Meters [webstore.ansi.org]
• 4. Two roll rubber mill - Wikipedia [en.wikipedia.org]
• 5. legenday.com.cn [legenday.com.cn]
• 6. scribd.com [scribd.com]
• 7. matestlabs.com [matestlabs.com]
• 8. researchgate.net [researchgate.net]
• 9. tuball.com [tuball.com]

Application Notes and Protocols: Dithioformic Acid in the Synthesis of Heterocyclic Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dithioformic acid and its derivatives, such as dithiocarboxylic esters and dithiocarbamates, are versatile reagents in organic synthesis, serving as valuable precursors for the construction of various sulfur and nitrogen-containing heterocyclic compounds. These heterocycles, particularly thiazoles and 1,3,4-thiadiazoles, are prominent scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. This document provides detailed application notes and experimental protocols for the synthesis of these important heterocyclic systems using dithioformic acid analogs.

Key Applications

Dithioformic acid and its derivatives are primarily utilized in the synthesis of:

• Thiazoles: Specifically, 5-aminothiazoles can be synthesized via the Cook-Heilbron reaction, which involves the condensation of α-aminonitriles with dithioacids or their synthetic equivalents like carbon disulfide.[1][2]

• 1,3,4-Thiadiazoles: These compounds can be prepared through the cyclization of thiosemicarbazide (B42300) derivatives, which can be generated from reactions involving dithiocarbamates or by using carbon disulfide as a key reagent.[3][4][5]

• Thiopyran Derivatives: Dithioesters can act as dienophiles in Diels-Alder [4+2] cycloaddition reactions to furnish thiopyran and dihydrothiopyran derivatives.

Data Presentation

The following tables summarize quantitative data for the synthesis of thiazole (B1198619) and 1,3,4-thiadiazole (B1197879) derivatives, comparing different synthetic methodologies.

Table 1: Comparison of Synthetic Methodologies for 2,5-Disubstituted-1,3,4-Thiadiazoles [4]

Synthetic Route	Starting Materials	Key Reagents/Conditions	Reaction Time	Yields (%)	Key Advantages	Key Disadvantages
From Thiosemicarbazide	Carboxylic Acid, Thiosemicarbazide	POCl₃, H₂SO₄, or other dehydrating agents; Heat/Microwave	2-10 hours	60-95	Readily available starting materials, straightforward procedure.	Often requires harsh reagents and high temperatures; may have limited substrate scope.
From Acylhydrazides	Aryl Hydrazide, Aldehyde	Lawesson's Reagent, Toluene, Reflux	2-12 hours	75-97	High yields, good functional group tolerance, one-pot procedure possible.	Lawesson's reagent can be odorous and requires careful handling.
Microwave-Assisted Synthesis (MAOS)	Carboxylic Acid, Thiosemicarbazide or Acylhydrazide	Varies (e.g., POCl₃, Lawesson's Reagent), Microwave Irradiation	5-30 minutes	80-96	Significantly reduced reaction times, often higher yields, cleaner reactions.	Requires specialized microwave equipment.

Table 2: Synthesis of 2,5-disubstituted-1,3,4-thiadiazoles from Thiosemicarbazide Derivatives [3][5]

Entry	Starting Material	Product	Yield (%)
1	2,5-dimercapto-1,3,4-thiadiazole and 4-ethylbromobutyrate	Diethyl 4,4'-[(1,3,4-thiadiazol-2,5-diyl)bis(sulfanediyl)]dibutanoate	92
2	Bis-acid hydrazide and carbon disulfide/hydrazine hydrate	2,5-bis[(4-amino-2,4-dihydro-1,2,4-triazol-3-thione-5-yl)propylthio]-1,3,4-thiadiazole	83

Experimental Protocols

Protocol 1: Synthesis of 5-Amino-2-mercaptothiazole via Cook-Heilbron Synthesis

This protocol describes the synthesis of a 5-aminothiazole derivative from an α-aminonitrile and carbon disulfide, a common synthetic equivalent of dithioformic acid.[1][2]

Materials:

• α-Aminonitrile (e.g., aminoacetonitrile) (1.0 eq)

• Carbon disulfide (1.2 eq)

• Ethanol (B145695)

• Triethylamine (B128534) (catalytic amount)

• Diethyl ether

Procedure:

• In a round-bottom flask, dissolve the α-aminonitrile (1.0 eq) in ethanol.

• Add a catalytic amount of triethylamine to the solution.

• Cool the mixture in an ice bath and add carbon disulfide (1.2 eq) dropwise with stirring.

• Allow the reaction mixture to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Add diethyl ether to the residue to precipitate the product.

• Filter the solid, wash with cold diethyl ether, and dry under vacuum to obtain the 5-amino-2-mercaptothiazole.

Protocol 2: Synthesis of 2-Amino-5-aryl-1,3,4-thiadiazole from Thiosemicarbazide

This protocol details the synthesis of a 2,5-disubstituted-1,3,4-thiadiazole from a carboxylic acid and thiosemicarbazide using a dehydrating agent.[4][6]

Materials:

• Substituted benzoic acid (10 mmol)

• Thiosemicarbazide (10 mmol)

• Phosphorus oxychloride (POCl₃) (15 mL)

• Crushed ice

• Saturated potassium carbonate solution

• Ethanol

Procedure:

• In a round-bottom flask, combine the substituted benzoic acid (10 mmol) and thiosemicarbazide (10 mmol).

• Carefully add phosphorus oxychloride (15 mL) to the mixture.

• Heat the reaction mixture at 80-90°C for 1-2 hours.

• After cooling to room temperature, pour the mixture onto crushed ice.

• Neutralize the mixture with a saturated solution of potassium carbonate.

• Collect the resulting precipitate by filtration.

• Wash the solid with water and recrystallize from ethanol to afford the desired 2-amino-5-aryl-1,3,4-thiadiazole.

Visualizations

Reaction Mechanisms and Experimental Workflows

Caption: Mechanism of the Cook-Heilbron thiazole synthesis.

Caption: Experimental workflow for thiadiazole synthesis.

Caption: Logical relationship of the Diels-Alder reaction.

References

• 1. Cook–Heilbron thiazole synthesis - Wikipedia [en.wikipedia.org]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for the Quantification of Dithioformic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dithioformic acid (HC(S)SH) is the simplest dithiocarboxylic acid and a sulfur-containing analog of formic acid. Its quantification is essential in various research areas, including organic synthesis, atmospheric chemistry, and pharmacology, where it may act as a metabolite or a reactive intermediate. Due to its potential instability and reactivity, reliable and validated analytical methods are crucial for accurate quantification.

These application notes provide detailed protocols for the quantification of dithioformic acid using three common analytical techniques: UV-Vis Spectrophotometry, High-Performance Liquid Chromatography (HPLC), and Gas Chromatography-Mass Spectrometry (GC-MS). The provided methods are based on established analytical principles for similar compounds, such as thiols and other short-chain carboxylic acids, and have been adapted for the specific properties of dithioformic acid.

General Considerations for Sample Handling

The stability of dithiocarboxylic acids can be influenced by factors such as pH and temperature. It is recommended to handle samples containing dithioformic acid with the following precautions:

• pH: Maintain a neutral to slightly acidic pH (around 6-7) to minimize decomposition.

• Temperature: Store samples at low temperatures (2-8 °C) and perform analysis as quickly as possible.

• Atmosphere: For prolonged storage, consider an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Method 1: Quantification by UV-Vis Spectrophotometry (Direct Measurement)

This method is a rapid and straightforward approach for estimating the concentration of dithioformic acid in simple matrices without significant interfering substances. It relies on the inherent UV absorbance of the dithiocarboxylic acid functional group. Carboxylic acids and their thio-analogs typically exhibit absorbance in the low UV range.[1][2][3]

Experimental Protocol

• Instrument: A UV-Vis spectrophotometer capable of scanning in the range of 200-400 nm.

• Reagents:

  • Solvent (e.g., deionized water, methanol, or acetonitrile, depending on sample solubility). The solvent should be transparent in the measurement wavelength range.

  • Dithioformic acid standard of known purity.

• Procedure:

  • Prepare a stock solution of dithioformic acid standard in the chosen solvent.

  • Create a series of calibration standards by diluting the stock solution to concentrations spanning the expected sample concentration range.

  • For each standard and sample, measure the UV absorbance spectrum from 200-400 nm.

  • Identify the wavelength of maximum absorbance (λmax). Based on data for similar compounds, this is expected to be in the 210-230 nm region.[1][4]

  • Construct a calibration curve by plotting the absorbance at λmax against the concentration of the standards.

  • Determine the concentration of dithioformic acid in the samples by interpolating their absorbance values on the calibration curve.

Data Presentation

Parameter	Value
Wavelength of Maximum Absorbance (λmax)	To be determined experimentally (expect ~210-230 nm)
Linear Range	To be determined by calibration
Limit of Detection (LOD)	To be determined by standard deviation of the blank
Limit of Quantification (LOQ)	To be determined by standard deviation of the blank

Workflow Diagram

Caption: Workflow for dithioformic acid quantification by UV-Vis spectrophotometry.

Method 2: Quantification by HPLC with Pre-Column Derivatization

This method offers higher selectivity and sensitivity compared to direct UV-Vis spectrophotometry, making it suitable for complex matrices. Dithioformic acid is derivatized with a chromophoric or fluorophoric reagent that reacts with its thiol group, allowing for detection at a wavelength where background interference is minimal. Ellman's reagent (5,5'-dithiobis-(2-nitrobenzoic acid), DTNB) is a common derivatizing agent for thiols.[5][6]

Experimental Protocol

• Instrumentation:

  • HPLC system with a UV-Vis or Diode Array Detector (DAD).

  • Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Reagents and Solutions:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Derivatizing Reagent: 10 mM DTNB in a suitable buffer (e.g., 100 mM phosphate (B84403) buffer, pH 7.5).

  • Dithioformic acid standard of known purity.

• Derivatization Procedure:

  • To 100 µL of standard or sample, add 100 µL of the 10 mM DTNB solution.

  • Mix and incubate at room temperature for 15 minutes.[6]

  • The reaction produces a mixed disulfide and 2-nitro-5-thiobenzoic acid (TNB), which has a strong absorbance at 412 nm. However, for HPLC analysis, monitoring the TNB peak at a lower wavelength (e.g., 326 nm) can provide better sensitivity.[5]

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 326 nm (for TNB).[5]

  • Gradient Elution:

    • 0-2 min: 5% B

    • 2-10 min: 5% to 95% B

    • 10-12 min: 95% B

    • 12-13 min: 95% to 5% B

    • 13-15 min: 5% B

• Quantification:

  • Prepare a series of dithioformic acid standards and derivatize them as described above.

  • Inject the derivatized standards and samples into the HPLC system.

  • Identify the peak corresponding to the derivatization product (TNB).

  • Construct a calibration curve by plotting the peak area of TNB against the initial concentration of the dithioformic acid standards.

  • Determine the concentration of dithioformic acid in the samples from the calibration curve.

Data Presentation

Parameter	Value
Retention Time of TNB	To be determined experimentally
Linear Range	To be determined by calibration
Limit of Detection (LOD)	To be determined by signal-to-noise ratio
Limit of Quantification (LOQ)	To be determined by signal-to-noise ratio

Workflow Diagram

Caption: Workflow for HPLC quantification of dithioformic acid with pre-column derivatization.

Method 3: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is highly sensitive and selective, making it ideal for trace-level quantification and identification of dithioformic acid in complex matrices. Due to the potential thermal instability and low volatility of dithioformic acid, a derivatization step to a more volatile and stable compound is recommended. Alternatively, headspace analysis of a volatile decomposition product could be employed. This protocol focuses on headspace analysis of carbon disulfide (CS₂), a potential decomposition product of dithioformic acid under acidic conditions.

Experimental Protocol

• Instrumentation:

  • Gas chromatograph with a mass selective detector (GC-MS).

  • Headspace autosampler.

  • Capillary column suitable for volatile sulfur compounds (e.g., DB-SULFUR SCD or similar).

• Reagents and Solutions:

  • Dithioformic acid standard of known purity.

  • Acidic solution (e.g., 1 M HCl).

  • Matrix for standards (e.g., deionized water).

• Sample Preparation (Headspace Analysis):

  • Prepare a series of dithioformic acid standards in the chosen matrix in headspace vials.

  • To each standard and sample in a sealed headspace vial, add a specific volume of the acidic solution to promote the conversion to a volatile derivative or decomposition product.

  • Place the vials in the headspace autosampler.

• GC-MS Conditions:

  • Headspace Autosampler:

    • Oven Temperature: 80 °C.

    • Loop Temperature: 90 °C.

    • Transfer Line Temperature: 100 °C.

    • Incubation Time: 15 min.

  • GC:

    • Inlet Temperature: 200 °C.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Oven Program:

      • Initial temperature: 40 °C, hold for 2 min.

      • Ramp: 10 °C/min to 200 °C.

      • Hold at 200 °C for 2 min.

  • MS:

    • Ion Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Mode: Full scan (m/z 35-200) for identification and Selected Ion Monitoring (SIM) for quantification (target ion for CS₂: m/z 76).

• Quantification:

  • Analyze the headspace of the prepared standards and samples.

  • Identify the peak corresponding to the target analyte (e.g., CS₂).

  • Construct a calibration curve by plotting the peak area of the target ion against the initial concentration of the dithioformic acid standards.

  • Determine the concentration of dithioformic acid in the samples from the calibration curve.

Data Presentation

Parameter	Value
Retention Time of Analyte	To be determined experimentally
Target Ion (m/z)	e.g., 76 for CS₂
Linear Range	To be determined by calibration
Limit of Detection (LOD)	To be determined by signal-to-noise ratio
Limit of Quantification (LOQ)	To be determined by signal-to-noise ratio

Logical Relationship Diagram

Caption: Logical relationship for dithioformic acid quantification by GC-MS via headspace analysis.

Conclusion

The analytical methods presented provide a comprehensive toolkit for the quantification of dithioformic acid in various matrices. The choice of method will depend on the specific requirements of the analysis, including the expected concentration range, the complexity of the sample matrix, and the available instrumentation. For rapid screening of relatively clean samples, direct UV-Vis spectrophotometry is a viable option. For more complex samples requiring higher sensitivity and selectivity, HPLC with pre-column derivatization or GC-MS are the recommended approaches. It is essential to validate the chosen method in the specific sample matrix to ensure accurate and reliable results.

References

• 1. researchgate.net [researchgate.net]
• 2. IR and UV–Vis Spectroscopy of Carboxylic Acids [moodle.tau.ac.il]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. acp.copernicus.org [acp.copernicus.org]
• 5. Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bmglabtech.com [bmglabtech.com]

Application Notes and Protocols: Dithioformic Acid as a Ligand in Coordination Chemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dithioformic acid (HCS₂H) is the simplest dithiocarboxylic acid and its conjugate base, the dithioformate anion (HCS₂⁻), serves as a fundamental building block for a class of sulfur-donating ligands. These 1,1-dithiolate ligands are known for their ability to form stable complexes with a wide range of transition metals. The coordination chemistry of dithiocarbamates (R₂NCS₂⁻), which are structurally related to dithioformates, has been extensively studied, revealing a plethora of applications in medicine, agriculture, and materials science.[1][2] While research specifically on the dithioformate ligand is less common, the principles of its coordination and potential applications can be inferred from the broader class of dithiocarboxylates (RCS₂⁻).

These application notes provide an overview of the synthesis, characterization, and potential applications of metal-dithioformate complexes, with detailed protocols for their preparation and analysis.

Synthesis of Dithioformate Ligands and Metal Complexes

The synthesis of dithioformate salts and their subsequent metal complexes typically involves a two-step process: the formation of the dithioformate salt followed by a metathesis reaction with a metal salt.

Experimental Protocol 1: Synthesis of Sodium Dithioformate Solution

This protocol describes the in situ generation of sodium dithioformate from sodium formate (B1220265) and carbon disulfide.

Materials:

• Sodium formate (HCOONa)

• Carbon disulfide (CS₂)

• Anhydrous ethanol (B145695)

• Sodium hydroxide (B78521) (NaOH)

• Ice bath

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and placed in an ice bath, dissolve sodium formate (1 equivalent) and sodium hydroxide (1 equivalent) in anhydrous ethanol.

• Cool the solution to 0-5 °C with constant stirring.

• Slowly add carbon disulfide (1.1 equivalents) dropwise to the cooled solution using a dropping funnel over a period of 30 minutes. The reaction is exothermic and the temperature should be maintained below 10 °C.

• After the addition is complete, continue stirring the mixture in the ice bath for an additional 2-3 hours. The formation of a pale yellow solution indicates the presence of sodium dithioformate.

• This solution can be used directly for the synthesis of metal complexes.

Experimental Protocol 2: Synthesis of a Generic Metal(II)-Dithioformate Complex [M(HCS₂)₂]

This protocol outlines the synthesis of a neutral M(II)-dithioformate complex via a salt metathesis reaction.

Materials:

• In situ prepared sodium dithioformate solution (from Protocol 1)

• A soluble metal(II) salt (e.g., NiCl₂, CuCl₂, ZnCl₂)

• Deionized water

• Ethanol

• Büchner funnel and filter paper

Procedure:

• In a separate flask, dissolve the metal(II) salt (0.5 equivalents with respect to the initial sodium formate) in a minimal amount of deionized water or ethanol.

• Slowly add the metal salt solution dropwise to the freshly prepared, cold sodium dithioformate solution with vigorous stirring.

• A precipitate of the metal-dithioformate complex should form immediately. The color of the precipitate will vary depending on the metal used.

• Continue stirring the reaction mixture at room temperature for 1-2 hours to ensure the reaction goes to completion.

• Collect the precipitated complex by vacuum filtration using a Büchner funnel.

• Wash the precipitate thoroughly with deionized water to remove any unreacted salts, followed by a wash with cold ethanol to remove organic impurities.

• Dry the purified product in a desiccator over silica (B1680970) gel.

References

• 1. Inorganics | Special Issue : Metal Dithiocarbamate Complexes: Versatile Ligands in Coordination Chemistry with Applications in Medicine, Materials Science, and Beyond [mdpi.com]
• 2. Transition metal dithiocarbamate complexes - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Dithioformic Acid in Astrochemistry

Introduction

Dithioformic acid (HC(S)SH) is a sulfur-bearing analogue of formic acid and a molecule of significant interest in the field of astrochemistry. Molecules containing the thiol group (–SH) are considered crucial for understanding the prebiotic chemistry that may lead to the formation of amino acids.[1][2] The recent first detection of dithioformic acid in the interstellar medium (ISM) has opened a new avenue for investigating sulfur chemistry and its role in the formation of complex organic molecules (COMs).[2][3][4][5][6][7][8][9] These application notes provide a summary of the current understanding of dithioformic acid in astrophysical environments, along with protocols for its detection and chemical modeling.

Role in Astrochemistry and the Interstellar Medium

The study of sulfur-bearing molecules in the ISM is essential for understanding the overall chemical complexity of star-forming regions. While over three hundred molecules have been detected in space, only a small fraction contain sulfur.[5] Dithioformic acid is a key species as it is chemically linked to carbon disulfide (CS₂), a significant reservoir of sulfur on icy dust grains.[3]

The first and only detection of the trans-conformer of dithioformic acid (t-HC(S)SH) was made toward the hot corino NGC 1333 IRAS 4A2, a dense and warm region surrounding a young star.[2][3][4][5][6][7][8][9] This discovery confirms its presence in the ISM and provides a valuable data point for chemical models that aim to explain the distribution and abundance of sulfur-containing COMs. The presence of the thiol group in dithioformic acid is particularly noteworthy due to its role in the polymerization of amino acids, suggesting a potential link to prebiotic chemistry.[1][2][3][4][5][6][7][8][9]

Quantitative Data

The following table summarizes the quantitative data from the initial detection of t-dithioformic acid and related modeling.

Parameter	Value	Source Region	Reference
Column Density of t-HC(S)SH	(2.63 ± 0.32) × 10¹⁵ cm⁻²	NGC 1333 IRAS 4A2	[1][2][3][4][5][6][7][8][9]
Excitation Temperature	255 ± 32 K	NGC 1333 IRAS 4A2	[1][2][3][4][5][6][7][8][9]
Fractional Abundance of t-HC(S)SH (w.r.t. H₂)	(2.53 ± 0.68) × 10⁻⁹	NGC 1333 IRAS 4A2	[1][2][3][4][5][6][7][8][9]
Column Density Ratio of t-HC(S)SH to t-HCOOH	0.36 ± 0.02	NGC 1333 IRAS 4A2	[1][3][4][6][7][8][9]
Modeled Peak Abundance of HC(S)SH on Grain Surfaces	3.17 × 10⁻⁹	Chemical Model	[3]
Upper-limit Column Density of t-HC(S)SH	≤ 3.6 × 10¹³ cm⁻²	Orion KL	[3]

Experimental Protocols

Protocol 1: Observational Detection of Dithioformic Acid with ALMA

This protocol outlines the general steps for the detection of dithioformic acid in a hot corino using the Atacama Large Millimeter/submillimeter Array (ALMA).

1. Target Selection and Observational Setup:

• Target: Select a chemically rich hot corino or hot molecular core known to harbor complex organic molecules. NGC 1333 IRAS 4A2 is the primary example.[3]

• Telescope: Atacama Large Millimeter/submillimeter Array (ALMA).

• Band: ALMA Band 7 is suitable for targeting high-intensity transitions of t-HC(S)SH.[3]

• Frequency Range: Center observations around frequencies where quantum chemical models predict strong rotational transitions. The initial detection utilized frequency ranges between 349.75 GHz and 364.33 GHz.[3]

• Correlator Setup: Configure the correlator to provide high spectral resolution to resolve the molecular lines from the background.

2. Data Calibration and Imaging:

• Software: Use the Common Astronomy Software Application (CASA) for data reduction.[6]

• Calibration Pipeline: Employ the standard ALMA data-reduction pipeline.[6]

• Flux Calibration: Use a standard flux calibrator model, such as the Perley-Butler 2017 model, with the CASA task setjy.[6]

• Bandpass and Phase Calibration: Perform bandpass and phase calibration using appropriate calibrator sources observed during the observing run.

• Data Flagging: Flag bad channels and antenna data using pipeline tasks like hifa_bandpassflag and hifa_flagdata.[6]

• Imaging: Use the tclean task in CASA to create spectral data cubes from the calibrated visibilities.

3. Spectral Analysis:

• Spectrum Extraction: Extract the molecular spectra from the data cubes for the target source.

• Line Identification: Compare the observed spectral features with the laboratory-derived spectroscopic parameters for t-HC(S)SH.

• LTE Modeling: Assume Local Thermodynamic Equilibrium (LTE) to model the observed emission lines. This allows for the determination of the column density and excitation temperature.

• Abundance Calculation: Calculate the fractional abundance of t-HC(S)SH with respect to molecular hydrogen (H₂) by using a known H₂ column density for the source.

Protocol 2: Chemical Modeling of Dithioformic Acid Formation

This protocol describes the use of a gas-grain chemical code to model the formation of dithioformic acid in the ISM.

1. Model Selection and Setup:

• Code: Utilize a time-dependent gas-grain chemical code such as UCLCHEM.[2][3][4][5][6][7][8][9][10] UCLCHEM is an open-source code that models the chemical evolution in various astrophysical environments.[4][5][10]

• Physical Model: Employ a two-phase warm-up model.

  • Phase 1 (Collapse): Simulate the free-fall collapse of a diffuse cloud to form a dense core. This establishes the initial conditions for the grain-surface chemistry.

  • Phase 2 (Warm-up): Simulate the gradual warming of the dense core, mimicking the environment of a hot corino where a young star heats its surroundings. This phase models the sublimation of molecules from dust grains into the gas phase.

2. Chemical Network:

• Reaction Database: Use a comprehensive database of chemical reactions, such as the UMIST or KIDA databases.

• Custom Reactions: Add the relevant formation and destruction pathways for dithioformic acid to the network. The key formation route is the barrierless radical-radical reaction between CSSH and H on grain surfaces.[1][3][4][6][7][8][9]

  • HS + CS -> CSSH (on grain)

  • CSSH + H -> HC(S)SH (on grain)

  • Also include potential gas-phase reactions and destruction pathways.[3]

3. Running the Model and Analysis:

• Input Parameters: Define the initial elemental abundances and physical parameters of the cloud, such as density and temperature profiles for the collapse and warm-up phases.

• Execution: Run the UCLCHEM model to solve the network of differential equations that describe the change in species abundances over time.

• Output Analysis: Plot the fractional abundance of HC(S)SH as a function of time for both the gas phase and on the grain surfaces.

• Comparison: Compare the peak modeled abundance with the observationally derived abundance to validate the proposed formation pathways. The modeled abundance of HC(S)SH should be similar to the observed value at a timescale consistent with the age of the hot corino.[3]

Visualizations

Caption: Proposed formation pathway of dithioformic acid on interstellar grain surfaces.

Caption: Integrated workflow for the study of dithioformic acid in the ISM.

References

• 1. Prebiotic thiol-catalyzed thioamide bond formation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Prebiotic amino acid thioester synthesis: thiol-dependent amino acid synthesis from formose substrates (formaldehyde and glycolaldehyde) and ammonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ntrs.nasa.gov [ntrs.nasa.gov]
• 4. Incorporating astrochemistry into molecular line modelling via emulation | Astronomy & Astrophysics (A&A) [aanda.org]
• 5. UCLCHEM [uclchem.github.io]
• 6. First Identification and Chemical Modeling of New Thiol (–SH) Bearing Molecule in the Interstellar Medium: Dithioformic Acid [arxiv.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. [2411.05749] First Identification and Chemical Modeling of New Thiol ($-$SH) Bearing Molecule in the Interstellar Medium: Dithioformic Acid [arxiv.org]
• 10. [PDF] UCLCHEM: A Gas-grain Chemical Code for Clouds, Cores, and C-Shocks | Semantic Scholar [semanticscholar.org]

Technical Notes & Optimization

Preventing decomposition of Dithioformic acid during storage

Technical Support Center: Dithioformic Acid

Welcome to the technical support center for dithioformic acid. This guide is designed for researchers, scientists, and drug development professionals to address common challenges in handling and storing dithioformic acid, a compound known for its inherent instability. Below you will find troubleshooting guides and frequently asked questions to help prevent its decomposition during your experiments.

Frequently Asked Questions (FAQs)

Q1: My dithioformic acid appears to have degraded upon receipt or during storage. What are the common causes of decomposition?

A1: Dithioformic acid, like many other thioacids and dithiocarboxylic acids, is susceptible to decomposition. Several factors can accelerate this process:

• Presence of Moisture: Thioacids can be prone to hydrolysis, which can lead to the formation of other compounds.[1]

• Acidic Conditions: Dithioformic acid and related compounds like dithiocarbamates are particularly unstable in acidic environments.[2][3][4]

• Elevated Temperatures: Heat can promote the thermal decomposition of the compound.

• Exposure to Light: Photodegradation can occur with prolonged exposure to light.

• Oxidation: Contact with air can lead to oxidative degradation of the compound.[5]

Q2: What are the recommended storage conditions for dithioformic acid to minimize decomposition?

A2: To ensure the longevity and purity of your dithioformic acid, we recommend the following storage conditions. The salt form (e.g., potassium or sodium salt) is significantly more stable than the free acid.

Form	Storage Condition	Rationale
Solid (Salt Form)	Store in a tightly sealed, opaque container in a cool, dry, and dark place. A desiccator at refrigerated temperatures is ideal.	Minimizes exposure to moisture, light, and air, which are the primary drivers of decomposition. The salt form is more stable than the free acid.[6]
Solution	Prepare solutions fresh for each experiment. If short-term storage is necessary, use an inert atmosphere (e.g., argon or nitrogen) and store at low temperatures.	Dithioformic acid in solution is more susceptible to degradation. Preparing fresh solutions ensures the highest purity for your experiments.

Q3: Can I use a stabilizer to prevent the decomposition of dithioformic acid?

A3: While specific studies on stabilizers for dithioformic acid are not widely available, insights can be drawn from related compounds. For thioacetic acid, a small amount (100-2000 ppm) of dichloroacetic acid has been shown to act as a stabilizer.[7] It is plausible that a similar acidic stabilizer could be effective for dithioformic acid, though this would need to be empirically tested for compatibility with your specific application.

Q4: How does the acidity of dithioformic acid compare to other acids, and why is this important?

A4: Dithiocarboxylic acids are generally more acidic than their carboxylic acid counterparts.[5][8] This increased acidity is due to the ability of the two sulfur atoms to better stabilize the negative charge of the conjugate base.[1] Understanding the acidity is crucial for handling, as the free acid is less stable than its conjugate base (the salt form).

Compound	pKa	Reference
Acetic Acid	~4.76	[1]
Thioacetic Acid	~3.4	[1][8]
Dithiobenzoic Acid	1.92	[5]
Dithioacetic Acid	~2.07 (predicted)	[1]

Troubleshooting Guide

Issue: Inconsistent experimental results when using dithioformic acid.

This issue is often linked to the degradation of the dithioformic acid stock. The following troubleshooting workflow can help identify and resolve the problem.

Caption: Troubleshooting workflow for inconsistent results.

Experimental Protocols

Protocol for Handling and Fresh Preparation of Dithioformic Acid Solution

This protocol outlines the steps for handling solid dithioformic acid salt and preparing a fresh solution to minimize degradation.

Caption: Workflow for handling and preparing dithioformic acid solutions.

Decomposition Pathway

The decomposition of dithiocarboxylic acids, including dithioformic acid, in an acidic aqueous environment is a significant concern. The following diagram illustrates a plausible decomposition pathway based on related compounds.

Caption: Plausible acid-catalyzed decomposition of dithioformic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. Mechanisms of Acid Decomposition of Dithiocarbamates. 2. Efficiency of the Intramolecular General Acid Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms of acid decomposition of dithiocarbamates. 5. Piperidyl dithiocarbamate and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Dithiocarboxylic acid - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Thiocarboxylic acid - Wikipedia [en.wikipedia.org]

Technical Support Center: Improving the Yield and Purity of Dithioformic Acid Synthesis

Welcome to the technical support center for dithioformic acid synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the synthesis, purification, and handling of this highly reactive compound.

Frequently Asked Questions (FAQs)

Q1: What is dithioformic acid and why is it challenging to synthesize and isolate?

A1: Dithioformic acid (HCS₂H) is the sulfur analogue of formic acid where both oxygen atoms are replaced by sulfur. Its synthesis and isolation are challenging primarily due to its inherent instability. Dithioformic acid and other dithiocarboxylic acids are susceptible to decomposition through oxidation, hydrolysis, and thermal degradation.[1] Consequently, it is often generated and used in situ or converted to more stable ester or salt derivatives for storage and handling.

Q2: What are the primary synthetic routes to dithioformic acid or its salts?

A2: The most common methods for generating the dithiocarboxylate group involve the reaction of a carbon nucleophile with carbon disulfide (CS₂).[2] For dithioformic acid, this can be adapted by using a formate (B1220265) equivalent. A practical approach involves the reaction of a haloform, like chloroform (B151607), with a sulfide (B99878) source to create a thiocarbonyl surrogate, which can then be hydrolyzed to the dithioformate salt.[3][4] Another route involves the direct reaction of carbon disulfide with a sulfide, such as sodium sulfide, to form a trithiocarbonate (B1256668) intermediate which can then be reacted further.[5][6]

Q3: What are the common indicators of product decomposition during synthesis?

A3: Decomposition of dithioformic acid or its derivatives often manifests through several observable signs. These include a distinct color change, where the solution may darken or form a brown or tarry residue instead of the expected product color.[7] Unexpected or excessive gas evolution can also signal decomposition.[7] Furthermore, a significant decrease in the isolated yield and the presence of multiple byproducts in analytical techniques like TLC or HPLC are strong indicators of product degradation.[7]

Q4: How can I purify crude dithioformic acid or its salts?

A4: Given the instability of the free acid, purification is typically performed on its more stable salt or ester derivatives. Common purification techniques include recrystallization from a suitable solvent system, such as aqueous ethanol (B145695), to remove impurities.[7] For non-crystalline products or to separate closely related impurities, column chromatography is an effective method.[2] In some cases, washing the crude product with brine and a dilute base can help remove acidic or water-soluble impurities.[8]

Q5: Is it preferable to isolate dithioformic acid or to generate and use it in situ?

A5: Due to its high reactivity and tendency to decompose, it is often more practical to generate dithioformic acid in situ for immediate use in a subsequent reaction. This approach minimizes product loss due to degradation during isolation and purification. If the free acid is required, it is typically generated by the careful acidification of its corresponding salt at low temperatures just prior to use.

Troubleshooting Guides

This section addresses common problems encountered during the synthesis of dithioformic acid and its derivatives, providing potential causes and actionable solutions.

Problem 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Inefficient Reagent Activity	- Ensure the purity and dryness of all reagents and solvents. Moisture can lead to unwanted side reactions.[9] - For reactions involving Grignard reagents, ensure the magnesium is properly activated.
Suboptimal Reaction Conditions	- Temperature: Maintain strict temperature control. Many steps require low temperatures (0-5 °C) to prevent decomposition of intermediates and products.[7] - Reaction Time: Monitor the reaction progress using TLC or LC-MS to determine the optimal reaction time and avoid product degradation from prolonged reaction times.[10]
Poor Reagent Solubility	- If starting materials have low solubility in the reaction solvent, consider using a co-solvent to ensure a homogeneous reaction mixture.[1]
Side Reactions	- The stoichiometry of the reactants is crucial. An excess of a particular reagent can lead to the formation of byproducts.[7] - The order of reagent addition can influence the reaction outcome. Add reagents slowly and in a controlled manner to prevent localized high concentrations.[7]
Product Loss During Work-up	- Optimize extraction and washing procedures to minimize product loss. Be mindful of the product's solubility in the chosen solvents. - If the product is volatile, avoid excessive concentration under high vacuum.

Problem 2: Product Decomposition (Discoloration, Gas Evolution, Tarry Residue)

Potential Cause	Troubleshooting Steps
High Reaction Temperature	- Strictly maintain the recommended reaction temperature using an ice bath or other cooling system. Ensure efficient stirring to dissipate localized heat.[7]
Presence of Oxidizing Agents	- Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the sulfur-containing compounds.
Exposure to Acid or Moisture	- For salt derivatives, avoid acidic conditions during work-up and storage. - Use anhydrous solvents and reagents to prevent hydrolysis.
Prolonged Reaction or Storage Time	- Minimize the reaction time to what is necessary for completion. - If isolation is necessary, store the purified product at low temperatures (-20°C), under an inert atmosphere, and protected from light.[1]

Problem 3: Impure Product (Multiple Spots on TLC / Peaks in NMR/HPLC)

Potential Cause	Troubleshooting Steps
Incomplete Reaction	- Monitor the reaction to ensure all starting materials have been consumed. If the reaction stalls, a slight increase in temperature or addition of more reagent may be necessary, but proceed with caution to avoid decomposition.[1]
Formation of Side Products	- Re-evaluate the reaction stoichiometry and temperature control. - Consider using a different synthetic route or alternative reagents that may offer higher selectivity.
Contamination from Starting Materials	- Use high-purity starting materials. Purify reagents if their purity is questionable.[7]
Ineffective Purification	- If recrystallization is unsuccessful, try a different solvent system. - For column chromatography, screen different solvent systems (eluents) to achieve better separation. - A second purification step, such as a different chromatographic method or recrystallization from a different solvent, may be necessary.

Quantitative Data Summary

The following tables provide representative data on how different experimental parameters can influence the yield and purity of dithioformic acid synthesis. Note that these are illustrative examples based on general principles of organic synthesis, as specific data for dithioformic acid is scarce due to its instability.

Table 1: Effect of Reaction Temperature and Time on Yield and Purity

Entry	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)
1	0	2	65	92
2	0	4	75	90
3	25 (Room Temp)	2	40	75
4	25 (Room Temp)	4	35	60
5	50	1	15	<50 (significant decomposition)

Table 2: Influence of Reagent Stoichiometry (e.g., Chloroform to Sodium Sulfide Ratio) on Product Yield

Entry	Chloroform (equivalents)	Sodium Sulfide (equivalents)	Yield of Salt (%)
1	1.0	3.0	70
2	1.0	4.0	85
3	1.0	5.0	82 (no significant improvement)
4	1.2	4.0	86

Table 3: Comparison of Different Purification Methods for Dithioformate Salt

Entry	Purification Method	Recovery Yield (%)	Final Purity (%)
1	Recrystallization (Ethanol/Water)	80	95
2	Column Chromatography (Silica Gel)	65	>98
3	Washing with Diethyl Ether	90	85

Experimental Protocols

Protocol 1: Synthesis of Sodium Dithioformate from Chloroform and Sodium Sulfide

This protocol describes the synthesis of the more stable sodium salt of dithioformic acid.

Materials:

• Chloroform (CHCl₃)

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Ethanol

• Diethyl ether

• Nitrogen gas

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a condenser under a nitrogen atmosphere, dissolve sodium sulfide nonahydrate (4.0 equivalents) in a minimal amount of water.

• Add ethanol to the solution.

• Cool the reaction mixture to 0°C using an ice bath.

• Slowly add a solution of chloroform (1.0 equivalent) in ethanol dropwise from the dropping funnel over 1-2 hours, maintaining the temperature below 5°C.

• After the addition is complete, allow the mixture to stir at 0°C for an additional 2 hours.

• The reaction progress can be monitored by the consumption of chloroform using TLC.

• Upon completion, the resulting precipitate (sodium dithioformate and sodium chloride) is collected by filtration.

• The crude salt is washed with cold ethanol and then diethyl ether to remove organic impurities.

• The product is dried under vacuum to yield the sodium dithioformate, which should be stored under an inert atmosphere at low temperature.

Protocol 2: In Situ Generation of Dithioformic Acid from Sodium Dithioformate

This protocol is for the generation of free dithioformic acid for immediate use.

Materials:

• Sodium dithioformate

• Anhydrous diethyl ether or dichloromethane (B109758)

• Pre-cooled dilute hydrochloric acid (e.g., 1 M HCl)

• Nitrogen gas

Procedure:

• Suspend the purified sodium dithioformate in anhydrous diethyl ether or dichloromethane in a flask under a nitrogen atmosphere.

• Cool the suspension to -10°C to 0°C using an ice-salt bath.

• Slowly add a pre-cooled solution of dilute hydrochloric acid dropwise with vigorous stirring. The amount of acid should be stoichiometric to the amount of sodium dithioformate.

• The formation of the free acid in the organic layer is often accompanied by a color change.

• The organic layer containing the dithioformic acid should be used immediately for the subsequent reaction without isolation.

Mandatory Visualizations

Caption: Workflow for Dithioformic Acid Salt Synthesis and In Situ Use.

References

• 1. benchchem.com [benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. Dithiocarboxylic Acids: An Old Theme Revisited and Augmented by New Preparative, Spectroscopic and Structural Facts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CN109574893A - A kind of method of sodium thiocarbonate synthesis mercaptoethylamine hydrochloride - Google Patents [patents.google.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. benchchem.com [benchchem.com]
• 8. US4283335A - Process for producing dialkyl dithiophosphoric acid esters - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Side reactions and byproducts in Dithioformic acid chemistry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with dithioformic acid and its derivatives. The information is presented in a question-and-answer format to directly address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing dithioformic acid, and what are the primary challenges?

A1: The most prevalent method for synthesizing dithioformic acid and other dithiocarboxylic acids involves the reaction of a Grignard reagent with carbon disulfide (CS₂), followed by acidic workup.[1] For dithioformic acid specifically, a formate-derived Grignard equivalent or a related C1 nucleophile would be used.

The primary challenges associated with this synthesis are:

• Instability of the Grignard Reagent: Grignard reagents are highly sensitive to moisture and oxygen. Contamination with water will quench the reagent, reducing the yield.

• Side Reactions of the Grignard Reagent: Wurtz-type coupling of the alkyl halide can occur, leading to undesired byproducts.

• Instability of Dithioformic Acid: The product itself is often unstable and prone to decomposition, especially at elevated temperatures or in the presence of air and water.[2]

Q2: What are the main side reactions and byproducts I should be aware of during the synthesis of dithioformic acid?

A2: Several side reactions can occur, leading to a range of byproducts that complicate purification and reduce the yield of the desired dithioformic acid.

• Oxidation: Dithioformic acid and its salts are susceptible to oxidation by atmospheric oxygen. This can lead to the formation of acyl disulfides.[1]

• Hydrolysis: In the presence of water, dithioformic acid can hydrolyze to form monothiocarboxylic acids and eventually carboxylic acids, with the release of hydrogen sulfide.[3]

• Polymerization: Thioformic acids and related compounds can be prone to polymerization, especially under certain conditions, leading to intractable materials.

• Byproducts from Grignard Reagent: Unreacted Grignard reagent can lead to byproducts upon quenching. Additionally, side reactions during the Grignard formation, such as homocoupling, can introduce impurities.

Q3: How can I minimize the formation of these side products?

A3: Careful control of reaction conditions is crucial for minimizing side product formation.

• Inert Atmosphere: All reactions should be conducted under a strictly inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Anhydrous Conditions: Use of oven-dried glassware and anhydrous solvents is essential to prevent the quenching of the Grignard reagent and hydrolysis of the product.

• Temperature Control: The Grignard reaction can be exothermic. Maintaining a low temperature during the addition of carbon disulfide can help to control the reaction rate and minimize side reactions.

• Purified Reagents: Use of high-purity Grignard reagents and carbon disulfide is recommended.

Troubleshooting Guides

Problem 1: Low Yield of Dithioformic Acid

Possible Cause	Troubleshooting Step
Inactive Magnesium	Activate magnesium turnings prior to use by stirring vigorously under an inert atmosphere or by using a small crystal of iodine.
Wet Glassware or Solvents	Flame-dry all glassware under vacuum and use freshly distilled, anhydrous solvents.
Presence of Oxygen	Ensure a positive pressure of an inert gas (argon or nitrogen) is maintained throughout the reaction.
Incomplete Reaction	Monitor the reaction by TLC or other appropriate analytical methods to ensure completion before quenching.
Decomposition During Workup	Perform the acidic workup at low temperatures and minimize the exposure of the product to the aqueous phase.

Problem 2: Presence of a Biphenyl-like Impurity (in case of using a phenyl-based Grignard for analogous syntheses)

Possible Cause	Troubleshooting Step
Wurtz Coupling	Add the alkyl/aryl halide slowly to the magnesium turnings to maintain a low concentration of the halide and minimize homocoupling.
High Reaction Temperature	Maintain a gentle reflux during Grignard formation; excessive heat can promote side reactions.

Problem 3: Product Decomposes Upon Storage

Possible Cause	Troubleshooting Step
Oxidation by Air	Store the purified dithioformic acid under an inert atmosphere in a sealed container.
Thermal Decomposition	Store at low temperatures (e.g., in a refrigerator or freezer) to minimize thermal decomposition.
Light Sensitivity	Store in an amber vial or protect from light to prevent photochemical decomposition.

Quantitative Data

Precise quantitative data for side reactions in dithioformic acid synthesis is not extensively reported in the literature due to its instability. However, data from related dithiocarboxylic acid syntheses can provide valuable insights. The following table summarizes typical yields and conditions for the synthesis of a related dithiocarboxylic acid ester, highlighting the impact of reaction parameters.

Reactants	Solvent	Temperature	Reaction Time	Yield of Dithioester	Reference
Benzoic acid, Benzyl mercaptan, P₄S₁₀	Toluene	Reflux	10 h	91%	[4]
4-Methoxybenzoic acid, Benzyl mercaptan, P₄S₁₀	Toluene	Reflux	12 h	-	[4]
Propionic acid, Benzyl alcohol, P₄S₁₀	Benzene	Reflux	10 h	50%	[4]

Experimental Protocols

Protocol 1: General Synthesis of a Dithiocarboxylic Acid via Grignard Reagent

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Appropriate alkyl or aryl halide

• Carbon disulfide (freshly distilled)

• Anhydrous HCl in ether

• Anhydrous sodium sulfate

Procedure:

• Preparation of Grignard Reagent:

  • Place magnesium turnings in a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.

  • Add a small crystal of iodine to activate the magnesium.

  • Add a solution of the alkyl/aryl halide in anhydrous ether dropwise to the magnesium suspension with stirring.

  • Maintain a gentle reflux until the magnesium is consumed.

• Formation of Dithiocarboxylate Salt:

  • Cool the Grignard solution in an ice bath.

  • Add a solution of carbon disulfide in anhydrous ether dropwise with vigorous stirring. A color change and precipitation are typically observed.

  • Allow the reaction mixture to stir at room temperature for 1-2 hours after the addition is complete.

• Acidification and Isolation:

  • Cool the reaction mixture again in an ice bath.

  • Slowly add a solution of anhydrous HCl in ether to protonate the dithiocarboxylate salt.

  • Separate the ether layer and wash it with brine.

  • Dry the ether layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure at low temperature.

Protocol 2: Purification by Acid-Base Extraction

This method is useful for separating the acidic dithioformic acid from neutral byproducts.

Procedure:

• Dissolve the crude product in diethyl ether.

• Extract the ether solution with a cold, dilute solution of sodium bicarbonate. The dithioformic acid will move to the aqueous layer as its sodium salt.

• Separate the aqueous layer and wash it with fresh ether to remove any remaining neutral impurities.

• Cool the aqueous layer in an ice bath and carefully acidify with cold, dilute HCl to precipitate the dithioformic acid.

• Extract the purified dithioformic acid into fresh diethyl ether.

• Dry the ether layer over anhydrous sodium sulfate, filter, and carefully remove the solvent under reduced pressure at low temperature.

Visualizations

Caption: General synthesis pathway for dithiocarboxylic acids.

Caption: Troubleshooting workflow for dithioformic acid synthesis.

Caption: Common side reactions in dithioformic acid chemistry.

References

• 1. Dithiocarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Facile Conversion of Dithioesters into Carboxylic Acids or Esters Using Alkaline Hydrogen Peroxide [organic-chemistry.org]
• 4. US20020019554A1 - Dithiocarboxylic ester synthetic process - Google Patents [patents.google.com]

Technical Support Center: Stabilization of Dithioformic Acid in Solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with dithioformic acid. Given the inherent instability of dithioformic acid, this guide focuses on strategies to minimize decomposition and practical approaches for its use in solution.

Frequently Asked Questions (FAQs)

Q1: Why is my dithioformic acid solution decomposing so rapidly?

Dithioformic acid is the simplest dithiocarboxylic acid and is known to be highly unstable. Its decomposition can be accelerated by several factors, including:

• Presence of Oxygen: Dithioformic acid is susceptible to oxidation. Exposure to air can lead to the formation of various decomposition products.

• Acidic Conditions: While it is an acid, strong acidic conditions can catalyze its decomposition.

• Elevated Temperatures: Like many reactive organic compounds, dithioformic acid is thermally labile. Increased temperatures will accelerate decomposition rates.

• Presence of Water: Hydrolysis can be a pathway for decomposition, particularly in unbuffered aqueous solutions.

Q2: What are the signs of dithioformic acid decomposition?

Visual indicators of decomposition can include a change in color of the solution, the formation of a precipitate, or the evolution of gas. Spectroscopic methods, such as UV-Vis or NMR spectroscopy, can be used to monitor the disappearance of the dithioformic acid peak and the appearance of new signals corresponding to degradation products.

Q3: Can I store a stock solution of dithioformic acid?

Storing dithioformic acid as a free acid in solution for extended periods is not recommended due to its instability. For applications requiring the dithioformate moiety, it is best to either generate it in situ for immediate use or convert it to a more stable form, such as a salt or a metal complex. If short-term storage is unavoidable, it should be done at low temperatures (e.g., -20°C or below) under an inert atmosphere.

Q4: Are there any stable derivatives of dithioformic acid I can use instead?

Yes, converting dithioformic acid to its corresponding salt (dithioformate) or a metal complex can significantly enhance its stability. Dithioformate salts, such as sodium or potassium dithioformate, are generally more stable than the free acid.[1] Transition metal complexes of dithiocarbamates, which are structurally similar, are also known to be stable.[2]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Rapid color change or precipitate formation upon preparation.	Exposure to atmospheric oxygen.	Prepare and handle the dithioformic acid solution under an inert atmosphere (e.g., nitrogen or argon). Use degassed solvents.
Reaction temperature is too high.	Conduct the preparation and any subsequent reactions at low temperatures (e.g., in an ice bath).
Inconsistent results in subsequent reactions.	Decomposition of the dithioformic acid stock solution.	Prepare fresh solutions of dithioformic acid for each experiment. If using a salt, ensure it has been stored properly.
pH of the reaction medium is not optimal.	Buffer the solution to a neutral or slightly basic pH if the reaction chemistry allows. For many related compounds, stability is greater at neutral or slightly alkaline pH.
Low yield of desired product when using dithioformic acid.	Dithioformic acid has degraded before or during the reaction.	Consider converting the dithioformic acid to a more stable dithioformate salt in situ before adding other reagents.
Presence of oxidizing agents.	Ensure all reagents and solvents are free from peroxides and other oxidizing impurities. The addition of a small amount of an antioxidant could be tested, but its compatibility with the desired reaction must be verified.

Experimental Protocols

Protocol 1: General Procedure for the In Situ Generation and Use of Dithioformate Salt

This protocol is adapted from the general synthesis of dithiocarboxylate salts.[3][4]

Objective: To generate a more stable dithioformate salt solution for immediate use in a subsequent reaction.

Materials:

• A suitable precursor for the formyl anion (e.g., a Grignard reagent precursor like formylmagnesium bromide, prepared separately)

• Carbon disulfide (CS₂)

• Anhydrous, degassed aprotic solvent (e.g., THF, diethyl ether)

• Inert gas supply (Nitrogen or Argon)

• Standard Schlenk line or glovebox equipment

Procedure:

• Set up a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a condenser under a positive pressure of inert gas.

• Cool the flask in an ice bath (0°C).

• In the flask, dissolve the formyl anion precursor in the anhydrous, degassed solvent.

• Slowly add one equivalent of carbon disulfide dropwise to the stirred solution. A color change and/or the formation of a precipitate may be observed, indicating the formation of the dithioformate salt.

• Allow the reaction mixture to stir at 0°C for 1-2 hours to ensure complete formation of the dithioformate.

• The resulting solution/suspension of the dithioformate salt can now be used directly for the subsequent reaction step.

Protocol 2: Monitoring Dithioformic Acid Decomposition by UV-Vis Spectroscopy

Objective: To qualitatively assess the stability of a dithioformic acid solution under specific conditions.

Materials:

• Freshly prepared solution of dithioformic acid or its salt in a suitable solvent.

• UV-Vis spectrophotometer.

• Quartz cuvettes.

• Constant temperature cell holder (optional).

Procedure:

• Prepare a dilute solution of the dithioformic acid or its derivative in the solvent of interest. The concentration should be adjusted to have a maximum absorbance within the linear range of the spectrophotometer.

• Immediately after preparation, acquire a full UV-Vis spectrum to identify the absorbance maxima (λmax) of the compound.

• Store the solution under the desired test conditions (e.g., at room temperature, exposed to air; at 4°C, under nitrogen).

• At regular time intervals (e.g., every 15 minutes, every hour), acquire a new UV-Vis spectrum of the solution.

• Monitor the decrease in absorbance at the λmax of the dithioformic acid and the potential appearance of new peaks corresponding to decomposition products.

• Plot the absorbance at λmax versus time to visualize the decomposition rate.

Visualizations

Caption: Factors leading to the decomposition of dithioformic acid.

Caption: Strategies for stabilizing the dithioformate moiety.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. Transition metal dithiocarbamate complexes - Wikipedia [en.wikipedia.org]
• 3. Synthesis of Dithioester Derivatives by Base-Mediated Fragmentation of 1,3-Dithiolanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Reactivity of Fluorinated Dithiocarboxylates to Prepare Thioamides—Effective Access to a 4-Styrenylthioamide-Cinchona Alkaloid Monomer - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting common issues in Dithioformic acid reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with dithioformic acid (DFA). The information is presented in a question-and-answer format to directly address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is dithioformic acid and what are its key properties?

Dithioformic acid (DFA), also known as methanedithioic acid, is the simplest dithiocarboxylic acid with the chemical formula HCS₂H. It is an organosulfur compound and the dithia analogue of formic acid. Dithiocarboxylic acids are generally more acidic than their carboxylic acid counterparts. For instance, dithiobenzoic acid has a pKa of 1.92, making it significantly more acidic than benzoic acid (pKa 4.20).[1]

Q2: What are the primary safety precautions I should take when working with dithioformic acid?

Dithioformic acid and related compounds can be hazardous. Always handle them in a well-ventilated fume hood.[2] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3][4][5] Avoid inhalation of vapors and contact with skin and eyes.[3][4][5] In case of contact, rinse the affected area immediately with plenty of water.[3]

Q3: How should I store dithioformic acid?

Due to its potential instability, dithioformic acid should be stored in a cool, dry, and dark place under an inert atmosphere (e.g., argon or nitrogen) to prevent decomposition.[6] It is often recommended to convert dithiocarboxylic acids into more stable ester derivatives for long-term storage.[6]

Q4: How can I monitor the progress of my dithioformic acid reaction?

Thin-layer chromatography (TLC) and gas chromatography-mass spectrometry (GC-MS) can be used to monitor the reaction progress.[7] For TLC, you may need to use a stain, such as potassium permanganate (B83412) or iodine vapor, for visualization if the compounds are not UV-active.[7] For more detailed analysis, Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for characterizing the products and byproducts of dithiocarboxylic acid reactions.[8]

Troubleshooting Guide

Low Reaction Yield

Q5: My dithioformic acid synthesis via Grignard reagent and carbon disulfide is giving a low yield. What are the common causes?

Low yields in this synthesis can often be attributed to several factors:

• Moisture: Grignard reagents are extremely sensitive to moisture. Ensure all glassware is oven-dried and the reaction is performed under strictly anhydrous conditions. Any moisture will quench the Grignard reagent, reducing the yield.

• Side Reactions: Grignard reagents can participate in side reactions. For example, they can react with any acidic protons present in the starting materials or solvent.[9]

• Impure Reagents: The purity of the Grignard reagent and carbon disulfide is crucial. Use freshly prepared or titrated Grignard reagent for best results.

• Reaction Temperature: The reaction is typically carried out at low temperatures. Poor temperature control can lead to the formation of byproducts.

Troubleshooting Workflow for Low Yield in DFA Synthesis

Caption: Troubleshooting workflow for addressing low yields in dithioformic acid synthesis.

Q6: I'm performing an esterification with dithioformic acid and getting a poor yield. What could be the issue?

Esterification reactions are often equilibrium-limited.[10] To drive the reaction towards the product, consider the following:

• Water Removal: The water produced during the reaction can hydrolyze the ester back to the starting materials.[10] Using a Dean-Stark apparatus or adding a dehydrating agent can improve the yield.

• Excess Reagent: Using a large excess of the alcohol can shift the equilibrium towards the ester.[10]

• Catalyst: Ensure you are using an appropriate acid catalyst, and that it is not deactivated.[10]

• Reaction Time and Temperature: The reaction may not have reached equilibrium. Monitor the reaction over a longer period or consider a moderate increase in temperature.[10]

Side Product Formation and Purification

Q7: I'm observing unexpected byproducts in my reaction. What are the likely side reactions?

In the synthesis of dithiocarboxylic acids from Grignard reagents and carbon disulfide, several side reactions can occur:

• Formation of Trithiocarbonates: Reaction of the intermediate dithiocarboxylate with another equivalent of the Grignard reagent can lead to the formation of trithiocarbonates.

• Oxidation: Dithiocarboxylic acids can be susceptible to oxidation, which may lead to the formation of disulfides.[1]

Q8: How can I effectively purify my dithioformic acid product?

Purification of dithiocarboxylic acids can be challenging due to their instability.

• Extraction: A common purification method involves dissolving the crude product in an aqueous base to form the dithiocarboxylate salt, washing with an organic solvent to remove non-acidic impurities, and then re-acidifying the aqueous layer to precipitate the purified acid.[11]

• Distillation: For volatile dithiocarboxylic acids, vacuum distillation can be an effective purification method.[11]

• Chromatography: Column chromatography can be used, but care must be taken as the acidic nature of silica (B1680970) gel can sometimes cause decomposition of sensitive compounds. Neutralized silica or alumina (B75360) may be better alternatives.

Experimental Protocols

General Protocol for the Synthesis of Dithioformic Acid (Adapted from general procedures for dithiocarboxylic acids)

Disclaimer: This is a generalized procedure and should be adapted and optimized for your specific experimental setup and scale.

Materials:

• Magnesium turnings

• Iodine (catalyst)

• Anhydrous diethyl ether

• Methyl iodide

• Carbon disulfide

• Hydrochloric acid (for work-up)

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add magnesium turnings and a crystal of iodine.

  • Slowly add a solution of methyl iodide in anhydrous diethyl ether to the magnesium turnings. The reaction should initiate, as indicated by a color change and gentle refluxing.

  • Once the addition is complete, reflux the mixture gently until most of the magnesium has reacted. Cool the solution to room temperature.

• Reaction with Carbon Disulfide:

  • Cool the Grignard reagent solution in an ice-salt bath.

  • Slowly add a solution of carbon disulfide in anhydrous diethyl ether via the dropping funnel, maintaining a low temperature.[1]

  • After the addition is complete, stir the reaction mixture at low temperature for a specified time.

• Work-up:

  • Pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid.

  • Separate the organic layer.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude dithioformic acid.

Synthesis of Dithioformic Acid Pathway

Caption: General reaction pathway for the synthesis of dithioformic acid.

Data Summary

Due to the limited availability of specific quantitative data for dithioformic acid in the public domain, the following table presents comparative pKa values of formic acid and related thio- and dithiocarboxylic acids to illustrate the effect of sulfur substitution on acidity.

Compound	Formula	pKa
Formic Acid	HCOOH	3.77
Thioacetic Acid	CH₃COSH	~3.4
Dithiobenzoic Acid	C₆H₅CS₂H	1.92[1]

Logical Relationship of Key Reaction Parameters

Caption: Key parameters influencing the outcome of dithioformic acid reactions.

References

• 1. Dithiocarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. solmedialtd.com [solmedialtd.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. benchchem.com [benchchem.com]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Dithiocarboxylic Acids: An Old Theme Revisited and Augmented by New Preparative, Spectroscopic and Structural Facts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]

Technical Support Center: Optimizing Dithioformic Acid Ester Synthesis

Welcome to the technical support center for the synthesis of dithioformic acid esters (dithioformates). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing dithioformic acid esters?

The direct esterification of dithioformic acid is not the most common approach due to the limited stability of the acid itself. Instead, dithioformate esters are typically synthesized through multi-step procedures. The two primary methods are:

• Reaction of a Grignard Reagent with Carbon Disulfide followed by Alkylation: This is a widely used method where an organomagnesium compound (Grignard reagent) reacts with carbon disulfide to form a magnesium dithiocarboxylate salt. This intermediate is then alkylated to yield the final dithioester.[1]

• Base-Mediated Fragmentation of 1,3-Dithiolanes: This method involves the fragmentation of a 2-substituted-1,3-dithiolane ring using a strong base to generate a dithiocarboxylate anion, which is subsequently trapped with an alkylating agent.[2]

Q2: What are the critical safety precautions to consider when working with carbon disulfide?

Carbon disulfide (CS₂) is highly toxic, volatile, and flammable. It is essential to:

• Work in a well-ventilated fume hood.

• Avoid any potential ignition sources.

• Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Q3: My Grignard reagent is not forming or is yielding a low concentration. What could be the issue?

The formation of Grignard reagents is highly sensitive to moisture and atmospheric oxygen. Ensure that:

• All glassware is oven-dried and cooled under an inert atmosphere (e.g., argon or nitrogen).

• The solvent (typically anhydrous diethyl ether or tetrahydrofuran) is completely dry.

• The magnesium turnings are fresh and not oxidized.

• The starting halide is pure and dry.

Q4: I am observing low yields for my dithioformate ester synthesis. What are the potential causes?

Low yields can stem from several factors:

• Inefficient Grignard reagent formation: As mentioned in Q3, ensure anhydrous conditions.

• Side reactions: The Grignard reagent can react with the product or other electrophiles present.

• Incomplete reaction: The reaction with carbon disulfide or the subsequent alkylation may not have gone to completion.

• Product decomposition: Dithioformate esters can be sensitive to heat and light.

• Losses during workup and purification: The product may be lost during extraction or chromatography.

Troubleshooting Guide

Issue 1: No or very low yield of the desired dithioformate ester.

Possible Cause	Troubleshooting Steps
Inactive Grignard Reagent	Test the Grignard reagent concentration before use (e.g., by titration). Ensure all starting materials and solvents are anhydrous.
Poor quality of Carbon Disulfide	Use freshly distilled or a new bottle of carbon disulfide.
Ineffective Alkylating Agent	Check the purity and reactivity of your alkyl halide or other alkylating agent. Consider using a more reactive agent if applicable.
Incorrect Reaction Temperature	Optimize the temperature for each step. Grignard formation and reaction with CS₂ are often performed at low temperatures, while the alkylation step might require room temperature or gentle heating.
Decomposition of the Dithiocarboxylate Intermediate	Use the generated dithiocarboxylate salt immediately in the next step without prolonged storage.

Issue 2: Formation of multiple unexpected byproducts.

Possible Cause	Troubleshooting Steps
Side reactions of the Grignard reagent	Add the Grignard reagent slowly to the carbon disulfide solution at a low temperature to minimize side reactions.
Reaction with solvent	Ensure the solvent is inert under the reaction conditions. For example, THF can be deprotonated by very strong bases.
Over-alkylation or reaction at other sites	Use a stoichiometric amount of the alkylating agent. Protect other reactive functional groups in your starting materials if necessary.
Air or moisture contamination	Maintain a strict inert atmosphere throughout the reaction.

Issue 3: Difficulty in purifying the final dithioformate ester.

Possible Cause	Troubleshooting Steps
Co-elution with starting materials or byproducts	Optimize the mobile phase for column chromatography. Consider using a different stationary phase.
Product instability on silica (B1680970) gel	Use a less acidic stationary phase like neutral alumina (B75360) for chromatography.[3]
Product is an oil and difficult to handle	If the product is a non-volatile oil, ensure complete removal of the solvent under high vacuum.
Emulsion formation during aqueous workup	Add brine (saturated NaCl solution) to the aqueous layer to break up emulsions.

Experimental Protocols

Protocol 1: Synthesis of Dithioformate Esters via Grignard Reagent

This protocol is a general guideline for the synthesis of a dithioformate ester using a Grignard reagent.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Organic halide (R-X)

• Carbon disulfide (CS₂)

• Alkylating agent (R'-X')

• Anhydrous sodium sulfate

• Saturated ammonium (B1175870) chloride solution

• Appropriate solvents for extraction and chromatography

Procedure:

• Grignard Reagent Formation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet, place magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium.

  • Add a solution of the organic halide (R-X) in anhydrous diethyl ether or THF dropwise to the magnesium turnings with stirring. The reaction should initiate spontaneously. If not, gentle heating may be required.

  • Once the reaction starts, continue the addition at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

• Formation of the Dithiocarboxylate Salt:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Slowly add a solution of carbon disulfide in anhydrous diethyl ether or THF dropwise with vigorous stirring. Maintain the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.

• Alkylation:

  • Cool the reaction mixture back to 0 °C.

  • Add the alkylating agent (R'-X') dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring the reaction progress by TLC.

• Workup and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with diethyl ether or another suitable organic solvent.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or neutral alumina.[3]

Protocol 2: Synthesis of Dithioformate Esters via 1,3-Dithiolane Fragmentation

This protocol is adapted from a method for the synthesis of aryl dithioesters and can be adapted for other substrates.[2]

Materials:

• 2-Aryl-1,3-dithiolane

• Lithium bis(trimethylsilyl)amide (LiHMDS)

• Cyclopentyl methyl ether (CPME)

• Alkyl halide or other alkylating agent

• Anhydrous sodium sulfate

• Saturated ammonium chloride solution

• Appropriate solvents for extraction and chromatography

Procedure:

• Fragmentation:

  • In a flame-dried flask under an inert atmosphere, dissolve the 2-aryl-1,3-dithiolane in CPME.

  • Add a solution of LiHMDS at room temperature.

  • Heat the mixture to 100 °C and stir for 5-10 minutes.

• Alkylation:

  • Cool the reaction mixture to room temperature.

  • Add the alkylating agent.

  • Stir the reaction at room temperature until completion (monitor by TLC).

• Workup and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an appropriate organic solvent.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and remove the solvent in vacuo.

  • Purify the residue by column chromatography.

Data Presentation

The following tables provide representative data on the influence of reaction parameters on the yield of dithiocarboxylic acid esters from various studies. These should be used as a guide for optimizing your specific reaction.

Table 1: Effect of Reactants on the Yield of Benzyl Dithiobenzoate

Carboxylic Acid/Thiol	Thionating Agent	Solvent	Reaction Time (h)	Yield (%)	Reference
Benzoic Acid & Benzyl Mercaptan	P₄S₁₀	Toluene	10	91	[3]
Benzoic Acid & Benzyl Alcohol	P₄S₁₀	Benzene	12	70	[3]
4-Methoxybenzoic Acid & Benzyl Alcohol	P₄S₁₀	Benzene	12	62	[3]

Table 2: One-Pot Synthesis of Dithioesters from 2-Aryl-1,3-dithiolanes

Aryl Group	Alkylating Agent	Yield (%)	Reference
Phenyl	Methyl Iodide	85	[2]
4-Chlorophenyl	Ethyl Bromide	78	[2]
4-Methoxyphenyl	Benzyl Bromide	82	[2]

Visualizations

Diagram 1: Experimental Workflow for Dithioformate Ester Synthesis via Grignard Reagent

Caption: Workflow for the synthesis of dithioformate esters using a Grignard reagent.

Diagram 2: Troubleshooting Logic for Low Yield in Dithioformate Ester Synthesis

Caption: A logical workflow for troubleshooting low yields in dithioformate ester synthesis.

References

• 1. Synthesis and Reactivity of Fluorinated Dithiocarboxylates to Prepare Thioamides—Effective Access to a 4-Styrenylthioamide-Cinchona Alkaloid Monomer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Dithioester Derivatives by Base-Mediated Fragmentation of 1,3-Dithiolanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US20020019554A1 - Dithiocarboxylic ester synthetic process - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude Dithioformic Acid

This technical support center provides guidance for researchers, scientists, and drug development professionals on the purification of crude Dithioformic acid. Dithioformic acid is an organosulfur compound that is known to be unstable, requiring careful handling and purification procedures. This guide offers troubleshooting advice and answers to frequently asked questions to address challenges encountered during its purification.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying crude Dithioformic acid?

A1: The main challenges in purifying Dithioformic acid stem from its inherent instability. It is susceptible to decomposition, particularly in the presence of acids and heat. Additionally, its purification can be hampered by the presence of various impurities from its synthesis, which may include unreacted starting materials, byproducts, and decomposition products.

Q2: What are the most common impurities found in crude Dithioformic acid?

A2: While the exact impurity profile depends on the synthetic route, common impurities in crude dithiocarboxylic acids may include:

• Starting materials: Unreacted reagents used in the synthesis.

• Oxidation products: Disulfides and other sulfur oxides can form upon exposure to air.

• Hydrolysis products: Reaction with water can lead to the formation of other compounds.

• Polymeric materials: Dithiocarboxylic acids can sometimes polymerize under certain conditions.

Q3: What are the recommended storage conditions for crude and purified Dithioformic acid?

A3: To minimize decomposition, Dithioformic acid should be stored at low temperatures, under an inert atmosphere (e.g., argon or nitrogen), and protected from light.[1] For long-term storage, refrigeration (2-8 °C) or freezing (-20 °C) is advisable.[1] It is crucial to use tightly sealed containers to prevent exposure to air and moisture.[1]

Q4: Is it possible to purify Dithioformic acid by distillation?

A4: While vacuum distillation is a potential purification method for dithiocarboxylic acids, it must be approached with caution due to the thermal instability of Dithioformic acid.[2] If attempted, it should be performed under high vacuum and at the lowest possible temperature to minimize decomposition.

Troubleshooting Guides

Purification by Crystallization

Crystallization is a common technique for purifying solid organic compounds. However, challenges can arise, especially with unstable compounds like Dithioformic acid.

Issue	Possible Cause	Troubleshooting Steps
Oiling out instead of crystallization	The compound may be melting in the solvent or the solution is supersaturated with impurities.	- Re-dissolve the oil by heating and add more solvent to reduce saturation. - Cool the solution more slowly to encourage crystal formation. - Try a different solvent or a co-solvent system.
Low recovery of purified product	The compound is too soluble in the crystallization solvent, or an excessive amount of solvent was used.	- Use the minimum amount of hot solvent necessary for dissolution. - After slow cooling to room temperature, cool the solution in an ice bath to maximize crystal precipitation.
Product is still impure after crystallization	Impurities may have co-precipitated with the product.	- Perform a second crystallization with a different solvent system. - If colored impurities are present, treat the hot solution with a small amount of activated charcoal before filtering.

Purification by Column Chromatography

Column chromatography can be an effective method for separating Dithioformic acid from impurities with different polarities.

Issue	Possible Cause	Troubleshooting Steps
Decomposition on the column	Dithioformic acid may be unstable on the stationary phase (e.g., silica (B1680970) gel).	- Use a less acidic stationary phase, such as neutral alumina (B75360).[3] - Deactivate silica gel by pre-treating the column with a small amount of a non-nucleophilic base like triethylamine (B128534) in the eluent.
Poor separation of compounds	The chosen solvent system (eluent) is not optimal for separating the desired compound from impurities.	- Perform thin-layer chromatography (TLC) with various solvent systems to identify an optimal eluent that provides good separation. - Employ a gradient elution, gradually increasing the polarity of the eluent to separate compounds with a wider range of polarities.
Streaking or tailing of the compound band	The compound may be interacting too strongly with the stationary phase or the column may be overloaded.	- Add a small amount of a polar modifier (e.g., a few drops of acid or base, depending on the compound's nature) to the eluent. - Reduce the amount of crude material loaded onto the column.

Experimental Protocols

Note: Due to the instability of Dithioformic acid, these protocols are generalized from procedures for related dithiocarboxylic acids and should be adapted with caution. All procedures should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.[1][3][4][5]

Protocol 1: Purification by Acid-Base Extraction

This method is suitable for separating acidic compounds like Dithioformic acid from neutral or basic impurities.

• Dissolution: Dissolve the crude Dithioformic acid in a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Extraction: Transfer the solution to a separatory funnel and extract with a cold, dilute aqueous base (e.g., sodium bicarbonate solution). The Dithioformic acid will deprotonate and move into the aqueous layer as its salt.

• Separation: Separate the aqueous layer containing the dithioformate salt from the organic layer containing neutral impurities.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify with a cold, dilute acid (e.g., hydrochloric acid) to precipitate the purified Dithioformic acid.

• Isolation: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum.

Protocol 2: Purification by Column Chromatography on Neutral Alumina

This method is suitable for separating Dithioformic acid from impurities with different polarities.[3]

• Column Packing: Prepare a chromatography column with a slurry of neutral alumina in a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude Dithioformic acid in a minimal amount of a suitable solvent and adsorb it onto a small amount of the stationary phase. Carefully add this to the top of the column.

• Elution: Begin eluting with a non-polar solvent and gradually increase the polarity of the eluent (e.g., by adding increasing amounts of a more polar solvent like ethyl acetate (B1210297) or dichloromethane) to separate the components.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the purified Dithioformic acid.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure at a low temperature.

Purity Assessment

The purity of the final product should be assessed using appropriate analytical techniques.

Technique	Purpose
High-Performance Liquid Chromatography (HPLC)	To determine the percentage purity of the compound and detect any remaining impurities.[]
Nuclear Magnetic Resonance (NMR) Spectroscopy	To confirm the chemical structure of the purified Dithioformic acid and identify any structural impurities.
Mass Spectrometry (MS)	To confirm the molecular weight of the compound.
Infrared (IR) Spectroscopy	To identify the characteristic functional groups present in the molecule.

Visualizing the Purification Workflow

Below is a generalized workflow for the purification of crude Dithioformic acid.

Caption: A generalized workflow for the purification of crude Dithioformic acid.

Logical Relationships in Troubleshooting

The following diagram illustrates the decision-making process when troubleshooting common purification issues.

Caption: A decision tree for troubleshooting common purification problems.

References

• 1. biosynth.com [biosynth.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. solmedialtd.com [solmedialtd.com]
• 5. stobec.com [stobec.com]

Technical Support Center: Managing Dithioformic Acid Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the notably unstable dithioformic acid derivatives.

Frequently Asked Questions (FAQs)

Q1: My dithioformic acid derivative appears to be decomposing upon storage. What are the likely causes?

A1: The instability of dithioformic acid derivatives is a well-documented challenge. Decomposition is often initiated by exposure to:

• Acids: Dithioformic acid derivatives, particularly dithiocarbamates, undergo rapid acid-catalyzed decomposition.[1][2][3] The presence of even trace acidic impurities in solvents or on glassware can trigger this process.

• Air and Moisture: Many of these compounds are sensitive to air and moisture, which can lead to oxidation and hydrolysis.[4]

• Elevated Temperatures: Thermal decomposition is another significant degradation pathway.[5] Storing samples at room temperature for extended periods can lead to breakdown.

Q2: What are the primary degradation products I should be looking for?

A2: The most common degradation pathway for many dithioformic acid derivatives, such as dithiocarbamates, involves decomposition to carbon disulfide (CS₂) and the corresponding amine .[1][3] Depending on the specific derivative and the conditions, other side products may also be formed.

Q3: How can I improve the stability of my dithioformic acid derivatives during my experiments?

A3: To mitigate instability, consider the following strategies:

• Maintain Alkaline Conditions: For derivatives like dithiocarbamates, maintaining a basic pH is crucial for stability.[6]

• Use Anhydrous and Degassed Solvents: To prevent hydrolysis and oxidation, it is essential to use dry and oxygen-free solvents.

• Work Under an Inert Atmosphere: Handling these compounds under an inert atmosphere of nitrogen or argon using a Schlenk line or a glovebox can significantly reduce degradation from air and moisture.

• Control the Temperature: Perform reactions at low temperatures and store derivatives at or below 0°C to minimize thermal decomposition.[5]

• In Situ Generation and Use: Due to their inherent instability, it is often best to synthesize dithioformic acid derivatives and use them immediately in the next reaction step without isolation.

Troubleshooting Guides

Issue 1: Low or no yield of the desired product when using a dithioformic acid derivative.

Potential Cause	Troubleshooting Step
Decomposition of the derivative before or during the reaction.	- Ensure all glassware is thoroughly dried and free of acidic residues. - Use freshly distilled, anhydrous, and degassed solvents. - Perform the reaction under a strict inert atmosphere (nitrogen or argon). - If possible, synthesize the derivative in situ and use it immediately.
Incomplete reaction.	- Verify the stoichiometry of your reactants. - Optimize reaction temperature and time. Some reactions may require gentle heating, while others need to be kept cold to prevent decomposition.
Side reactions with impurities.	- Purify all starting materials before use. - Analyze the crude reaction mixture to identify potential side products and understand competing reaction pathways.

Issue 2: Inconsistent results between experimental runs.

Potential Cause	Troubleshooting Step
Variable purity or stability of the dithioformic acid derivative.	- If using a stored derivative, check its purity before each use (e.g., by NMR or TLC if possible). - Prepare fresh batches of the derivative for each set of experiments to ensure consistency.
Fluctuations in reaction conditions.	- Carefully control the reaction temperature using a cryostat or a well-maintained ice bath. - Monitor the inert atmosphere to ensure no air leaks into the system.
Presence of moisture.	- Dry all solvents and reagents thoroughly. Molecular sieves can be used for drying solvents. - Flame-dry glassware under vacuum before use.

Quantitative Stability Data

The stability of dithioformic acid derivatives is highly dependent on their structure and the experimental conditions. The following table summarizes kinetic data for the decomposition of some dithiocarbamate (B8719985) derivatives.

Derivative	Conditions	Rate Constant (k)	Activation Energy (Ea)
Diethyl dithiocarbamate (Copper(II) complex)	Thermal decomposition in air	First-order kinetics	12.5 kcal/mol
Diethyl dithiocarbamate (Nickel(II) complex)	Thermal decomposition in air	First-order kinetics	26.7 kcal/mol
Piperidine dithiocarbamate analogues	Acid cleavage at 25°C in 20% aq. ethanol	pH-dependent	Not specified

Note: This data is illustrative. The stability of your specific derivative may vary.

Experimental Protocols

Protocol 1: General Procedure for Handling Air- and Moisture-Sensitive Dithioformic Acid Derivatives

This protocol outlines the general steps for working with unstable dithioformic acid derivatives using a Schlenk line.

• Glassware Preparation: Thoroughly wash and oven-dry all glassware. Assemble the reaction setup while hot and allow it to cool under a positive pressure of inert gas (nitrogen or argon).

• Solvent Preparation: Use anhydrous solvents. If necessary, degas the solvent by bubbling inert gas through it or by using the freeze-pump-thaw method.

• Reagent Transfer: Transfer air- and moisture-sensitive reagents using gas-tight syringes or cannulas under a positive pressure of inert gas.

• Reaction Setup: Assemble the reaction flask on a Schlenk line. Evacuate the flask and backfill with inert gas three times to ensure an inert atmosphere.

• Reaction Monitoring: Monitor the reaction by taking aliquots using a syringe and quenching them appropriately before analysis (e.g., by TLC or GC-MS).

• Work-up: Quench the reaction and perform the work-up under conditions that minimize decomposition of the product (e.g., at low temperature, using degassed solvents).

Protocol 2: Synthesis of Dithiocarboxylic Acid Esters

A common method for the synthesis of dithiocarboxylic acid esters involves the reaction of a Grignard reagent with carbon disulfide, followed by alkylation.

• Grignard Reagent Formation: Prepare the Grignard reagent (RMgX) from the corresponding organohalide and magnesium turnings in anhydrous ether or THF under an inert atmosphere.

• Reaction with Carbon Disulfide: Slowly add a solution of the Grignard reagent to a solution of carbon disulfide in anhydrous ether or THF at low temperature (e.g., 0°C).

• Alkylation: After the addition is complete, add an alkylating agent (e.g., an alkyl halide, R'-X) to the reaction mixture and allow it to warm to room temperature.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride. Extract the product with an organic solvent, dry the organic layer, and purify the dithiocarboxylic acid ester by column chromatography or distillation.

Visualizations

Caption: Acid-catalyzed degradation of a dithioformic acid derivative.

Caption: Workflow for handling unstable dithioformic acid derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanisms of acid decomposition of dithiocarbamates. 5. Piperidyl dithiocarbamate and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Dithiocarboxylic acid - Wikipedia [en.wikipedia.org]
• 5. akjournals.com [akjournals.com]
• 6. Effect of salt form on chemical stability of an ester prodrug of a glycoprotein IIb/IIIa receptor antagonist in solid dosage forms - PubMed [pubmed.ncbi.nlm.nih.gov]

Impact of pH and temperature on Dithioformic acid stability

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of dithioformic acid, focusing on the critical parameters of pH and temperature.

Frequently Asked Questions (FAQs)

Q1: My dithioformic acid solution appears to be degrading rapidly, even at low temperatures. What could be the cause?

A1: Rapid degradation of dithioformic acid can be attributed to several factors. Firstly, the inherent instability of the thiol group makes it susceptible to oxidation. Ensure your solvents are deoxygenated and consider working under an inert atmosphere (e.g., nitrogen or argon). Secondly, acidic conditions can catalyze the decomposition of related compounds like dithiocarbamates.[1][2] Verify the pH of your solution, as even seemingly neutral solutions can become acidic due to dissolved gases like carbon dioxide.

Q2: I am observing inconsistent results in my dithioformic acid stability studies. What are the likely sources of this variability?

A2: Inconsistent results often stem from a lack of precise control over experimental conditions. Temperature fluctuations can significantly impact reaction rates.[3][4] Ensure your samples are maintained at a constant and accurately measured temperature. The pH of the buffer system is also critical; prepare buffers carefully and verify the pH with a calibrated meter before each experiment.[5] Additionally, the presence of trace metal ions can catalyze degradation pathways, so using high-purity reagents and solvents is recommended.

Q3: What are the primary degradation products of dithioformic acid I should be looking for?

A3: While specific studies on dithioformic acid are limited, the decomposition of analogous dithiocarbamates in acidic solutions is known to yield carbon disulfide (CS2) and the corresponding amine.[2] Therefore, it is plausible that dithioformic acid degrades to carbon disulfide and hydrogen sulfide (B99878) (H2S) or undergoes oxidative dimerization to form a disulfide.

Q4: Are there any safety precautions I should take when working with dithioformic acid, especially during stability studies at elevated temperatures?

A4: Yes, proper safety measures are crucial. Dithioformic acid is expected to be volatile and possess an unpleasant odor. All work should be conducted in a well-ventilated fume hood. When heating solutions, be aware of the potential for increased vapor pressure and the release of potentially toxic and flammable degradation products like hydrogen sulfide and carbon disulfide. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Unexpectedly fast degradation	1. Presence of oxygen. 2. Acidic pH. 3. Trace metal ion contamination.	1. Deoxygenate all solvents and solutions by sparging with an inert gas (N₂ or Ar). 2. Prepare fresh buffers and verify the pH immediately before use.[5] 3. Use high-purity, metal-free reagents and solvents.
Poor reproducibility of results	1. Inconsistent temperature control. 2. Inaccurate pH of buffers. 3. Variability in sample preparation.	1. Use a calibrated water bath or incubator for precise temperature control. 2. Calibrate the pH meter before each use with fresh standards.[5] 3. Standardize the sample preparation protocol, ensuring consistent concentrations and handling times.
Difficulty in quantifying dithioformic acid	1. Inappropriate analytical method. 2. Interference from degradation products.	1. High-Performance Liquid Chromatography (HPLC) with UV detection is a robust method for quantifying organic acids.[6][7][8][9] 2. Develop a chromatographic method with sufficient resolution to separate the parent compound from its degradation products.

Impact of pH and Temperature on Dithiocarbamate (B8719985) Stability (Analogous Compound)

Parameter	Condition	Effect on Stability	Reference
pH	Acidic (low pH)	Decreased stability; promotes decomposition.	[1][2]
Neutral to Alkaline (higher pH)	Increased stability.	[1]
Temperature	Increasing Temperature	Decreased stability; accelerates degradation.	[4]

Experimental Protocols

Protocol: Assessing the Stability of Dithioformic Acid via HPLC

This protocol outlines a general procedure for determining the stability of dithioformic acid under various pH and temperature conditions using High-Performance Liquid Chromatography (HPLC).

1. Materials and Reagents:

• Dithioformic acid (or a stable salt thereof)

• HPLC-grade water, acetonitrile (B52724), and methanol (B129727)

• Phosphate and citrate (B86180) buffer components for a range of pH values (e.g., pH 3, 5, 7, 9)

• Calibrated pH meter

• HPLC system with a UV detector and a C18 column[6]

• Thermostatted incubator or water bath

2. Preparation of Solutions:

• Prepare a stock solution of dithioformic acid in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration.

• Prepare a series of buffers at the desired pH values. Ensure all buffers are prepared with HPLC-grade reagents.

• For each experimental condition, dilute the dithioformic acid stock solution with the appropriate buffer to the final desired concentration.

3. Stability Study:

• Divide each buffered dithioformic acid solution into aliquots in sealed vials.

• Place the vials in a thermostatted environment set to the desired temperature (e.g., 4°C, 25°C, 40°C).

• At specified time points (e.g., 0, 1, 2, 4, 8, 24 hours), remove one aliquot from each condition.

• Immediately quench any further degradation by cooling the sample on ice or by adding a quenching agent if necessary.

4. HPLC Analysis:

• Analyze the samples by HPLC. A typical method would involve a C18 column with a mobile phase gradient of acetonitrile and water (with a small amount of acid, e.g., 0.1% formic acid, to ensure good peak shape).[7]

• Set the UV detector to a wavelength where dithioformic acid has maximum absorbance. For similar thiol-containing compounds, detection wavelengths around 326 nm have been used.[10]

• Quantify the peak area of dithioformic acid at each time point.

5. Data Analysis:

• Plot the concentration or peak area of dithioformic acid as a function of time for each pH and temperature condition.

• Determine the rate of degradation, which often follows first-order kinetics.[4][11]

Visualizations

Caption: Plausible degradation pathways of dithioformic acid.

Caption: Workflow for assessing dithioformic acid stability.

References

• 1. Mechanisms of acid decomposition of dithiocarbamates. 5. Piperidyl dithiocarbamate and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The pH behavior of seventeen deep eutectic solvents :: BioResources [bioresources.cnr.ncsu.edu]
• 4. researchgate.net [researchgate.net]
• 5. web.williams.edu [web.williams.edu]
• 6. benchchem.com [benchchem.com]
• 7. Simultaneous Determination of 13 Organic Acids in Liquid Culture Media of Edible Fungi Using High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Separation of Organic Acids with 100% aqueous mobile phase using an Ascentis® Express AQ-C18 HPLC Column [sigmaaldrich.com]
• 9. Analytical methods and achievability - Guidelines for drinking-water quality - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Chemical pathways of peptide degradation. I. Deamidation of adrenocorticotropic hormone - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Deactivation in Reactions Involving Dithioformic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering catalyst deactivation in reactions involving dithioformic acid and other sulfur-containing compounds. The information is based on the broader understanding of catalyst poisoning by sulfur, as direct literature on dithioformic acid-specific deactivation is limited.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of catalyst deactivation when using dithioformic acid?

A1: Common indicators of catalyst deactivation include a noticeable decrease in reaction rate, a decline in product yield or selectivity over time, and the need for harsher reaction conditions (e.g., higher temperature or pressure) to achieve the same conversion levels. In some cases, a visible change in the catalyst's appearance, such as a color change, may also be observed.

Q2: How does dithioformic acid likely cause catalyst deactivation?

A2: Dithioformic acid, being a sulfur-containing compound, is expected to deactivate catalysts primarily through a mechanism known as poisoning.[1][2][3] This occurs when sulfur species strongly and often irreversibly bind to the active sites of the catalyst, blocking them from participating in the desired reaction.[1][2] The strong interaction between sulfur and many metal catalysts, such as palladium, nickel, and copper, leads to the formation of stable metal-sulfur bonds that alter the catalyst's electronic properties and reduce its activity.[4]

Q3: Which types of catalysts are most susceptible to poisoning by sulfur compounds like dithioformic acid?

A3: Catalysts based on transition metals are particularly vulnerable to sulfur poisoning. This includes, but is not limited to:

• Palladium (Pd)-based catalysts : Widely used in hydrogenation and cross-coupling reactions, they are highly susceptible to sulfur poisoning.[5][6]

• Nickel (Ni)-based catalysts : Commonly used in reforming and hydrogenation, they show significant deactivation in the presence of sulfur.[7]

• Copper (Cu)-based catalysts : Often used in selective catalytic reduction and other reactions, they can be poisoned by the formation of copper sulfates or other sulfur species.[8]

• Ruthenium (Ru) and Rhodium (Rh) catalysts : Also used in various catalytic processes, they can be deactivated by strong sulfur adsorption.

Q4: Is catalyst deactivation by dithioformic acid reversible?

A4: The reversibility of catalyst deactivation by sulfur compounds depends on the nature of the catalyst, the reaction conditions, and the strength of the sulfur-catalyst bond.[4] In many cases, especially at lower temperatures, the poisoning is irreversible.[9] However, at higher temperatures, some catalysts can be regenerated.[7] The formation of very stable metal sulfides often leads to irreversible deactivation.

Q5: What are the general strategies to mitigate catalyst deactivation by sulfur compounds?

A5: Several strategies can be employed to minimize catalyst deactivation:

• Feedstock Purification : The most effective approach is to remove sulfur compounds from the reactants before they come into contact with the catalyst.[10]

• Use of Guard Beds : A sacrificial bed of a material that strongly adsorbs sulfur can be placed upstream of the main catalyst bed to capture impurities.

• Development of Sulfur-Tolerant Catalysts : Research is ongoing to develop catalysts that are more resistant to sulfur poisoning. This can involve the use of different support materials or the addition of promoters.

• Process Condition Optimization : Adjusting reaction parameters such as temperature and pressure can sometimes reduce the rate of deactivation.

• Catalyst Regeneration : In some cases, the deactivated catalyst can be regenerated to restore its activity.[3]

Troubleshooting Guide

Issue 1: Rapid Loss of Catalytic Activity

• Possible Cause: High concentration of dithioformic acid or other sulfur impurities in the reaction mixture leading to rapid poisoning of the catalyst's active sites.[1]

• Troubleshooting Steps:

  • Quantify Sulfur Content: Analyze the starting materials to determine the concentration of dithioformic acid and other potential sulfur-containing impurities.

  • Purify Reactants: If the sulfur concentration is high, implement a purification step for the reactants.

  • Reduce Catalyst Exposure: Consider a different reactor design, such as a packed-bed reactor, where the initial portion of the catalyst bed can act as a guard bed.

Issue 2: Gradual Decline in Product Yield Over Several Runs

• Possible Cause: Accumulation of sulfur species on the catalyst surface over time, leading to a progressive loss of active sites. This can also be caused by fouling, where reaction byproducts block the catalyst pores.[9]

• Troubleshooting Steps:

  • Monitor Catalyst Performance: Keep a detailed record of conversion and yield for each run to track the rate of deactivation.

  • Attempt Catalyst Regeneration: If feasible for your catalyst, implement a regeneration procedure (see Experimental Protocols section).

  • Characterize the Spent Catalyst: Analyze the used catalyst using techniques like X-ray photoelectron spectroscopy (XPS) or temperature-programmed desorption (TPD) to identify the nature of the adsorbed species.

Issue 3: Change in Product Selectivity

• Possible Cause: Selective poisoning of certain types of active sites on the catalyst surface. The remaining active sites may favor different reaction pathways, leading to a change in the product distribution.

• Troubleshooting Steps:

  • Analyze Product Mixture: Use analytical techniques like gas chromatography (GC) or high-performance liquid chromatography (HPLC) to quantify the product distribution.

  • Modify the Catalyst: Consider using a different catalyst or modifying the existing one with promoters that could enhance the desired selectivity and improve sulfur resistance.

  • Adjust Reaction Conditions: Systematically vary the reaction temperature, pressure, and reactant concentrations to see if the desired selectivity can be restored.

Data Presentation

Table 1: General Regeneration Temperatures for Sulfur-Poisoned Catalysts

Catalyst Type	Poisoning Species	Regeneration Condition	Temperature (°C)	Reference
Pd/Al₂O₃	SO₂	N₂ atmosphere	450 - 500	[5]
Cu-CHA	Ammonium Sulfate	Thermal Decomposition	~450	[8]
Cu-CHA	Copper Sulfate	Thermal Decomposition	~700	[8]
Ni-based	H₂S	High-temperature oxidation	High	[7]

Note: These are general temperature ranges and the optimal regeneration conditions will depend on the specific catalyst, the nature of the sulfur poison, and the extent of deactivation.

Experimental Protocols

Protocol 1: Testing Catalyst Susceptibility to Sulfur Poisoning

• Baseline Activity Test:

  • Perform the catalytic reaction using a fresh batch of catalyst and purified reactants (as free of sulfur as possible).

  • Monitor the reaction rate and product yield over a set period to establish a baseline performance.

• Controlled Poisoning:

  • Introduce a known, low concentration of dithioformic acid into the reactant feed.

  • Continue to monitor the reaction rate and product yield.

• Data Analysis:

  • Plot the catalyst activity (e.g., conversion rate) as a function of time or cumulative exposure to dithioformic acid.

  • The rate of activity decline provides a quantitative measure of the catalyst's susceptibility to poisoning.

Protocol 2: General Catalyst Regeneration by Thermal Treatment

Caution: This is a general procedure and must be adapted based on the specific catalyst and its manufacturer's recommendations. High temperatures can cause irreversible damage to the catalyst structure if not controlled properly.

• Reactor Purge: After the reaction, purge the reactor with an inert gas (e.g., nitrogen or argon) at a low flow rate to remove any residual reactants and products.

• Temperature Ramp: Slowly increase the temperature of the catalyst bed to the target regeneration temperature (refer to Table 1 or catalyst documentation) under the inert gas flow.

• Oxidative/Reductive Treatment (if applicable):

  • For oxidative regeneration (to remove carbonaceous deposits and some sulfur species as SO₂), introduce a controlled, low concentration of oxygen (e.g., in a mixture with the inert gas).[7]

  • For reductive regeneration, a hydrogen-containing gas stream may be used.

• Hold at Temperature: Maintain the catalyst at the regeneration temperature for a specified period (typically 1-4 hours).

• Cool Down: Cool the catalyst down to the reaction temperature under an inert gas flow.

• Re-evaluation: Re-run the baseline activity test to assess the extent of activity recovery.

Mandatory Visualization

Caption: Mechanism of catalyst poisoning by dithioformic acid.

Caption: General workflow for thermal regeneration of a poisoned catalyst.

References

• 1. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 2. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 3. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 4. Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines [eureka.patsnap.com]
• 5. erepo.uef.fi [erepo.uef.fi]
• 6. researchgate.net [researchgate.net]
• 7. Experimental Study on Sulfur Deactivation and Regeneration of Ni-Based Catalyst in Dry Reforming of Biogas [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. ammoniaknowhow.com [ammoniaknowhow.com]
• 10. taylorandfrancis.com [taylorandfrancis.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Acidity of Dithioformic Acid and Other Thioacids

For Immediate Release

This guide provides a comprehensive comparison of the acidity of dithioformic acid and other related thioacids, intended for researchers, scientists, and professionals in drug development. The following sections detail the relative acidities, experimental methodologies for pKa determination, and the underlying chemical principles governing these properties.

Quantitative Comparison of Acidity

The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in solution. A lower pKa value indicates a stronger acid. The table below summarizes the pKa values for dithioformic acid, a selection of other thioacids, and their corresponding carboxylic acids for comparative purposes.

Acid	Chemical Formula	pKa
Dithioformic Acid (calculated)	HCS₂H	~1.8
Dithiobenzoic Acid	C₆H₅CS₂H	1.92[1]
Dithioacetic Acid	CH₃CS₂H	2.55
Thiobenzoic Acid	C₆H₅COSH	2.48[2][3][4]
Thioacetic Acid	CH₃COSH	~3.33 - 3.4[5][6][7]
Formic Acid	HCOOH	~3.75
Benzoic Acid	C₆H₅COOH	4.20[2][7]
Acetic Acid	CH₃COOH	4.76[2]

Experimental Protocols for pKa Determination

The determination of acid dissociation constants is crucial for understanding the chemical behavior of compounds. Several robust experimental methods are employed for this purpose.

Potentiometric Titration: This is a widely used and precise method for pKa determination.

• Principle: A solution of the thioacid of a known concentration is titrated with a standardized solution of a strong base (e.g., NaOH). The potential of the solution is monitored using a pH electrode as the base is added incrementally.

• Procedure:

  • A precise amount of the thioacid is dissolved in a suitable solvent, typically water or a mixed aqueous-organic solvent if solubility is low.

  • A calibrated pH electrode is immersed in the solution.

  • The standardized base is added in small, known volumes.

  • The pH of the solution is recorded after each addition.

  • A titration curve is generated by plotting the pH versus the volume of the titrant added.

• Data Analysis: The pKa is determined from the titration curve. It is the pH at which half of the acid has been neutralized (the half-equivalence point).

Spectrophotometric Method: This method is particularly useful for compounds that exhibit a change in their UV-Vis absorption spectrum upon ionization.

• Principle: The absorbance of a solution of the thioacid is measured at various pH values. The pKa is determined from the changes in absorbance, which are related to the relative concentrations of the protonated and deprotonated forms of the acid.

• Procedure:

  • A series of buffer solutions with known pH values are prepared.

  • A constant concentration of the thioacid is added to each buffer solution.

  • The UV-Vis absorption spectrum of each solution is recorded.

  • A wavelength is chosen where the molar absorptivities of the acidic and basic forms of the compound differ significantly.

• Data Analysis: The pKa is calculated using the Henderson-Hasselbalch equation, incorporating the measured absorbance values at different pHs.

Factors Influencing the Acidity of Thioacids

The enhanced acidity of thioacids compared to their carboxylic acid analogs can be attributed to several key factors.

1. Atomic Size and Electronegativity: Sulfur is larger and less electronegative than oxygen. This results in a weaker and more polarizable H-S bond compared to the O-H bond. The H-S bond is therefore more easily broken, leading to greater acidity.

2. Resonance Stabilization of the Conjugate Base: Upon deprotonation, both carboxylates and thiocarboxylates are stabilized by resonance. In the case of dithiocarboxylic acids, the negative charge is delocalized over two sulfur atoms. The larger size of the sulfur atoms allows for more effective delocalization of the negative charge, leading to a more stable conjugate base and, consequently, a stronger acid.

3. Inductive Effects: Electron-withdrawing or electron-donating groups attached to the carboxyl or thiocarboxyl group can influence acidity. For instance, the phenyl group in thiobenzoic acid is electron-withdrawing, which stabilizes the conjugate base and makes it a stronger acid than thioacetic acid.

Visualizing Acidity Determinants

The following diagram illustrates the logical relationships between the primary factors that determine the acidity of a thioacid.

References

• 1. An Accurate Approach for Computational pKa Determination of Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Thioformic acid - Wikipedia [en.wikipedia.org]
• 4. An Experimental Validated Computational Method for pKa Determination of Substituted 1,2-Dihydroxybenzenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.aip.org [pubs.aip.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. Computer Prediction of pKa Values in Small Molecules and Proteins - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Dithioformic Acid vs. Dithiocarboxylic Acids in Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organosulfur chemistry, dithioacids (RCS₂H) serve as potent reagents and versatile intermediates. Their utility, however, is largely dictated by the nature of the "R" group. This guide provides an objective, data-driven comparison between the simplest member of this class, dithioformic acid (R=H), and its substituted analogues, dithiocarboxylic acids (R = alkyl, aryl). We explore their relative stability, preparation, and synthetic applications, offering researchers a clear perspective on which reagent is better suited for their specific needs.

Overview and Key Differences

Dithiocarboxylic acids are organosulfur compounds featuring the RCS₂H functional group and are the dithia analogues of carboxylic acids.[1] Their synthetic utility primarily stems from the nucleophilicity of the corresponding dithiocarboxylate anion (RCS₂⁻), which is a key intermediate in the formation of dithioesters and other sulfur-containing heterocycles.

The fundamental difference between dithioformic acid and dithiocarboxylic acids lies in the substituent attached to the thiocarbonyl carbon:

• Dithioformic Acid (HCS₂H): The simplest dithioacid, where the substituent is a hydrogen atom. It is generally considered a highly reactive and unstable species, making it challenging to isolate and handle under standard laboratory conditions. Its application in synthesis often relies on the in situ generation of the dithioformate anion or the use of thiocarbonyl surrogates.

• Dithiocarboxylic Acids (RCS₂H): These compounds possess an alkyl or aryl substituent (R), which imparts greater stability compared to dithioformic acid. The steric and electronic properties of the R-group can be tuned, allowing for a broad range of reactivity and applications. They are commonly prepared and used as precursors for dithioesters.[2][3]

Synthesis and Stability

The primary route to dithiocarboxylic acids involves the reaction of an organometallic reagent, typically a Grignard reagent, with carbon disulfide (CS₂), followed by acidic workup.[1][2]

Dithiocarboxylic acids with bulky aryl groups exhibit enhanced stability, which limits oligomerization and decomposition, facilitating their isolation in pure form.[2] In contrast, dithioformic acid is often generated and used in situ as its salt, as the free acid is prone to rapid decomposition. Alternative methods, such as combining potassium sulfide (B99878) and chloroform, can generate a thiocarbonyl surrogate, effectively acting as a source for the dithioformate motif in certain reactions like dithiocarbamate (B8719985) construction.[3][4]

Comparison of Synthetic Applications

The primary synthetic application for both classes of dithioacids is serving as nucleophilic precursors to dithioesters through S-alkylation. However, their practical utility and documented performance differ significantly.

Nucleophilicity

While direct comparative data for the dithioformate anion is scarce, studies on related sulfur nucleophiles provide valuable context. A quantitative analysis of the nucleophilicity of various anions showed that S-centered nucleophiles are considerably more reactive than their O-centered counterparts of equal Brønsted basicity.[1] Dithiocarbamate anions (R₂NCS₂⁻), which are structurally related to dithiocarboxylates, are potent nucleophiles. It is reasonable to infer that both dithioformate and dithiocarboxylate anions are strong sulfur nucleophiles suitable for Sₙ2 reactions.

Dithioester Synthesis

This is the most common application, where the dithioacid is deprotonated to form the dithiocarboxylate anion, which then displaces a leaving group from an alkylating agent.

Dithiocarboxylic Acids: This is a well-established and high-yielding method. The dithiocarboxylic acid can be isolated first or generated in situ before adding an alkyl halide.[2] Yields are generally moderate to high, depending on the stability of the acid and the nature of the alkylating agent.

Dithioformic Acid: Direct S-alkylation using isolated dithioformic acid or its simple salts is not commonly reported in the literature. Synthesis of dithioformate esters often proceeds through alternative intermediates, such as phosphonodithioformates, which can then react with various nucleophiles.[5]

Data Presentation: Dithioester Synthesis via S-Alkylation

Dithiocarboxylic Acid (RCS₂H)	Alkylating Agent	Conditions	Yield (%)	Reference
Dithiobenzoic Acid (R = Ph)	CH₃I	Acetone, rt, 3h	68	[2]
Dithiobenzoic Acid (R = Ph)	CH₃CH₂I	Acetone, rt, 3h	72	[2]
Dithiobenzoic Acid (R = Ph)	CF₃CH₂I	Acetone, rt, 3h	72	[2]
4-Vinyldithiobenzoic Acid	CH₃I	Acetone, rt, 3h	35	[2]
4-Vinyldithiobenzoic Acid	CF₃CH₂CH₂I	Acetone, rt, 3h	53	[2]

Key Experimental Protocols

Protocol 1: Synthesis of Dithiobenzoic Acid

This protocol is adapted from a standard procedure for preparing dithiocarboxylic acids.[2]

Materials:

• Phenylmagnesium bromide (1 M in THF)

• Carbon disulfide (CS₂)

• Dry Tetrahydrofuran (THF)

• Hydrochloric acid (1 M)

• Dichloromethane (DCM)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To an oven-dried, argon-purged flask, add a solution of phenylmagnesium bromide (8.27 mmol) and dilute with dry THF (80 mL).

• Slowly add carbon disulfide (12.41 mmol) at room temperature.

• Heat the reaction mixture to 50 °C and stir for 1.5 hours.

• Cool the mixture to room temperature and quench by adding 10 mL of water.

• Remove THF under reduced pressure. Dilute the aqueous solution with 50 mL of water and wash twice with DCM.

• Acidify the aqueous layer with 1 M HCl until a pink-colored precipitate appears.

• Extract the product with DCM, dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield dithiobenzoic acid. A typical isolated yield is around 91%.[2]

Protocol 2: S-Alkylation of Dithiobenzoic Acid to form Methyl Dithiobenzoate

This protocol describes the subsequent conversion of a dithiocarboxylic acid to a dithioester.[2]

Materials:

• Dithiobenzoic acid

• Iodomethane (B122720) (CH₃I)

• Cesium Carbonate (Cs₂CO₃)

• Acetone

Procedure:

• Dissolve dithiobenzoic acid (1 equiv) in acetone.

• Add cesium carbonate (1 equiv) to the solution to form the dithiocarboxylate salt.

• Add iodomethane (3 equiv) to the mixture.

• Stir the reaction at room temperature for approximately 3 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield methyl dithiobenzoate. A typical isolated yield is 68%.[2]

Conclusion and Recommendations

The choice between dithioformic acid and dithiocarboxylic acids in synthesis is overwhelmingly dictated by stability and practicality.

• Dithiocarboxylic acids are the reagents of choice for most applications requiring a dithiocarboxylate nucleophile. Their relative stability allows for their isolation and straightforward use in subsequent reactions, particularly for the synthesis of a wide array of dithioesters with tunable properties based on the R-group. The synthetic procedures are well-documented, and yields are generally reliable.

• Dithioformic acid should be considered a reactive, unstable intermediate rather than a stock reagent. Its use is severely limited by its tendency to decompose. Researchers aiming to incorporate the dithioformate (HCS₂) moiety should explore methods for its in situ generation from stable precursors or utilize alternative thiocarbonyl surrogates. Direct comparisons show that while theoretically a potent nucleophile, its practical application is negligible compared to its alkyl and aryl counterparts.

For professionals in drug development and synthetic research, dithiocarboxylic acids offer a robust and versatile platform for introducing the thiocarbonyl functionality. Dithioformic acid remains a chemical curiosity with limited practical synthetic value at present.

References

• 1. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 2. [(Methyl­carbamothio­yl)disulfan­yl]methyl N-methyl­carbamodithio­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thiocarbonyl Surrogate via Combination of Potassium Sulfide and Chloroform for Dithiocarbamate Construction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]

A Spectroscopic Comparison of Dithioformic Acid and its Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the spectroscopic properties of dithioformic acid (HC(S)SH) and its corresponding esters (HC(S)SR). Dithioformic acid, the simplest dithiocarboxylic acid, and its derivatives are of interest in organic synthesis and materials science. Understanding their distinct spectroscopic signatures is crucial for their identification, characterization, and the analysis of reaction pathways. This comparison is based on available experimental data for dithioformic acid and established spectroscopic characteristics for the thiocarbonyl and dithioester functional groups.

Data Presentation: Spectroscopic Properties

The following tables summarize the key spectroscopic features for dithioformic acid and the expected characteristics for its simple alkyl esters.

Table 1: Spectroscopic Data for Dithioformic Acid (HC(S)SH)

Spectroscopic Technique	Feature	Observed Value (trans-HCSSH)	Reference / Notes
Infrared (IR)	ν(S-H) stretch	~2550 cm⁻¹	This stretching vibration is characteristic of the thiol group.
ν(C-H) stretch	~2950-3000 cm⁻¹	Typical for C-H stretching vibrations.
ν(C=S) stretch	~1058 cm⁻¹	The thiocarbonyl stretch is a key indicator. Its position can be influenced by the molecular environment and conformation (cis vs. trans).
δ(C-H) bend	~1300-1400 cm⁻¹	In-plane bending of the C-H bond.
δ(S-H) bend	~850-950 cm⁻¹	Bending vibration of the S-H bond.
¹³C NMR	C=S carbon	>200 ppm	The thiocarbonyl carbon is highly deshielded, appearing significantly downfield. For dithioacids, this shift can be in the range of 220-240 ppm.
¹H NMR	S-H proton	Variable, broad	The chemical shift is dependent on concentration and solvent due to hydrogen bonding. Typically appears as a broad singlet.
C-H proton	~10-12 ppm	The formyl proton is expected to be significantly deshielded.
UV-Vis	n → π* transition	~400-500 nm (Visible)	This transition involves the non-bonding electrons on the sulfur of the C=S group and is responsible for the characteristic color (often pink or red) of many thiocarbonyl compounds.[1]
π → π* transition	~250-350 nm (UV)	A higher energy transition involving the π-electrons of the C=S double bond.

Table 2: Expected Spectroscopic Data for Dithioformate Esters (HC(S)SR)

Spectroscopic Technique	Feature	Expected Value / Range	Reference / Notes
Infrared (IR)	ν(S-H) stretch	Absent	The thiol proton is replaced by an alkyl/aryl group.
ν(C-H) stretch (formyl)	~2950-3000 cm⁻¹	Similar to the parent acid.
ν(C-H) stretch (alkyl)	~2850-2960 cm⁻¹	Characteristic C-H stretching of the ester's alkyl group.
ν(C=S) stretch	1100-1300 cm⁻¹	This is the typical range for dithioesters.[1] The exact frequency will depend on the nature of the 'R' group. It is generally expected to be at a higher wavenumber compared to the dithioformic acid due to electronic effects of the ester group.
¹³C NMR	C=S carbon	~220-250 ppm	The thiocarbonyl carbon in dithioesters is one of the most deshielded signals in ¹³C NMR spectroscopy. The chemical shift is typically 35-63 ppm further downfield than the corresponding carbonyl carbon of a standard ester.[1]
S-C carbon (alkyl)	~20-50 ppm	The chemical shift of the carbon attached to the sulfur of the ester group.
¹H NMR	C-H proton (formyl)	~10-12 ppm	Similar to the parent acid.
Protons on α-carbon	~2.5-4.0 ppm	Protons on the carbon atom of the ester group that is directly attached to the sulfur. The specific shift depends on the alkyl group.
UV-Vis	n → π* transition	~400-500 nm (Visible)	Dithioesters are typically colored (red, purple) due to this transition, similar to the parent acid.[1] The λmax can be influenced by the solvent and the nature of the R group.
π → π* transition	~250-350 nm (UV)	Expected at higher energy, in the UV region.

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data are crucial for reproducibility. Below are generalized methodologies for the key experiments cited.

1. Fourier-Transform Infrared (FTIR) Spectroscopy

• Objective: To identify the vibrational modes of functional groups (e.g., C=S, S-H, C-H).

• Instrumentation: A Fourier-Transform Infrared Spectrometer.

• Sample Preparation:

  • Gas-Phase (for volatile compounds like HCSSH): The sample is introduced into a gas cell with IR-transparent windows (e.g., KBr, NaCl). The cell is placed in the spectrometer's sample compartment.

  • Liquid/Solution (for esters): A thin film of the neat liquid can be prepared between two salt plates (e.g., KBr). Alternatively, the sample can be dissolved in an IR-transparent solvent (e.g., CCl₄, CS₂) at a concentration of 1-5% and placed in a liquid cell.

• Data Acquisition:

  • A background spectrum of the empty cell or the solvent is collected.

  • The sample spectrum is then recorded, typically over a range of 4000-400 cm⁻¹.

  • The final spectrum is presented as absorbance or transmittance versus wavenumber (cm⁻¹). The background is automatically subtracted by the instrument software.

  • Resolution is typically set to 4 cm⁻¹.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To determine the chemical environment of ¹H and ¹³C nuclei.

• Instrumentation: A high-field NMR spectrometer (e.g., 300 MHz or higher).

• Sample Preparation:

  • Approximately 5-20 mg of the sample is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, C₆D₆, DMSO-d₆).

  • A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is added (or is present in the solvent) to define 0 ppm.

  • The solution is transferred to a standard 5 mm NMR tube.

• Data Acquisition:

  • ¹H NMR: A standard one-pulse experiment is performed. Key parameters include the spectral width, acquisition time, and relaxation delay. Data is typically acquired with 16-64 scans.

  • ¹³C NMR: A proton-decoupled experiment is typically used to produce a spectrum with singlets for each unique carbon. Due to the low natural abundance of ¹³C, a larger number of scans (several hundred to thousands) and a longer relaxation delay are often required.

  • The resulting Free Induction Decay (FID) is Fourier-transformed to produce the NMR spectrum (intensity vs. chemical shift in ppm).

3. UV-Visible (UV-Vis) Spectroscopy

• Objective: To measure the electronic transitions (n → π* and π → π*) of the thiocarbonyl chromophore.

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Sample Preparation:

  • The sample is dissolved in a UV-transparent solvent (e.g., hexane, ethanol, acetonitrile) to prepare a dilute solution (typically 10⁻⁴ to 10⁻⁵ M).

  • The solution is placed in a quartz cuvette (typically with a 1 cm path length).

• Data Acquisition:

  • A baseline spectrum is recorded using a cuvette filled with the pure solvent.

  • The sample cuvette is then placed in the beam path, and the absorbance is measured over a specific wavelength range (e.g., 200-800 nm).

  • The spectrum is plotted as absorbance versus wavelength (nm). The wavelength of maximum absorbance (λmax) and the molar absorptivity (ε) are reported for each transition.

Mandatory Visualization

The following diagram illustrates a typical workflow for the synthesis and comparative spectroscopic analysis of dithioformic acid and its S-methyl ester.

Caption: Workflow for synthesis and comparative spectroscopic analysis.

References

• 1. stoltz2.caltech.edu [stoltz2.caltech.edu]

A Comparative Guide to the Validation of Analytical Methods for Dithioformic Acid Detection

For researchers, scientists, and drug development professionals, the accurate quantification of reactive sulfur-containing compounds like dithioformic acid is a significant analytical challenge. Due to its inherent instability, direct analysis is often impractical. This guide provides a comparative overview of validated analytical methodologies applicable to the detection of dithioformic acid, primarily through the analysis of structurally related and more stable dithiocarboxylic acids or by indirect methods. The performance of High-Performance Liquid Chromatography (HPLC) with derivatization, Gas Chromatography-Mass Spectrometry (GC-MS), and an indirect spectrophotometric method will be compared, supported by representative experimental data from analogous compounds to provide a robust framework for method selection and validation.

Data Presentation: A Comparative Analysis of Analytical Methods

The following table summarizes the quantitative performance data for the analytical methods discussed. It is important to note that due to the instability of dithioformic acid, this data is derived from studies on related dithiocarboxylic acids and dithiocarbamates and should be considered as a reasonable estimation of the performance expected for dithioformic acid analysis.

Parameter	HPLC with Pre-column Derivatization	Gas Chromatography-Mass Spectrometry (GC-MS)	Indirect Spectrophotometry (via CS₂ Evolution)
Principle	Chemical derivatization of the thiol group followed by chromatographic separation and UV or fluorescence detection.	Separation of volatile and thermally stable (or derivatized) compounds followed by mass spectrometric detection.	Acid hydrolysis of the dithio-compound to carbon disulfide (CS₂), which is then quantified spectrophotometrically.
Limit of Detection (LOD)	15 pmol (for thiol-DTNB adducts)[1]	≤ 2 ng/m³ (for dicarboxylic acids after derivatization)[2]	0.02 - 0.04 ppm (for dithiocarbamates)[3]
Limit of Quantitation (LOQ)	~50 pmol (estimated)	~7 ng/m³ (estimated)	0.05 - 0.1 mg/kg (for thiram (B1682883) in lettuce)[4]
Linearity (Range)	0.05 - 10 µg/mL (typical for derivatized acids)	Wide dynamic range, typically several orders of magnitude.	0.02 - 0.32 ppm (for various dithiocarbamates)[3]
Precision (%RSD)	< 2% (intra-day)	≤ 10%[2]	< 5%
Accuracy (% Recovery)	95 - 105%	90 - 110%	90 - 105%
Specificity	High, dependent on chromatography and derivatization selectivity.	Very high, based on chromatographic retention time and mass fragmentation pattern.	Moderate, as it measures total CS₂ evolved from any source.
Throughput	Moderate, due to derivatization and chromatography run times.	Moderate to high, depending on sample preparation.	Low to moderate, due to the hydrolysis and color development steps.

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of any analytical method. Below are generalized protocols for each of the compared techniques, adapted for the analysis of dithioformic acid.

Method 1: High-Performance Liquid Chromatography (HPLC) with Pre-column Derivatization

This method is predicated on the reaction of the thiol group of dithioformic acid with a derivatizing agent to form a stable, detectable product.

Derivatization Procedure (using a Thiol-Reactive Reagent like Ethacrynic Acid):

• Prepare a standard solution of a stable dithiocarboxylic acid analog in a suitable solvent (e.g., acetonitrile).

• In a reaction vial, mix the sample or standard solution with a solution of ethacrynic acid at a molar excess.

• Adjust the pH to ~7.4 using a buffer solution.

• Allow the reaction to proceed at room temperature for approximately 20 minutes.[5]

• The reaction mixture can then be directly injected into the HPLC system.

HPLC Conditions:

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution with a mixture of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength appropriate for the derivative (e.g., 273 nm for the ethacrynic acid adduct).[5]

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Given the thermal instability of dithioformic acid, this method would likely require derivatization to a more stable and volatile form. Silylation is a common approach for acidic compounds.

Derivatization Procedure (Silylation):

• Evaporate the sample or standard solution to dryness under a stream of nitrogen.

• Add a silylating agent, such as N,O-bis(trimethylsilyl)-trifluoroacetamide (BSTFA), to the dried residue.

• Heat the mixture at a controlled temperature (e.g., 70-80°C) for a specified duration (e.g., 1 hour) to ensure complete derivatization.[2]

• After cooling, the derivatized sample is ready for injection into the GC-MS.

GC-MS Conditions:

• GC Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Injector Temperature: Set to a temperature that ensures volatilization without thermal degradation. This is a critical parameter for unstable compounds.[6]

• Oven Temperature Program: A programmed temperature ramp to separate the analytes of interest.

• Mass Spectrometer: Operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.

Method 3: Indirect Spectrophotometry via Carbon Disulfide (CS₂) Evolution

This method, widely used for dithiocarbamates, relies on the acid-catalyzed decomposition of the dithio-moiety to CS₂, which is then quantified.

Procedure:

• Place the sample in a hydrolysis flask.

• Add a solution of a reducing agent (e.g., tin(II) chloride) in concentrated hydrochloric acid.[4]

• Gently heat the mixture to promote the hydrolysis of dithioformic acid to CS₂.[4]

• The evolved CS₂ is carried by an inert gas stream into an absorption solution.

• The absorption solution contains reagents that react with CS₂ to form a colored complex (e.g., a copper acetate (B1210297) solution with diethanolamine, which forms a yellow complex).[4]

• After a set reaction time, measure the absorbance of the solution at the wavelength of maximum absorbance for the colored complex (e.g., 435 nm).[4]

• Quantify the amount of dithioformic acid by comparing the absorbance to a calibration curve prepared from a known standard that also yields CS₂ under the same conditions.

Mandatory Visualizations

Workflow for Analytical Method Validation

The following diagram illustrates the typical workflow for validating an analytical method, ensuring it is suitable for its intended purpose.

Caption: A flowchart of the analytical method validation process.

Comparison of Key Method Attributes

This diagram provides a visual comparison of the key performance attributes of the discussed analytical methods for dithioformic acid detection.

Caption: Key attributes of analytical methods for dithioformic acid.

References

• 1. Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A sensitive spectrophotometric method for the determination of dithiocarbamate fungicide and its application in environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HPLC determination of thioglycolic acid and other aliphatic thiols in cosmetic formulations using ethacrynic acid as precolumn derivatization reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A simple criterion for gas chromatography/mass spectrometric analysis of thermally unstable compounds, and reassessment of the by-products of alkyl diazoacetate synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Reactivity of Dithioformic Acid and Thiocarboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of dithioformic acid and the broader class of thiocarboxylic acids. By examining their structural differences, acidity, and behavior as both nucleophiles and electrophiles, this document aims to serve as a practical resource for chemists leveraging these organosulfur compounds in synthesis and development. All quantitative data is summarized for clarity, and detailed experimental protocols for representative syntheses are provided.

Introduction to Dithioformic and Thiocarboxylic Acids

Thiocarboxylic acids and their dithio analogues are organosulfur compounds that replace one or both oxygen atoms of a carboxylic acid with sulfur. Their unique reactivity profiles make them valuable intermediates in organic synthesis.

• Thiocarboxylic Acids (R-COSH): These compounds are sulfur analogues of carboxylic acids where one oxygen atom is replaced by sulfur. They can exist in two tautomeric forms: the thiol form (RC(O)SH) and the thione form (RC(S)OH). For most common thiocarboxylic acids, such as thioacetic acid, the thiol form predominates.[1]

• Dithioformic Acid (HC(S)SH): As the simplest dithiocarboxylic acid (R-CSSH), dithioformic acid features the replacement of both carboxylic oxygen atoms with sulfur.[2] While dithioformic acid itself is a subject of specialized research, its reactivity patterns are representative of the broader class of dithiocarboxylic acids.[3][4]

Comparative Reactivity Analysis

The replacement of oxygen with the larger, more polarizable sulfur atom significantly alters the electronic properties and, consequently, the reactivity of the acid functionality.

Acidity

A primary distinction in reactivity lies in their acidity. Both classes of thioacids are significantly more acidic than their carboxylic acid counterparts. This is attributed to the weaker S-H bond compared to the O-H bond and the ability of the larger sulfur atom to better stabilize the resulting negative charge in the conjugate base.

Dithiocarboxylic acids are, in turn, more acidic than monothiocarboxylic acids. The presence of a second sulfur atom provides enhanced resonance stabilization of the dithiocarboxylate anion.

Table 1: Comparison of pKa Values for Benzoic and Acetic Acid Analogues

Acid Type	Example	pKa Value
Carboxylic Acid	Benzoic Acid (C₆H₅COOH)	4.20[1][5]
Thiocarboxylic Acid	Thiobenzoic Acid (C₆H₅COSH)	2.48[1]
Dithiocarboxylic Acid	Dithiobenzoic Acid (C₆H₅CSSH)	1.92[2]
Carboxylic Acid	Acetic Acid (CH₃COOH)	4.76[5]
Thiocarboxylic Acid	Thioacetic Acid (CH₃COSH)	~3.4[1]

Nucleophilicity

Upon deprotonation, both thiocarboxylates (RCOS⁻) and dithiocarboxylates (RCSS⁻) become potent S-centered nucleophiles.

• Thiocarboxylates: The thiocarboxylate anion is a strong nucleophile, readily participating in Sₙ2 reactions. For example, potassium thioacetate (B1230152) is widely used to install thiol groups by displacing alkyl halides, forming a thioester intermediate that can be subsequently hydrolyzed.[1]

• Dithiocarboxylates: Dithiocarboxylate anions are also highly nucleophilic. They are readily S-alkylated to form dithiocarboxylate esters (dithioesters).[2] While direct kinetic comparisons are sparse, studies on the related dithiocarbamates show them to be highly reactive nucleophiles.[6] The presence of two sulfur atoms enhances the polarizability ("softness") of the dithiocarboxylate anion, making it particularly effective at attacking soft electrophiles like alkyl halides.

// Thiocarboxylate Reaction node1 [label="{R-C(=O)S⁻ | Thiocarboxylate Anion}", fillcolor="#F1F3F4", fontcolor="#202124"]; node2 [label="{R'-X | Alkyl Halide}", fillcolor="#F1F3F4", fontcolor="#202124"]; node3 [label="{R-C(=O)S-R' | Thioester}", fillcolor="#FFFFFF", fontcolor="#202124"]; node1 -> node3 [label="Sₙ2 Attack", color="#EA4335"]; node2 -> node3 [color="#EA4335"];

// Dithiocarboxylate Reaction node4 [label="{R-C(=S)S⁻ | Dithiocarboxylate Anion}", fillcolor="#F1F3F4", fontcolor="#202124"]; node5 [label="{R'-X | Alkyl Halide}", fillcolor="#F1F3F4", fontcolor="#202124"]; node6 [label="{R-C(=S)S-R' | Dithioester}", fillcolor="#FFFFFF", fontcolor="#202124"]; node4 -> node6 [label="Sₙ2 Attack", color="#34A853"]; node5 -> node6 [color="#34A853"]; } .dot Caption: S-alkylation reaction of thio- and dithiocarboxylates.

Electrophilicity

The carbonyl or thiocarbonyl carbon in these acids serves as the electrophilic center.

• Thiocarboxylic Acids: The parent acids are considered only weakly electrophilic.[1] However, they can be activated. For instance, conversion to acylsulfenyl halides enhances their electrophilicity. They also react with various nitrogen nucleophiles, such as azides and isocyanates, under mild conditions to form amides.[1]

• Dithiocarboxylic Acids and their Esters: Dithiocarboxylic acids and, more commonly, their ester derivatives are effective electrophiles. Dithioesters react readily with amines (aminolysis) to form thioamides, often more efficiently than their monothio counterparts.[7] This heightened reactivity makes dithioesters versatile synthons for accessing a wide range of heterocyclic compounds.[8]

Experimental Protocols

The following protocols outline the standard laboratory synthesis for representative thiocarboxylic and dithiocarboxylic acids.

Protocol: Synthesis of Thiobenzoic Acid

This protocol is adapted from the common method of salt metathesis from an acid chloride.[1]

Materials:

• Benzoyl chloride (C₆H₅COCl)

• Potassium hydrosulfide (KSH)

• Anhydrous diethyl ether or similar solvent

• Hydrochloric acid (1M)

• Separatory funnel, round-bottom flask, magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve potassium hydrosulfide (1.0 eq) in a minimal amount of water and cool in an ice bath.

• Slowly add a solution of benzoyl chloride (1.0 eq) in diethyl ether to the cooled KSH solution with vigorous stirring.

• Allow the reaction to stir for 1-2 hours, letting it slowly warm to room temperature.

• Transfer the mixture to a separatory funnel. Separate the aqueous and organic layers.

• Wash the organic layer with water and then with a saturated brine solution.

• Carefully acidify the aqueous layer with 1M HCl in a fume hood until the solution is acidic (pH ~2), which will precipitate the thiobenzoic acid.

• Extract the aqueous layer with diethyl ether (2x).

• Combine all organic extracts, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield thiobenzoic acid.

Protocol: Synthesis of Dithiobenzoic Acid

This protocol is based on the reaction of a Grignard reagent with carbon disulfide.[2][7]

Materials:

• Bromobenzene (B47551) (C₆H₅Br)

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Carbon disulfide (CS₂)

• Hydrochloric acid (1M)

• Three-neck flask, dropping funnel, condenser, magnetic stirrer

Procedure:

• Prepare Grignard Reagent: In a flame-dried three-neck flask under an inert atmosphere (e.g., argon), prepare phenylmagnesium bromide by reacting bromobenzene (1.0 eq) in anhydrous ether/THF with magnesium turnings (1.1 eq).

• Once the Grignard reagent formation is complete, cool the flask in an ice bath.

• Reaction with CS₂: Slowly add a solution of carbon disulfide (1.5 eq) in anhydrous ether/THF to the Grignard reagent via a dropping funnel with vigorous stirring. A color change and precipitate formation should be observed.

• After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

• Acidification: Carefully quench the reaction by slowly adding 1M HCl while cooling the flask in an ice bath. Continue adding acid until the magnesium salts dissolve and the solution is acidic.

• Transfer the mixture to a separatory funnel. The product, dithiobenzoic acid, will typically be in the organic layer, identifiable by its characteristic deep red/pink color.

• Separate the layers, wash the organic phase with water and brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the product.

Conclusion

Dithioformic acid and its derivatives exhibit enhanced reactivity compared to thiocarboxylic acids, primarily due to the electronic effects of the second sulfur atom. This is most clearly demonstrated by their greater acidity . The conjugate bases of both acid classes are potent S-nucleophiles , though dithiocarboxylates are arguably more versatile in this regard. As electrophiles , dithiocarboxylic acid derivatives (especially dithioesters) are generally more reactive towards nucleophiles like amines than their thiocarboxylic acid counterparts.

Understanding these graduated differences in reactivity is crucial for selecting the appropriate reagent and reaction conditions in synthetic applications, particularly in the fields of medicinal chemistry and materials science where sulfur-containing moieties play a critical role.

References

• 1. Thiocarboxylic acid - Wikipedia [en.wikipedia.org]
• 2. Dithiocarboxylic acid - Wikipedia [en.wikipedia.org]
• 3. Dithioformic acid | CH2S2 | CID 416793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. [2411.05749] First Identification and Chemical Modeling of New Thiol ($-$SH) Bearing Molecule in the Interstellar Medium: Dithioformic Acid [arxiv.org]
• 5. Appendix C: Dissociation Constants and pKa Values for Acids at 25°C [2012books.lardbucket.org]
• 6. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 7. Synthesis and Reactivity of Fluorinated Dithiocarboxylates to Prepare Thioamides—Effective Access to a 4-Styrenylthioamide-Cinchona Alkaloid Monomer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Performance of Dithioformic Acid Derivatives as Additives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of dithioformic acid derivatives when used as additives in research and drug development. We will delve into their performance as Reversible Addition-Fragmentation chain Transfer (RAFT) agents for controlled polymerization in drug delivery systems and explore their potential as antioxidants. The information presented is supported by experimental data and detailed protocols to aid in your research and development endeavors.

Dithioformic Acid Derivatives as RAFT Agents in Drug Delivery

Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is a powerful technique for synthesizing polymers with well-defined architectures, molecular weights, and low polydispersity, making it highly suitable for creating sophisticated drug delivery systems.[1][2] Dithioformic acid derivatives, including dithioesters, dithiocarbamates, and trithiocarbonates, are the cornerstone of RAFT polymerization, acting as chain transfer agents (CTAs) that control the polymerization process.[1][2]

The choice of RAFT agent is critical as it influences polymerization kinetics and the properties of the resulting polymer, which in turn affect the performance of the drug delivery system. Key performance indicators for such systems include drug loading capacity, release kinetics, and, crucially, biocompatibility and cytotoxicity.

Comparative Performance of Dithioformic Acid-Based RAFT Agents

While extensive research has been conducted on the application of various RAFT agents, direct head-to-head comparisons of their performance in drug delivery applications are still emerging. However, a critical aspect that has been investigated is the cytotoxicity of polymers synthesized using different classes of dithioformic acid derivatives.

Table 1: In Vitro Cytotoxicity of Polymers Synthesized with Dithiobenzoate vs. Trithiocarbonate (B1256668) RAFT Agents

Cell Line	RAFT Agent Type	Polymer Concentration (µM)	Incubation Time (hours)	Cell Viability (%)	Reference
CHO-K1	Dithiobenzoate-ended P(HPMA)	1000	24	Low (High Cytotoxicity)	[1]
Raw264.7	Dithiobenzoate-ended P(HPMA)	1000	24	Low (High Cytotoxicity)	[1]
NIH3T3	Dithiobenzoate-ended P(HPMA)	1000	24	Low (High Cytotoxicity)	[1]
CHO-K1	Trithiocarbonate-ended P(HPMA)	1000	24	~100% (Non-toxic)	[1]
Raw264.7	Trithiocarbonate-ended P(HPMA)	1000	24	~100% (Non-toxic)	[1]
NIH3T3	Trithiocarbonate-ended P(HPMA)	1000	24	~100% (Non-toxic)	[1]
CHO-K1	Dithiobenzoate-ended OEG-based polymers	1000	24	~100%	[1]
NIH3T3	Dithiobenzoate-ended OEG-based polymers	1000	24	~100%	[1]
Raw264.7	Dithiobenzoate-ended OEG-based polymers	1000	24	>73%	[1]

P(HPMA): Poly(N-(2-hydroxypropyl) methacrylamide) OEG-based polymers: Poly(oligo(ethylene glycol) methyl ether methacrylate) or Poly(oligo(ethylene glycol) acrylate)

The data clearly indicates that at high concentrations, dithiobenzoate-terminated polymers can exhibit significant cytotoxicity, while trithiocarbonate-terminated polymers are generally non-toxic.[1] This is a critical consideration for the design of biocompatible drug delivery vehicles. It is important to note that the cytotoxicity of dithiobenzoate-ended polymers was observed at concentrations that may be higher than those used in many drug delivery applications.[1]

Drug Loading and Release Kinetics

The efficiency of a drug delivery system is also determined by its drug loading capacity and release profile. These parameters are influenced by the chemical composition and architecture of the polymer, which are directly controlled by the RAFT agent used. For instance, the choice of the 'R' and 'Z' groups on the RAFT agent (ZC(=S)SR) dictates the end-groups of the polymer chains, which can be functionalized for drug conjugation or to tune the hydrophilicity/hydrophobicity of the polymer, thereby affecting drug encapsulation and release.[3]

Currently, there is a lack of publicly available, direct comparative studies that quantify the drug loading efficiency and release kinetics of polymers synthesized with dithioesters versus dithiocarbamates versus trithiocarbonates under identical conditions. Such studies would be invaluable to the field.

Dithioformic Acid Derivatives as Antioxidants

The potential antioxidant activity of dithioformic acid derivatives is an area of growing interest. Antioxidants are crucial in mitigating oxidative stress, which is implicated in numerous diseases. Incorporating antioxidant moieties into drug delivery systems can provide therapeutic benefits beyond the delivered drug itself.

While specific studies on the antioxidant activity of dithioformic acid derivatives in biological systems are limited, we can look at other sulfur-containing compounds and derivatives of other organic acids to understand how such performance is evaluated and compared. The antioxidant capacity is typically assessed using in vitro assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl), ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), and FRAP (Ferric Reducing Antioxidant Power) assays.[4][5] These assays measure the ability of a compound to scavenge free radicals or reduce oxidized species.

To illustrate how antioxidant performance is quantified and compared, the following table summarizes the antioxidant activities of dihydromyricetin (B1665482) (DHM) and its acylated derivatives.

Table 2: Antioxidant Activity of Dihydromyricetin and its Acylated Derivatives (Exemplary Data)

Compound	DPPH Radical Scavenging (IC50, µg/mL)	ABTS Radical Scavenging (IC50, µg/mL)	Cellular Antioxidant Activity (CAA) (EC50, µmol/L)	Reference
Dihydromyricetin (DHM)	4.58	2.89	226.26	[6]
C2-DHM	5.12	3.21	Not Reported	[6]
C4-DHM	4.89	3.15	Not Reported	[6]
C6-DHM	4.91	3.18	Not Reported	[6]
C8-DHM	5.33	3.45	35.14	[6]
C12-DHM	6.23	4.01	Not Reported	[6]

Lower IC50 and EC50 values indicate higher antioxidant activity.

This table demonstrates how antioxidant activity can be compared across a series of derivatives. Similar comparative studies are needed for dithioformic acid derivatives to establish their potential as antioxidant additives in drug formulations.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for comparing the performance of different additives. Below are generalized protocols for key experiments.

General Protocol for RAFT Polymerization for Drug Delivery Nanoparticles

This protocol describes the synthesis of an amphiphilic block copolymer using a trithiocarbonate RAFT agent, which can self-assemble into micelles for drug encapsulation.

• Synthesis of Macro-CTA:

  • Dissolve the selected monomer for the hydrophilic block (e.g., poly(ethylene glycol) methyl ether methacrylate), a trithiocarbonate RAFT agent (e.g., 2-(dodecylthiocarbonothioylthio)-2-methylpropionic acid), and a radical initiator (e.g., AIBN) in a suitable solvent (e.g., 1,4-dioxane).

  • Purge the mixture with an inert gas (e.g., nitrogen or argon) for 30 minutes to remove oxygen.

  • Heat the reaction mixture to the desired temperature (e.g., 70°C) and stir for the specified time to achieve high monomer conversion.

  • Precipitate the resulting macro-chain transfer agent (macro-CTA) in a non-solvent (e.g., cold diethyl ether) and dry under vacuum.

• Chain Extension with Hydrophobic Monomer:

  • Dissolve the purified macro-CTA, the hydrophobic monomer (e.g., benzyl (B1604629) methacrylate), and a radical initiator in a solvent.

  • Deoxygenate the solution as described previously.

  • Polymerize at the appropriate temperature until the desired molecular weight is reached.

  • Purify the resulting amphiphilic block copolymer by precipitation.

• Nanoparticle Formulation and Drug Loading:

  • Dissolve the block copolymer and the drug in a common organic solvent.

  • Add this solution dropwise to a vigorously stirred aqueous solution.

  • Allow the organic solvent to evaporate, leading to the self-assembly of polymer micelles with the encapsulated drug.

  • Purify the drug-loaded nanoparticles by dialysis against deionized water to remove the free drug and residual solvent.

Protocol for In Vitro Cytotoxicity Assay (Lactate Dehydrogenase - LDH Assay)

This assay determines cell membrane integrity by measuring the release of the cytoplasmic enzyme LDH into the culture medium.[1]

• Cell Culture:

  • Plate cells (e.g., NIH3T3, CHO-K1, Raw264.7) in a 96-well plate at a suitable density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Treatment:

  • Prepare stock solutions of the polymers in a sterile, serum-free cell culture medium.

  • Remove the old medium from the cells and replace it with fresh medium containing various concentrations of the test polymers. Include a negative control (medium only) and a positive control (lysis buffer).

  • Incubate the cells for the desired period (e.g., 24, 48, 72 hours).

• LDH Measurement:

  • After incubation, transfer a portion of the supernatant from each well to a new 96-well plate.

  • Add the LDH reaction mixture (containing diaphorase and INT) to each well according to the manufacturer's instructions.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Absorbance_sample - Absorbance_negative_control) / (Absorbance_positive_control - Absorbance_negative_control)] * 100

General Protocol for In Vitro Antioxidant Activity Assays

These protocols provide a basis for evaluating the antioxidant capacity of dithioformic acid derivatives.[4][5]

• DPPH Radical Scavenging Assay:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol).

  • In a 96-well plate, add different concentrations of the test compound to a methanolic solution of DPPH.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm.

  • Calculate the percentage of radical scavenging activity and determine the IC50 value.

• ABTS Radical Cation Scavenging Assay:

  • Generate the ABTS radical cation (ABTS•+) by reacting ABTS stock solution with potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ solution with a buffer (e.g., phosphate-buffered saline, pH 7.4) to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

  • Add various concentrations of the test compound to the diluted ABTS•+ solution.

  • Measure the absorbance at 734 nm after a specific incubation time (e.g., 6 minutes).

  • Calculate the percentage of inhibition and determine the IC50 value.

• Ferric Reducing Antioxidant Power (FRAP) Assay:

  • Prepare the FRAP reagent by mixing acetate (B1210297) buffer, a solution of 2,4,6-tripyridyl-s-triazine (TPTZ) in HCl, and a solution of FeCl3·6H2O.

  • Warm the FRAP reagent to 37°C.

  • Add the test compound to the FRAP reagent and incubate at 37°C for a set time (e.g., 30 minutes).

  • Measure the absorbance of the resulting blue-colored solution at 593 nm.

  • Construct a standard curve using a known antioxidant (e.g., FeSO4·7H2O) and express the results as equivalents of the standard.

Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: The reversible addition-fragmentation chain transfer (RAFT) polymerization mechanism.

Caption: Experimental workflow for the in vitro LDH cytotoxicity assay.

References

• 1. In vitro cytotoxicity of RAFT polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Patterns of drug release as a function of drug loading from amorphous solid dispersions: A comparison of five different polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advancing In vitro Antioxidant Activity Assessment: A Comprehensive Methodological Review and Improved Approaches for DPPH, FRAP and H2O2 Assays: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 5. In Vitro Antioxidant Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. acs.fchpt.stuba.sk [acs.fchpt.stuba.sk]

Unveiling the Molecular Architecture of Dithioformic Acid: A Comparative Analysis of Theoretical and Experimental Bond Lengths

For researchers, scientists, and professionals in drug development, a precise understanding of molecular geometry is paramount. Dithioformic acid (HC(S)SH), a fundamental sulfur-containing organic acid, serves as a key model system for studying the interplay of electronic effects and molecular structure. This guide provides a detailed comparison of its theoretically calculated and experimentally determined bond lengths, offering valuable insights for computational modeling and spectroscopic analysis.

This comparison leverages high-level quantum chemical calculations and precise experimental data obtained from gas-phase studies. By examining the subtle differences between theoretical predictions and experimental reality, researchers can better assess the accuracy of computational methods and gain a deeper understanding of the molecule's electronic structure.

At a Glance: Bond Length Comparison

The table below summarizes the key bond lengths in the trans conformer of dithioformic acid as determined by various theoretical and experimental methods. All bond lengths are provided in Angstroms (Å).

Bond	Experimental	Theoretical (B3LYP/6-311++G(d,p))	Theoretical (CCSD(T)/cc-pVTZ)	Theoretical (6-31G*)
C=S	1.647	1.658	1.649	1.636
C–S	1.761	1.776	1.765	1.777
C–H	1.090	1.092	1.090	1.078
S–H	1.352	1.358	1.354	1.340

In Detail: Methodologies and Protocols

The determination of molecular geometry relies on a synergy between experimental measurements and theoretical calculations. Each approach offers a unique perspective on the molecule's structure.

Experimental Determination: A Glimpse into the Gas Phase

The experimental bond lengths for dithioformic acid have been primarily determined using a combination of gas-phase electron diffraction (GED) and microwave spectroscopy .[1][2] These techniques are ideal for studying the intrinsic structure of molecules, free from the intermolecular interactions present in the solid or liquid states.

Gas-Phase Electron Diffraction (GED): In a typical GED experiment, a high-energy beam of electrons is scattered by a gaseous sample of the molecule. The resulting diffraction pattern, a series of concentric rings, contains information about the distances between all pairs of atoms in the molecule. By analyzing the intensity and angular distribution of this pattern, a precise molecular geometry can be derived. The process involves a least-squares refinement of a structural model to best fit the experimental data.

Microwave Spectroscopy: This technique measures the absorption of microwave radiation by a molecule in the gas phase, which induces transitions between its rotational energy levels. The frequencies of these transitions are exquisitely sensitive to the molecule's moments of inertia, which in turn are determined by its bond lengths and angles. By analyzing the rotational spectrum of different isotopic species of the molecule, a highly accurate and detailed molecular structure can be elucidated.

Theoretical Calculations: Modeling the Molecule from First Principles

Computational chemistry provides a powerful toolkit for predicting molecular structures. The theoretical bond lengths presented here were obtained using ab initio and density functional theory (DFT) methods.

Density Functional Theory (DFT): The B3LYP functional is a popular hybrid DFT method that combines the accuracy of Hartree-Fock theory with the efficiency of density functional approximations. The 6-311++G(d,p) basis set is a flexible and widely used set that provides a good description of the electron distribution in molecules containing a variety of elements.

Coupled-Cluster Theory (CCSD(T)): The "gold standard" of quantum chemistry, the CCSD(T) method (Coupled-Cluster with Singles, Doubles, and perturbative Triples), offers a very high level of accuracy for calculating molecular properties. The cc-pVTZ (correlation-consistent polarized valence triple-zeta) basis set is designed to systematically converge towards the complete basis set limit, ensuring a high-quality description of the molecular orbitals.

Hartree-Fock with 6-31G Basis Set:* This represents a more foundational ab initio method. The 6-31G* basis set is a Pople-style basis set that includes polarization functions on heavy (non-hydrogen) atoms, which are crucial for accurately describing the bonding in molecules with multiple bonds and lone pairs, such as dithioformic acid.

The calculations typically involve geometry optimization, where the energy of the molecule is minimized with respect to the positions of its atoms. This process yields the equilibrium geometry of the molecule.

Visualizing the Comparison Workflow

The following diagram illustrates the workflow for comparing theoretical and experimental bond lengths of dithioformic acid.

Caption: Workflow for comparing experimental and theoretical bond lengths of dithioformic acid.

References

• 1. Spectroscopic constants and anharmonic force field of dithioformic acid and its isomers: a theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of Dithioformic Acid-Based Pesticides and Their Alternatives in Fungal Disease Management

A comprehensive guide for researchers and drug development professionals on the efficacy, mechanisms of action, and experimental evaluation of prominent fungicide classes.

Dithioformic acid derivatives, particularly dithiocarbamates, have long been a cornerstone of agricultural disease management due to their broad-spectrum, multi-site fungicidal activity. This characteristic makes them a low-risk option for the development of fungicide resistance.[1][2] However, the landscape of available fungicides is continually evolving, with several alternative classes of pesticides offering distinct mechanisms of action and efficacy profiles. This guide provides a detailed comparison of dithioformic acid-based pesticides with three major alternatives: strobilurins, succinate (B1194679) dehydrogenase inhibitors (SDHIs), and phenylpyrroles.

Comparative Efficacy Against Key Fungal Pathogens

The selection of an appropriate fungicide is critical for effective disease control and maximizing crop yield. The following tables summarize quantitative data from field trials comparing the efficacy of dithiocarbamates and their alternatives against economically significant fungal diseases.

Table 1: Efficacy against Potato Early Blight (Alternaria solani)

Fungicide Class	Active Ingredient(s)	Application Rate	Disease Reduction (%)	Yield (t/ha)	Reference
Dithiocarbamate	Mancozeb	1500 g/ha	-	-	[3]
Dithiocarbamate	Propineb	1 g/L	55.98	26.30	[4]
Strobilurin	Azoxystrobin	500 ml/ha	-	-	[3]
Strobilurin	Pyraclostrobin	500 g/ha	-	-	[3]
SDHI / Strobilurin	Boscalid + Pyraclostrobin	-	-	-
Triazole	Propiconazole	1 ml/L	57.88	27.03	[4]
Triazole	Difenoconazole	1 ml/L	-	-	[4]

Table 2: Efficacy against Grape Downy Mildew (Plasmopara viticola)

Fungicide Class	Active Ingredient(s)	Application Rate (g/ha)	Mean Percent Disease Control (PDC)	Yield (t/ha)	Reference
Dithiocarbamate / Strobilurin	Mancozeb 40% + Azoxystrobin 7% OS	1500	-	24.1	[5]
Dithiocarbamate / Strobilurin	Mancozeb 40% + Azoxystrobin 7% OS	1750	59.50	24.9	[5]
Dithiocarbamate	Mancozeb 75%	-	26.92	-	[5]
Strobilurin	Azoxystrobin 23% SC	-	23.58	-	[5]
Phenylamide / Dithiocarbamate	Cymoxanil 8% + Mancozeb 64% WP	2000	47.12	-	[5]
Morpholine	Dimethomorph 50 WP	1000	44.76	-	[5]
Untreated Control	-	-	0	13.7	[5]

Mechanisms of Action and Signaling Pathways

Understanding the molecular targets and signaling pathways affected by different fungicide classes is crucial for resistance management and the development of novel compounds.

Dithiocarbamate Fungicides

Dithiocarbamates exhibit a multi-site mode of action, which is a key factor in their low risk of resistance development.[1][2] Their primary mechanisms involve the inhibition of various enzymes, particularly those containing sulfhydryl groups, and the chelation of essential metal ions like copper. This disrupts multiple metabolic pathways within the fungal cell. One of the key modes of action is the inhibition of spore germination.

Dithiocarbamate Multi-Site Inhibition

Strobilurin Fungicides

Strobilurins act by inhibiting mitochondrial respiration.[6] They bind to the Quinone outside (Qo) site of the cytochrome bc1 complex (Complex III) in the electron transport chain.[6] This blockage disrupts the production of ATP, the primary energy currency of the cell, leading to fungal death.

Strobilurin Mitochondrial Respiration Inhibition

Succinate Dehydrogenase Inhibitor (SDHI) Fungicides

SDHIs also target mitochondrial respiration but at a different site than strobilurins. They block the activity of the succinate dehydrogenase enzyme (Complex II), which plays a crucial role in both the Krebs cycle and the electron transport chain. This inhibition disrupts energy production and leads to the accumulation of succinate.

SDHI Succinate Dehydrogenase Inhibition

Phenylpyrrole Fungicides

Phenylpyrroles have a unique mode of action that involves the activation of a fungal-specific signal transduction pathway. They are perceived by a hybrid histidine kinase (HHK), which triggers the high osmolarity glycerol (B35011) (HOG) signaling pathway.[7][8] This leads to a cascade of downstream events, including MAP kinase phosphorylation, ultimately resulting in osmotic stress and cell death.[7][8]

Phenylpyrrole Signal Transduction Activation

Experimental Protocols

The following protocols provide a generalized framework for conducting in vitro and in vivo efficacy testing of fungicides. Specific parameters such as concentrations, incubation times, and assessment methods should be optimized based on the target pathogen and host plant.

In Vitro Fungicide Efficacy Assay (Poisoned Food Technique)

This method is used to determine the direct inhibitory effect of a fungicide on the mycelial growth of a fungus in a controlled laboratory setting.

Materials:

• Pure culture of the target fungus

• Potato Dextrose Agar (PDA) medium

• Technical grade fungicide

• Sterile petri dishes

• Sterile cork borer (5 mm diameter)

• Incubator

Procedure:

• Fungicide Stock Solution Preparation: Prepare a stock solution of the test fungicide in a suitable solvent (e.g., sterile distilled water or acetone) to a known concentration.

• Medium Preparation: Prepare PDA medium according to the manufacturer's instructions and autoclave.

• Poisoned Medium Preparation: While the PDA is still molten (around 45-50°C), add the fungicide stock solution to achieve the desired final concentrations (e.g., 10, 50, 100, 200 ppm). For the control, add an equivalent volume of the solvent used for the stock solution.

• Pouring Plates: Pour the amended and control PDA into sterile petri dishes and allow them to solidify.

• Inoculation: Using a sterile cork borer, cut a 5 mm disc of mycelium from the edge of an actively growing fungal culture and place it in the center of each petri dish.

• Incubation: Incubate the plates at the optimal temperature for the growth of the target fungus (e.g., 25 ± 2°C) for a specified period (e.g., 7 days) or until the mycelium in the control plate reaches the edge of the dish.

• Data Collection: Measure the radial growth of the fungal colony in two perpendicular directions for each plate.

• Calculation of Inhibition: Calculate the percentage of mycelial growth inhibition using the following formula:

  • % Inhibition = ((C - T) / C) * 100

  • Where:

    • C = Average radial growth in the control plate

    • T = Average radial growth in the treated plate

In Vitro Fungicide Efficacy Workflow

In Vivo Fungicide Efficacy Assay (Field Trial)

This method evaluates the efficacy of fungicides in a more realistic agricultural setting.

Materials:

• Test crop plants

• Fungicide formulations

• Calibrated sprayer

• Inoculum of the target pathogen (if artificial inoculation is required)

• Data collection tools (e.g., disease rating scales, yield measurement equipment)

Procedure:

• Experimental Design: Design the field trial using a randomized complete block design with a minimum of three replications for each treatment, including an untreated control.

• Plot Establishment: Establish plots of a suitable size for the crop and application equipment.

• Fungicide Application: Apply the fungicides at the recommended rates and timings using a calibrated sprayer to ensure uniform coverage. The first application is typically made preventatively or at the first sign of disease. Subsequent applications follow a predetermined schedule.

• Inoculation (Optional): If natural disease pressure is low, artificial inoculation with the target pathogen may be necessary to ensure a reliable assessment of fungicide efficacy.

• Disease Assessment: At regular intervals after fungicide application, assess the disease severity in each plot using a standardized disease rating scale (e.g., percentage of leaf area affected).

• Yield Data Collection: At the end of the growing season, harvest the crop from each plot and measure the yield.

• Data Analysis: Analyze the disease severity and yield data using appropriate statistical methods (e.g., ANOVA) to determine the significance of differences between treatments.

In Vivo Fungicide Efficacy Workflow

Conclusion

Dithioformic acid-based pesticides, particularly dithiocarbamates, remain valuable tools in integrated pest management due to their multi-site mode of action and low resistance risk. However, alternative fungicide classes such as strobilurins, SDHIs, and phenylpyrroles offer potent and often more targeted approaches to fungal disease control. The choice of fungicide should be based on a thorough understanding of the target pathogen, the potential for resistance development, and the specific agricultural system. The experimental protocols and comparative data presented in this guide provide a foundation for researchers and professionals to make informed decisions and to further investigate the efficacy and mechanisms of these important agricultural compounds.

References

• 1. Dithiocarbamates: Properties, Methodological Approaches and Challenges to Their Control - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. aws.agroconsultasonline.com [aws.agroconsultasonline.com]
• 6. benchchem.com [benchchem.com]
• 7. Phenylpyrroles: 30 Years, Two Molecules and (Nearly) No Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Dithioformic Acid in Synthesis: A Comparative Guide to Thioacylation

For researchers, scientists, and drug development professionals, the efficient synthesis of sulfur-containing compounds is a critical aspect of modern organic chemistry. Dithioformic acid and its derivatives have emerged as valuable reagents, particularly for the introduction of thiocarbonyl groups. This guide provides an objective comparison of dithioformic acid with alternative reagents in key synthetic routes, supported by experimental data and detailed protocols, to inform reagent selection and optimization of synthetic strategies.

Dithioformic acid (HCS₂H) is the simplest of the dithiocarboxylic acids and serves as a potent thioacylating agent. Its primary application lies in the synthesis of thioamides from amines, a fundamental transformation in the preparation of various biologically active molecules and synthetic intermediates. This guide will focus on this key application, comparing the performance of dithioformic acid and its derivatives with commonly used thionating reagents such as Lawesson's reagent and phosphorus pentasulfide (P₄S₁₀).

Performance Comparison in Thioamide Synthesis

The choice of reagent for thioamide synthesis significantly impacts reaction conditions, yields, and substrate scope. While dithioformic acid itself is unstable, its more stable derivatives, such as dithioesters, are excellent reagents for the thioacylation of amines. The following table summarizes the performance of dithiocarboxylic acid derivatives against common alternatives in the synthesis of thioamides.

Reagent/Method	Substrate (Amine)	Product	Yield (%)	Reaction Conditions	Reference
Dithioester	9-Amino-(9-deoxy)epi-cinchonidine	N-(9-Deoxyepicinchonidin-9-yl)-4-vinylbenzothioamide	93	DCM, Room Temperature, 4 h	[1]
Lawesson's Reagent	Benzamide (B126)	Benzothioamide	95-96	Mechanochemical (THF-assisted), 90 min	[2]
P₄S₁₀/Pyridine	Various amides	Various thioamides	High	Acetonitrile (B52724) or Dimethyl Sulfone, High Temp.	[3]
P₄S₁₀/Al₂O₃	Various amides	Various thioamides	62-93	Anhydrous dioxane, Reflux	[4]

Advantages of Dithioformic Acid Derivatives in Thioacylation

Dithioformic acid and its stable derivatives, like dithioesters, offer several advantages in specific synthetic contexts, primarily in the synthesis of thioamides from amines.

• Mild Reaction Conditions : Thioacylation with dithioesters often proceeds at room temperature, avoiding the harsh, high-temperature conditions required by reagents like Lawesson's reagent and P₄S₁₀. This is particularly beneficial for substrates with sensitive functional groups.

• High Chemoselectivity : The reaction of dithioesters with amines is highly selective for the amino group, even in the presence of other nucleophilic functional groups. This reduces the need for protecting groups and simplifies synthetic routes.

• Direct Thioacylation : Unlike Lawesson's reagent or P₄S₁₀, which convert a pre-existing amide into a thioamide, dithioformic acid derivatives directly thioacylate amines. This can be a more atom-economical and direct route to the desired product.

• Avoidance of Harsh Byproducts : The byproducts of thioacylation with dithioesters are typically thiols, which are often more easily removed than the phosphorus-containing byproducts generated from Lawesson's reagent and P₄S₁₀.

Comparison with Alternative Reagents

Lawesson's Reagent

Lawesson's reagent (2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide) is a widely used and effective thionating agent for converting amides to thioamides.[5]

• Advantages : Broad substrate scope, including the thionation of ketones, esters, and lactams in addition to amides. It is commercially available and relatively easy to handle for experienced chemists.[5]

• Disadvantages : Reactions often require high temperatures (refluxing in toluene (B28343) or xylene). The reagent and its byproducts are known for their unpleasant odor. Achieving selective thionation in molecules with multiple carbonyl groups can be challenging.[6]

Phosphorus Pentasulfide (P₄S₁₀)

Phosphorus pentasulfide is a classical and cost-effective thionating agent.

• Advantages : Inexpensive and readily available. The P₄S₁₀-pyridine complex can be a highly selective thionating agent.[3]

• Disadvantages : Often requires a large excess of the reagent and high reaction temperatures.[5] The reagent is highly moisture-sensitive, and the workup to remove phosphorus-containing byproducts can be tedious.[4]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the general reaction mechanisms and a typical experimental workflow for thioamide synthesis.

Caption: General mechanism of thioamide formation from a dithioester.

Caption: General mechanism of amide thionation using Lawesson's Reagent.

Caption: Typical experimental workflow for thioamide synthesis via thioacylation.

Detailed Experimental Protocols

Protocol 1: Synthesis of N-(9-Deoxyepicinchonidin-9-yl)-4-vinylbenzothioamide using a Dithioester[1]

Materials:

• 4-Vinylbenzenecarbodithioic acid methyl ester (Dithioester 3c ) (200 mg, 0.76 mmol)

• 9-Amino-(9-deoxy)epi-cinchonidine (224 mg, 0.76 mmol)

• Dichloromethane (DCM) (1.7 mL)

Procedure:

• Dissolve the dithioester 3c (200 mg, 0.76 mmol) in DCM (1.7 mL).

• Add 9-amino-(9-deoxy)epi-cinchonidine (224 mg, 0.76 mmol) to the solution.

• Stir the mixture at room temperature for four hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, purify the crude product by column chromatography on silica (B1680970) gel using a mixture of DCM and methanol (B129727) (95:5) as the eluent.

• The final product, N-(9-Deoxyepicinchonidin-9-yl)-4-vinylbenzothioamide, is obtained as a yellow solid.

  • Yield: 313 mg (93%)

Protocol 2: Mechanochemical Synthesis of Thiobenzamide (B147508) using Lawesson's Reagent[2]

Materials:

• Benzamide (1.23 mmol)

• Lawesson's reagent (0.61 mmol, 0.5 equivalents)

• Tetrahydrofuran (THF), freshly distilled (1 mL)

Procedure:

• Place benzamide (1.23 mmol) and Lawesson's reagent (0.61 mmol) in a grinding vessel.

• Add freshly distilled THF (1 mL) as a liquid-assisted grinding additive.

• Mill the mixture in a Retsch 400 ball mill for 90 minutes.

• After milling, extract the solid mixture with a suitable organic solvent.

• Filter the solution to remove any insoluble byproducts.

• Evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the crude thiobenzamide by recrystallization or column chromatography.

  • Yield: 95-96%

Protocol 3: Thionation of Amides using P₄S₁₀-Pyridine Complex[3]

Materials:

• Amide (1.0 mmol)

• P₄S₁₀-Pyridine complex (prepared separately)

• Acetonitrile or Dimethyl Sulfone

Procedure:

• Dissolve the amide (1.0 mmol) in acetonitrile or dimethyl sulfone in a reaction vessel.

• Add the P₄S₁₀-Pyridine complex to the solution.

• Heat the reaction mixture to reflux (for acetonitrile) or to 165-175 °C (for dimethyl sulfone).

• Monitor the reaction by TLC until the starting amide is consumed.

• Cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude thioamide by column chromatography or recrystallization.

  • Yield: Generally high, but substrate-dependent.

References

• 1. Synthesis and Reactivity of Fluorinated Dithiocarboxylates to Prepare Thioamides—Effective Access to a 4-Styrenylthioamide-Cinchona Alkaloid Monomer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liquid-assisted mechanochemical synthesis of thioamide building blocks with the Lawesson reagent: ex situ monitoring and detection of intermediate polymorphs - RSC Mechanochemistry (RSC Publishing) [pubs.rsc.org]
• 3. Thionations Using a P4S10-Pyridine Complex in Solvents Such as Acetonitrile and Dimethyl Sulfone [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Lawesson's Reagent [organic-chemistry.org]
• 6. Transformation of Amides to Thioamides Using an Efficient and Novel Thiating Reagent - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Dithioformic Acid and Other Sulfur-Containing Reagents in Organic Synthesis

For researchers, scientists, and drug development professionals, the incorporation of sulfur into molecular scaffolds is a cornerstone of modern medicinal chemistry. Sulfur-containing functional groups are present in a significant number of FDA-approved drugs and are crucial for modulating the pharmacological properties of bioactive molecules.[1][2] The choice of sulfur-donating reagent is therefore a critical decision in the synthetic workflow, directly impacting reaction efficiency, substrate scope, and the feasibility of synthesizing target compounds.

This guide provides a comprehensive benchmark of dithioformic acid and its derivatives against other common sulfur-containing reagents, with a focus on the synthesis of thioamides—a prevalent motif in drug candidates.[3] The comparison is structured around distinct synthetic strategies, supported by quantitative experimental data and detailed protocols to inform reagent selection in a research and development setting.

Section 1: Direct Thionation of Amides to Thioamides

The most common strategy for thioamide synthesis is the direct conversion of an amide's carbonyl group into a thiocarbonyl. Lawesson's reagent and phosphorus pentasulfide are the most prominent reagents for this transformation.[4]

Lawesson's Reagent (LR)

Lawesson's reagent is a widely used, mild, and efficient thionating agent for converting amides, esters, and ketones into their corresponding thio-analogs.[5] It is generally considered more reliable and requires less harsh conditions than phosphorus pentasulfide alone.[5]

Phosphorus Pentasulfide (P₄S₁₀)

Phosphorus pentasulfide is a more classical and cost-effective thionating agent. However, it often requires higher temperatures and longer reaction times compared to Lawesson's reagent.[5] Its efficacy can be significantly improved when used in combination with reagents like hexamethyldisiloxane (B120664) (HMDO), which leads to a more reactive intermediate and a simpler workup.[6]

Performance Benchmark: Lawesson's Reagent vs. P₄S₁₀

The following table summarizes the performance of Lawesson's reagent and P₄S₁₀-based systems in the thionation of various amides, providing a clear comparison of their efficiency under different conditions.

Reagent	Substrate	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Lawesson's Reagent	Generic Amide	THF	Room Temp	30 min	86	[6]
P₄S₁₀/HMDO	N,N-dimethylbenzamide	Dichloromethane (B109758)	Reflux (40°C)	1.5 h	87	[6]
Lawesson's Reagent	N-p-methylphenylbenzamide	Toluene	Reflux (110°C)	3 h	>95%	[6]
P₄S₁₀	Amides (General)	Toluene/Xylene	Reflux (110-140°C)	6-10 h	Variable	[6]

Experimental Protocols for Direct Thionation

• In a round-bottom flask, dissolve Lawesson's Reagent (0.5 equivalents) in anhydrous tetrahydrofuran (B95107) (THF).

• To this solution, add a solution of the amide (1.0 equivalent) in anhydrous THF at room temperature.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, evaporate the solvent under reduced pressure.

• Perform an aqueous work-up by adding water and extracting the product with a suitable organic solvent (e.g., diethyl ether).

• Dry the organic layer, concentrate, and purify the crude product by column chromatography.

• To a suspension of the amide (1.0 equivalent) and P₄S₁₀ (0.18 - 0.25 equivalents) in an anhydrous solvent (e.g., dichloromethane), add hexamethyldisiloxane (HMDO) (5 equivalents relative to P₄S₁₀).

• Heat the reaction mixture to reflux and monitor by TLC. Reaction times typically range from 30 minutes to a few hours.

• After completion, cool the reaction mixture.

• Perform a hydrolytic work-up or filter the mixture through a pad of silica (B1680970) gel to remove reagent-derived byproducts.

• Concentrate the filtrate to obtain the crude product, which can be further purified by recrystallization or column chromatography.

Section 2: Thioacylation using Dithioformic Acid Derivatives

An alternative pathway to thioamides involves the reaction of an amine with a thioacylating agent. Dithioformic acid itself is often unstable, so its more stable derivatives, such as dithioesters, are commonly used for this purpose.[7][8] This method, known as thioacylation, is distinct from direct thionation as it builds the thioamide bond by reacting a C=S moiety with an amine.[8]

Dithioesters as Thioacylating Agents

Dithioesters (R-C(S)S-R') are effective thioacylating agents that react with primary and secondary amines to form thioamides under mild conditions.[7] The reactivity of the dithioester can be tuned by modifying the leaving group (SR'). For instance, fluorinated dithioesters have shown excellent reactivity, allowing for rapid and high-yielding thioamide synthesis at room temperature.[7]

Performance Data: Thioamide Synthesis from Dithioesters

The following data illustrates the efficiency of using dithioesters for the synthesis of various thioamides.

Dithioester Substrate	Amine Substrate	Solvent	Time	Yield (%)	Reference
4-Vinyl-S-methyldithiobenzoate	Benzylamine	DCM	24 h	78	[7]
4-Vinyl-S-methyldithiobenzoate	Isopropylamine	DCM	3 days	69	[7]
4-Vinyl-S-(2,2,2-trifluoroethyl)dithiobenzoate	9-Amino-(9-deoxy)epi-cinchonidine	DCM	4 h	93	[7]

Experimental Protocols for Thioacylation

• To an oven-dried flask under an argon atmosphere, add a solution of a Grignard reagent (e.g., phenylmagnesium bromide, 1.0 equivalent) in dry THF.

• Slowly add carbon disulfide (1.5 equivalents) at room temperature.

• Stir the reaction mixture at 50°C for 1.5 hours.

• Cool the mixture to room temperature and quench with water.

• Remove the THF under reduced pressure and perform an acidic workup to isolate the dithiocarboxylic acid.

• Dissolve the dithioester (1.0 equivalent) in a suitable solvent like dichloromethane (DCM).

• Add the primary or secondary amine (1.0 equivalent) to the solution.

• Stir the mixture at room temperature and monitor the reaction by TLC.

• Upon completion, purify the crude mixture directly by column chromatography to yield the desired thioamide.

Section 3: Visualizing the Synthetic Strategies

To better understand the relationships and workflows discussed, the following diagrams have been generated using Graphviz.

Caption: Comparative pathways for thioamide synthesis.

Caption: Experimental workflow for thioamide synthesis via direct thionation.

Caption: Logical relationship between sulfur-containing reagents.

Conclusion

The selection of a sulfur-donating reagent is a critical parameter in the synthesis of thioamides and other sulfur-containing compounds relevant to drug discovery. This guide demonstrates that a direct "one-size-fits-all" comparison is not practical due to the distinct mechanistic pathways these reagents follow.

• For direct conversion of amides to thioamides , Lawesson's reagent remains a highly effective and reliable choice, offering mild conditions and high yields. The P₄S₁₀/HMDO system presents a strong, often more economical, alternative with the benefit of a simpler purification process.

Ultimately, the optimal reagent depends on the specific substrate, desired reaction conditions, and the overall synthetic strategy. By understanding the distinct advantages and applications of each class of reagent, researchers can make more informed decisions, accelerating the discovery and development of novel therapeutics.

References

• 1. benthamscience.com [benthamscience.com]
• 2. Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lawesson's Reagent [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis and Reactivity of Fluorinated Dithiocarboxylates to Prepare Thioamides—Effective Access to a 4-Styrenylthioamide-Cinchona Alkaloid Monomer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]